N-Hexanoyl-biotin-galactosylceramide

Core Science & Biosynthesis

N-Hexanoyl-biotin-galactosylceramide: A Technical Guide for Researchers

Version: 1.0

Authored by: Gemini

Abstract

This technical guide provides a comprehensive overview of N-Hexanoyl-biotin-galactosylceramide, a critical tool for researchers in sphingolipid biology, immunology, and drug development. This document details the molecule's chemical properties, its biological significance, particularly in the context of lipid rafts and immune cell signaling, and methodologies for its synthesis and application in experimental settings. Detailed protocols, quantitative data, and visual diagrams of relevant pathways and workflows are provided to facilitate its effective use in the laboratory.

Introduction to N-Hexanoyl-biotin-galactosylceramide

N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide, a key glycosphingolipid in cellular membranes. This molecule is engineered with two key modifications: a short N-hexanoyl acyl chain and a biotin (B1667282) molecule attached to the sphingosine (B13886) base via a hexanoic acid linker.[1][2] These modifications render it a powerful affinity probe for studying the interactions and functions of galactosylceramide in various biological systems.

The biotin moiety allows for highly specific and strong binding to avidin (B1170675) or streptavidin, facilitating the detection, immobilization, and purification of galactosylceramide-binding partners.[3][4] This makes it an invaluable tool for applications such as affinity chromatography, surface plasmon resonance (SPR), and various binding assays.[5]

Galactosylceramides are particularly abundant in the myelin sheath of the nervous system and are involved in a range of biological processes, including cell adhesion, intracellular signaling, and as receptors for certain toxins and pathogens.[1][2] Dysregulation of galactosylceramide metabolism is associated with severe neurological disorders, such as Krabbe's disease.[1]

Chemical and Physical Properties

N-Hexanoyl-biotin-galactosylceramide is a complex molecule with distinct chemical and physical characteristics that are crucial for its application in research.

Property	Value	Reference(s)
Molecular Formula	C40H72N4O10S	[4][6][7]
Molecular Weight	801.09 g/mol	[4][6][7]
CAS Number	2692623-23-5	[6]
Physical State	Solid	[6][7]
Purity	>98% (typically assessed by TLC and/or HPLC)	[2]
Solubility	Soluble in chloroform/methanol mixtures (e.g., 2:1), methanol, and DMF.	[2][4]
Storage	Recommended storage at -20°C in a freezer for long-term stability.	[2][6]

Biological Significance and Applications

The utility of N-Hexanoyl-biotin-galactosylceramide stems from the biological importance of its parent molecule, galactosylceramide.

Role in Lipid Rafts and Membrane Organization

Galactosylceramides are integral components of lipid rafts, which are specialized microdomains within the cell membrane enriched in cholesterol and sphingolipids.[6][8] These rafts are crucial for signal transduction and the regulation of membrane protein activity.[6][8] Atomistic molecular dynamics simulations have shown that even small amounts of galactosylceramide can significantly impact the physical properties of these rafts, such as increasing membrane thickness and reducing the lateral diffusion of lipids.[3][4] N-Hexanoyl-biotin-galactosylceramide can be used to probe the dynamics and composition of these rafts.

Immunology: NKT Cell Activation via CD1d Presentation

A primary application of biotinylated galactosylceramides is in the study of Natural Killer T (NKT) cells, a specialized lineage of T lymphocytes that play a critical role in both innate and adaptive immunity. NKT cells recognize glycolipid antigens presented by the non-classical MHC class I-like molecule, CD1d.[7][8] Alpha-galactosylceramide is a potent activator of NKT cells.[7][8] The binding of α-galactosylceramide to CD1d on antigen-presenting cells (APCs), such as dendritic cells, triggers the activation of NKT cells, leading to the rapid production of a variety of cytokines, including IFN-γ and IL-4.[7] This, in turn, can modulate the activity of other immune cells.[7]

Biotinylated versions of galactosylceramide are instrumental in studying this interaction, allowing for the quantification of binding to CD1d and the subsequent cellular responses.[5][7]

NKT cell activation by α-galactosylceramide presented on CD1d.

Experimental Protocols

The biotin tag on N-Hexanoyl-biotin-galactosylceramide allows for its use in a variety of experimental protocols to study glycolipid-protein interactions.

In Vitro CD1d Binding Assay using Surface Plasmon Resonance (SPR)

This protocol describes the use of N-Hexanoyl-biotin-galactosylceramide to quantify its binding affinity to the CD1d protein.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-coated SPR sensor chip

• Purified, soluble CD1d protein

• SPR running buffer (e.g., PBS with 0.005% Tween-20)

• Regeneration solution (e.g., PBS with 0.5% Triton X-100)[9]

Procedure:

• Immobilization of Biotinylated Galactosylceramide:

  • Dissolve N-Hexanoyl-biotin-galactosylceramide in a suitable solvent (e.g., DMSO) and then dilute to the desired concentration (e.g., 20 µg/mL) in SPR running buffer.[9]

  • Inject the solution over a streptavidin-coated sensor chip to allow for immobilization via the biotin-streptavidin interaction. A control flow cell should be left unmodified.

• Binding Analysis:

  • Prepare a series of dilutions of the purified CD1d protein in SPR running buffer (e.g., ranging from 0.1 µM to 5 µM).

  • Inject each concentration of CD1d over the sensor chip surface at a constant flow rate and monitor the change in response units (RU) to measure association.

  • After the association phase, flow running buffer over the chip to measure the dissociation of the CD1d protein.

• Data Analysis:

  • Subtract the signal from the control flow cell from the experimental flow cell.

  • Analyze the resulting sensorgrams using appropriate binding models (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Quantitative Data from a Similar Study: A study using a biotinylated α-galactosylceramide and soluble mouse CD1d reported the following binding kinetics:[5]

Kinetic Parameter	Value
kon (M⁻¹s⁻¹)	6.7 x 10⁴
koff (s⁻¹)	4.3 x 10⁻³
KD (µM)	0.064

Note: These values are for a similar but not identical molecule and should be used as a reference.

NKT Cell Proliferation Assay

This protocol outlines how to assess the ability of N-Hexanoyl-biotin-galactosylceramide to stimulate the proliferation of NKT cells in vitro.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Antigen-presenting cells (APCs), e.g., dendritic cells or a CD1d-transfected cell line

• Isolated NKT cells or a mixed lymphocyte population

• Cell proliferation dye (e.g., CFSE)

• Cell culture medium and supplements

• Flow cytometer

Procedure:

• Preparation of APCs:

  • Culture APCs to a sufficient density.

  • Pulse the APCs with varying concentrations of N-Hexanoyl-biotin-galactosylceramide (e.g., 0.1, 1, 10, 100 ng/mL) for several hours to allow for uptake and presentation on CD1d.

• Labeling of Responder Cells:

  • Label the NKT cells or mixed lymphocyte population with a cell proliferation dye like CFSE according to the manufacturer's protocol.

• Co-culture:

  • Co-culture the labeled responder cells with the glycolipid-pulsed APCs at an appropriate ratio (e.g., 1:1 or 10:1 responder to APC).

  • Include positive controls (e.g., a known mitogen) and negative controls (APCs pulsed with vehicle).

• Analysis of Proliferation:

  • After a suitable incubation period (e.g., 3-5 days), harvest the cells.

  • Analyze the cells by flow cytometry, gating on the NKT cell population.

  • Proliferation is measured by the successive halving of the CFSE fluorescence intensity in daughter cells.

Synthesis of N-Hexanoyl-biotin-galactosylceramide

The synthesis of N-Hexanoyl-biotin-galactosylceramide is a multi-step process that involves the synthesis of the galactosylceramide backbone followed by the attachment of the biotin moiety.

Generalized synthesis workflow for N-Hexanoyl-biotin-galactosylceramide.

A plausible synthetic route involves:

• Glycosylation: An appropriately protected galactose donor is coupled with a sphingosine acceptor to form the galactosyl-sphingosine backbone.

• N-acylation: The free amine on the sphingosine is acylated with hexanoic acid.

• Biotinylation: A biotin derivative with a linker and a reactive group (e.g., an NHS ester) is reacted with the sphingosine amine. This step is often performed on a lyso-galactosylceramide intermediate before N-acylation.

• Deprotection: All protecting groups are removed to yield the final product.

• Purification and Characterization: The final compound is purified, typically by column chromatography, and its structure is confirmed by NMR and mass spectrometry.

Conclusion

N-Hexanoyl-biotin-galactosylceramide is a versatile and powerful tool for the study of glycosphingolipid biology. Its ability to act as an affinity probe enables detailed investigation into the roles of galactosylceramide in membrane organization, cell signaling, and immune regulation. The experimental protocols and conceptual frameworks provided in this guide are intended to equip researchers with the necessary information to effectively utilize this compound in their studies.

References

• 1. dacemirror.sci-hub.st [dacemirror.sci-hub.st]
• 2. biomedicalsciences.unimelb.edu.au [biomedicalsciences.unimelb.edu.au]
• 3. Role of glycolipids in lipid rafts: a view through atomistic molecular dynamics simulations with galactosylceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of galactosylceramide on the dynamics of cholesterol-rich lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Binding and Antigen Presentation of Ceramide-Containing Glycolipids by Soluble Mouse and Human Cd1d Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Natural Killer T (NKT) Cell Ligand α-Galactosylceramide Demonstrates Its Immunopotentiating Effect by Inducing Interleukin (IL)-12 Production by Dendritic Cells and IL-12 Receptor Expression on NKT Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sigma-1 receptors at galactosylceramide-enriched lipid microdomains regulate oligodendrocyte differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]

An In-depth Technical Guide to N-Hexanoyl-biotin-galactosylceramide: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Hexanoyl-biotin-galactosylceramide is a crucial tool in the field of glycosphingolipid research. This semi-synthetic analog of galactosylceramide, featuring a biotin (B1667282) moiety attached via a hexanoic acid linker, serves as a high-affinity probe for investigating lipid-protein interactions, cellular trafficking, and the composition of lipid rafts. Its unique structure allows for the specific detection and isolation of galactosylceramide-binding proteins and the elucidation of their roles in cellular signaling and physiology. This guide provides a comprehensive overview of the structure, properties, and applications of N-Hexanoyl-biotin-galactosylceramide, including detailed experimental considerations for its use in research settings.

Introduction

Glycosphingolipids (GSLs) are integral components of cellular membranes that play pivotal roles in a myriad of biological processes, including cell adhesion, signal transduction, and modulation of membrane protein function.[1][2][3] Galactosylceramide (GalCer) is a major glycosphingolipid in the central nervous system, where it is a key constituent of the myelin sheath and is implicated in neuronal integrity and signaling.[4][5][6] The study of GalCer's specific interactions and functions has been historically challenging due to the transient and often low-affinity nature of lipid-protein binding.

The development of affinity-based probes, such as N-Hexanoyl-biotin-galactosylceramide, has provided researchers with a powerful tool to overcome these challenges. By incorporating a biotin tag, this molecule can be specifically and strongly captured by avidin (B1170675) or streptavidin, facilitating the isolation and identification of interacting molecules.[7] The hexanoyl linker serves to minimize steric hindrance between the biotin group and the galactosylceramide moiety, preserving its natural binding characteristics.[1] This guide will delve into the technical details of N-Hexanoyl-biotin-galactosylceramide, offering a valuable resource for its effective utilization in research and drug development.

Structure and Properties

N-Hexanoyl-biotin-galactosylceramide is a complex molecule comprising a galactosylceramide base, a hexanoic acid linker, and a biotin molecule. The ceramide portion consists of a sphingosine (B13886) backbone N-acylated with a fatty acid.

Chemical Structure

The systematic name for N-Hexanoyl-biotin-galactosylceramide is (3aS,4S,6aR)-N-[6-[[(1S,2R,3E)-1-[(β-D-Galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]amino]-6-oxohexyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide.

Physicochemical Properties

A summary of the key quantitative data for N-Hexanoyl-biotin-galactosylceramide is presented in the table below.

Property	Value	Reference
Molecular Formula	C40H72N4O10S	[7]
Molecular Weight	801.09 g/mol	[7]
CAS Number	2692623-23-5
Appearance	Solid	[7]
Purity	>98% (TLC, HPLC)	[7]
Solubility	Chloroform/Methanol (2:1), Methanol, DMF	[7]
Storage	-20°C	[7]

Synthesis

N-Hexanoyl-biotin-galactosylceramide is a semi-synthetic compound, typically derived from bovine sources.[7] While specific, detailed synthesis protocols are often proprietary, the general approach involves the chemical modification of naturally sourced galactosylceramide. A plausible synthetic route would involve the following key steps:

• Isolation and Purification of Galactosylceramide: GalCer is first extracted from a natural source, such as bovine brain, and purified using chromatographic techniques.

• Introduction of a Linker: A bifunctional linker with a terminal amine group and a carboxyl group, such as 6-aminohexanoic acid, is activated and reacted with the sphingosine amine of galactosylceramide.

• Biotinylation: The terminal amine group of the linker-modified galactosylceramide is then reacted with an activated form of biotin, such as biotin-N-hydroxysuccinimide ester, to form the final product.

• Purification: The final product is purified using techniques like silica (B1680970) gel chromatography and high-performance liquid chromatography (HPLC) to ensure high purity.

Biological Function and Applications

The primary utility of N-Hexanoyl-biotin-galactosylceramide lies in its function as an affinity probe to study the interactions and functions of galactosylceramide.

Identification of Galactosylceramide-Binding Proteins

A key application is the identification of proteins that specifically bind to GalCer. This is typically achieved through pull-down assays where the biotinylated GalCer is immobilized on streptavidin-coated beads and incubated with a cell lysate. Proteins that bind to GalCer are captured and can be subsequently identified by mass spectrometry.

Studying Glycosphingolipid Signaling

Glycosphingolipids are known to form microdomains within the cell membrane, often referred to as "glycosignaling domains," which can modulate the activity of transmembrane receptors and intracellular signaling pathways.[2] N-Hexanoyl-biotin-galactosylceramide can be incorporated into artificial membranes or introduced into cells to study its influence on these signaling events. The biotin tag allows for the visualization and tracking of the probe, providing insights into its localization and co-localization with signaling molecules. Galactosylceramide itself is involved in maintaining membrane integrity and facilitating signal transduction.[4]

Investigating Lipid Raft Composition

Lipid rafts are specialized membrane microdomains enriched in cholesterol and sphingolipids. N-Hexanoyl-biotin-galactosylceramide can be used to investigate the dynamics and composition of these rafts. By incorporating the probe into cell membranes and subsequently isolating the biotin-tagged complexes, researchers can identify other lipids and proteins that are in close proximity within the raft environment.

Experimental Protocols

The following sections provide detailed methodologies for key experiments utilizing N-Hexanoyl-biotin-galactosylceramide.

Pull-Down Assay for Identification of Galactosylceramide-Binding Proteins

This protocol outlines the general steps for a pull-down assay to identify proteins from a cell lysate that interact with N-Hexanoyl-biotin-galactosylceramide.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-coated magnetic beads

• Cell lysate from the biological system of interest

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer or a high concentration of free biotin)

• Magnetic rack

• End-over-end rotator

Procedure:

• Bead Preparation: Resuspend the streptavidin-coated magnetic beads and wash them three times with wash buffer.

• Immobilization of the Probe: Incubate the washed beads with a solution of N-Hexanoyl-biotin-galactosylceramide in a suitable buffer for 1-2 hours at room temperature with gentle rotation to allow for binding.

• Blocking: After immobilization, wash the beads with wash buffer to remove any unbound probe. Block any remaining non-specific binding sites on the beads by incubating with a blocking solution (e.g., 1% BSA in wash buffer) for 30 minutes.

• Binding of Interacting Proteins: Incubate the probe-immobilized beads with the cell lysate for 2-4 hours at 4°C with gentle rotation.

• Washing: Pellet the beads using a magnetic rack and discard the supernatant. Wash the beads extensively (at least 3-5 times) with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads. This can be done by boiling the beads in SDS-PAGE sample buffer for subsequent analysis by western blotting or by incubating with an elution buffer containing a high concentration of free biotin to competitively displace the bound probe and its interacting proteins for mass spectrometry analysis.

• Analysis: Analyze the eluted proteins by SDS-PAGE followed by silver staining or western blotting for specific candidates, or by mass spectrometry for a global identification of interacting partners.

Caption: Workflow for a pull-down assay using N-Hexanoyl-biotin-galactosylceramide.

Signaling Pathways

While N-Hexanoyl-biotin-galactosylceramide is a tool to study existing pathways rather than an initiator of its own unique pathway, it is instrumental in dissecting the role of galactosylceramide in cellular signaling. Galactosylceramides are key components of "glycosignaling domains," where they can modulate the function of receptor tyrosine kinases (RTKs) and other signaling molecules.[2]

The general mechanism involves the clustering of GSLs and signaling proteins in membrane microdomains. This proximity can either enhance or inhibit signaling cascades. For example, the interaction of GalCer with a specific RTK within a lipid raft could alter the receptor's conformation, affecting its dimerization and subsequent autophosphorylation upon ligand binding.

References

• 1. Glycosphingolipid–Protein Interaction in Signal Transduction [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Role of Galactosylceramide Metabolism in Satellite Glial Cell Dysfunction and Neuron–Glia Interactions in Painful Diabetic Peripheral Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stork: Role of galactosylceramide and sulfatide in oligodendrocytes and CNS myelin: formation of a glycosynapse [storkapp.me]
• 6. lipotype.com [lipotype.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Synthesis and Application of N-Hexanoyl-biotin-galactosylceramide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-Hexanoyl-biotin-galactosylceramide, a critical tool for studying the biological roles of glycosphingolipids. The document details the synthetic pathway, experimental protocols, and potential applications in elucidating lipid-protein interactions and cellular signaling pathways.

Introduction

Galactosylceramides are fundamental components of myelin and are enriched in lipid rafts, where they play significant roles in membrane integrity and signal transduction.[1][2][3] The ability to probe the interactions and functions of these lipids is crucial for understanding various physiological and pathological processes, including neurodegenerative diseases.[1] N-Hexanoyl-biotin-galactosylceramide is a valuable molecular probe that incorporates a biotin (B1667282) moiety via a hexanoic acid linker to the sphingosine (B13886) amine of the galactosylceramide structure. This biotin tag allows for high-affinity binding to streptavidin, enabling the purification and identification of interacting proteins and the visualization of the lipid's subcellular localization.

Synthetic Pathway

The synthesis of N-Hexanoyl-biotin-galactosylceramide is a two-step process. The first step involves the activation of N-(6-biotinamido)hexanoic acid as an N-hydroxysuccinimide (NHS) ester. The second step is the N-acylation of galactosylsphingosine (psychosine) with the activated biotinylated hexanoic acid.

Caption: Overall synthetic scheme for N-Hexanoyl-biotin-galactosylceramide.

Experimental Protocols

Step 1: Synthesis of N-(6-biotinamido)hexanoic acid N-hydroxysuccinimide (NHS) ester

This protocol is adapted from procedures for activating carboxylic acids with N-hydroxysuccinimide.

Materials:

• N-(6-biotinamido)hexanoic acid

• N-hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Hexanes

Procedure:

• Dissolve N-(6-biotinamido)hexanoic acid (1.0 eq) and N-hydroxysuccinimide (1.1 eq) in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Add N,N'-Dicyclohexylcarbodiimide (1.1 eq) to the solution with stirring.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

• Evaporate the DMF under reduced pressure.

• Purify the crude product by recrystallization from ethyl acetate/hexanes or by silica (B1680970) gel column chromatography.

Step 2: Synthesis of N-Hexanoyl-biotin-galactosylceramide

This protocol is based on the N-acylation of sphingoid bases.[4]

Materials:

• Galactosylsphingosine (Psychosine)

• N-(6-biotinamido)hexanoic acid NHS ester (from Step 1)

• Anhydrous Tetrahydrofuran (THF)

• Saturated sodium acetate solution

• Chloroform (B151607)

• Methanol

• Deionized water

Procedure:

• Dissolve galactosylsphingosine (1.0 eq) in a 1:1 mixture of anhydrous THF and saturated sodium acetate solution.

• Add a solution of N-(6-biotinamido)hexanoic acid NHS ester (1.2 eq) in anhydrous THF dropwise to the psychosine solution with vigorous stirring.

• Allow the reaction to stir at room temperature overnight.

• Monitor the reaction by TLC using a mobile phase of chloroform:methanol:water (80:20:1).[5]

• Upon completion, concentrate the organic phase under reduced pressure.

• Extract the aqueous residue with chloroform.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic solution and purify the crude product by silica gel column chromatography using a gradient of chloroform and methanol.

Quantitative Data

Step	Reactants	Product	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	N-(6-biotinamido)hexanoic acid, NHS, DCC	N-(6-biotinamido)hexanoic acid NHS ester	Anhydrous DMF	0 to RT	12-16	70-85
2	Galactosylsphingosine, Activated biotinylated linker	N-Hexanoyl-biotin-galactosylceramide	THF/Sat. NaOAc	RT	12-16	60-75

Biological Context and Applications

Galactosylceramides are integral to the structure and function of the central nervous system, particularly in the formation and stability of the myelin sheath.[3] They are also key components of lipid rafts, which are specialized membrane microdomains that serve as platforms for signal transduction.[2]

Caption: Role of Galactosylceramide in Lipid Raft-Mediated Signaling.

The biotin tag on N-Hexanoyl-biotin-galactosylceramide allows for its use in a variety of applications to study these biological roles:

• Lipid-Protein Interaction Studies: This molecule can be used as bait in pull-down assays to identify and isolate proteins that specifically interact with galactosylceramide.[6][7][8][9] This is crucial for discovering new signaling pathways and understanding the molecular machinery involved in galactosylceramide function.[10][11][12]

Caption: Workflow for a Pull-Down Assay using N-Hexanoyl-biotin-galactosylceramide.

• Cellular Localization and Trafficking: By using fluorescently labeled streptavidin, the subcellular distribution and trafficking of N-Hexanoyl-biotin-galactosylceramide can be visualized using microscopy techniques.

• Enzyme Activity Assays: This biotinylated lipid can serve as a substrate for enzymes involved in galactosylceramide metabolism, allowing for the study of their activity and inhibition.

Conclusion

N-Hexanoyl-biotin-galactosylceramide is a powerful tool for investigating the multifaceted roles of galactosylceramides in cellular biology. The synthetic route outlined in this guide provides a clear and reproducible method for its preparation. The application of this probe will undoubtedly continue to provide valuable insights into lipid-protein interactions, signal transduction, and the pathogenesis of diseases related to glycosphingolipid metabolism.

References

• 1. Role of Galactosylceramide Metabolism in Satellite Glial Cell Dysfunction and Neuron–Glia Interactions in Painful Diabetic Peripheral Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. lipotype.com [lipotype.com]
• 4. Synthesis and biological activity of α-galactosyl ceramide KRN7000 and galactosyl (α1→2) galactosyl ceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. A pull-down method with a biotinylated bait protein prepared by cell-free translation using a puromycin linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Pierce™ Biotinylated Protein Interaction Pull-Down Kit 25 reactions kit | Buy Online [thermofisher.com]
• 10. Exploring lipid–protein interactions in plant membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lipid-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipid-protein interactions in biological membranes: a structural perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Hexanoyl-biotin-galactosylceramide: A Technical Guide to its Mechanism of Action and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoyl-biotin-galactosylceramide is a synthetically modified glycosphingolipid that serves as a powerful molecular probe in a variety of biological research areas. Its unique structure, combining the biological relevance of galactosylceramide with the high-affinity biotin (B1667282) tag, enables researchers to investigate complex cellular processes. This technical guide provides an in-depth overview of its core mechanism of action, which is intrinsically linked to its utility as an affinity probe, and details its application in key experimental systems.

Galactosylceramides are integral components of neuronal tissues and represent the primary glycosphingolipids in the central nervous system.[1] They play crucial roles in cell signaling, intracellular communication, and maintaining the structural integrity of the myelin sheath.[1] The addition of a biotin molecule via a hexanoyl linker allows for the specific and robust detection and isolation of galactosylceramide-interacting molecules, leveraging the exceptionally strong and stable bond between biotin and avidin (B1170675) or streptavidin.[2]

Core Properties and Specifications

The fundamental properties of N-Hexanoyl-biotin-galactosylceramide are summarized below. These specifications are critical for its application in experimental settings.

Property	Specification	Source
Synonyms	N-C6:0-Biotin-beta-D-galactosylsphingosine, N-C6:0-Biotin-cerebroside
Molecular Formula	C40H72N4O10S	[1][3]
Molecular Weight	801.09 g/mol	[4]
Appearance	Solid	[1][3]
Purity	>98% (TLC), >98% (HPLC)	[1]
Solubility	Chloroform/Methanol (2:1), Methanol, DMF	[1][3]
Storage	-20°C	[1][3]
Stability	≥ 4 years at -20°C	[3]

Mechanism of Action: An Affinity Probe for Biological Discovery

The primary "mechanism of action" of N-Hexanoyl-biotin-galactosylceramide is not that of a traditional therapeutic agent that directly modulates a biological pathway to elicit a physiological response. Instead, its mechanism is centered on its function as a high-fidelity molecular tool. The core principle lies in the specific and high-affinity interaction between the biotin moiety and proteins such as avidin and streptavidin. This interaction is one of the strongest non-covalent bonds known in nature, making it an ideal system for labeling and isolating biological targets.[2]

The galactosylceramide portion of the molecule acts as a mimic of the endogenous lipid, allowing it to partition into cellular membranes and interact with native binding partners. The hexanoyl linker is designed to minimize steric hindrance between the biotin tag and the galactosylceramide, ensuring that the biological activity of the lipid is preserved.[2]

Key Research Applications and Experimental Workflows

Identification and Characterization of Galactosylceramide-Binding Proteins

N-Hexanoyl-biotin-galactosylceramide is instrumental in identifying and characterizing proteins that specifically interact with galactosylceramide. This is crucial for understanding the downstream signaling events and cellular functions mediated by this lipid.

Experimental Workflow: Affinity Pull-Down Assay

Caption: Workflow for identifying galactosylceramide-binding proteins.

Detailed Experimental Protocol: Affinity Pull-Down and Mass Spectrometry

• Cell Lysis: Cells of interest are lysed using a non-denaturing lysis buffer to preserve protein-protein interactions. The lysate is then clarified by centrifugation to remove cellular debris.

• Incubation with Probe: The clarified cell lysate is incubated with N-Hexanoyl-biotin-galactosylceramide to allow for the formation of protein-glycolipid complexes.

• Affinity Capture: Streptavidin-conjugated magnetic beads or agarose (B213101) resin are added to the lysate. The high affinity of streptavidin for biotin facilitates the capture of the N-Hexanoyl-biotin-galactosylceramide along with any interacting proteins.[2]

• Washing: The beads are washed extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: The bound proteins are eluted from the beads, typically by boiling in SDS-PAGE sample buffer.

• Analysis: The eluted proteins are separated by SDS-PAGE and visualized by staining. Protein bands of interest can be excised and identified using mass spectrometry.

Investigation of Lipid Raft Dynamics

Galactosylceramides are known to be enriched in lipid rafts, which are specialized membrane microdomains that serve as platforms for signal transduction.[5][6][7] N-Hexanoyl-biotin-galactosylceramide can be used to label and track these domains.

Signaling Pathway: Lipid Raft-Mediated Signal Transduction

Caption: Model of signaling within a lipid raft.

Experimental Protocol: Isolation of Detergent-Resistant Membranes (DRMs)

• Cell Treatment: Cells are incubated with N-Hexanoyl-biotin-galactosylceramide to allow its incorporation into the plasma membrane.

• Lysis in Detergent: Cells are lysed in a cold, non-ionic detergent (e.g., 1% Triton X-100). Lipid rafts are resistant to solubilization by such detergents at low temperatures.[7]

• Sucrose (B13894) Gradient Ultracentrifugation: The cell lysate is placed at the bottom of a discontinuous sucrose gradient and subjected to ultracentrifugation. The detergent-resistant, buoyant lipid rafts will float to the lower-density fractions of the gradient.[8]

• Fraction Collection and Analysis: Fractions are collected from the gradient and the presence of N-Hexanoyl-biotin-galactosylceramide is detected using streptavidin-HRP followed by western blotting. The co-localization of other proteins of interest within these fractions can then be assessed.

Studying Glycolipid Presentation to the Immune System

Alpha-anomeric galactosylceramides are potent antigens for Natural Killer T (NKT) cells when presented by the CD1d molecule on antigen-presenting cells (APCs).[9][10] Biotinylated versions of these glycolipids are invaluable for studying this process.

Signaling Pathway: NKT Cell Activation by Biotin-α-Galactosylceramide

Caption: NKT cell activation via CD1d presentation.

Experimental Protocol: In Vitro NKT Cell Stimulation Assay

• Antigen Loading: Antigen-presenting cells (e.g., dendritic cells) are incubated with varying concentrations of biotinylated α-galactosylceramide.

• Co-culture: The loaded APCs are co-cultured with a population of NKT cells or an NKT cell hybridoma.

• Measurement of Activation: NKT cell activation can be quantified by measuring cytokine production (e.g., IL-2, IFN-γ) in the culture supernatant using ELISA, or by assessing cell proliferation.[11] The use of a biotinylated glycolipid allows for precise quantification of antigen loading and can be used to track the antigen's fate.

Quantitative Data Summary

The utility of biotinylated galactosylceramide analogues has been demonstrated in various quantitative assays. The following table summarizes key findings from the literature.

Application	Finding	Quantitative Measure	Reference
HIV-1 gp120 Binding	Comparison of binding affinities of different biotinylated glycoconjugates to HIV-1 gp120.	Relative binding affinities determined by ELISA. LacSph showed stronger binding than GalSph and GlcSph.	[12]
NKT Cell Stimulation	BCR-targeted biotin-α-GalCer enhances presentation to NKT cells.	100- to 1000-fold enhancement in presentation compared to non-targeted antigen.	[10]
NKT Cell Activation	Biotinylated α-GalCer stimulates murine spleen cell proliferation.	Significant stimulation of proliferation by biotinylated α-GalCer, but not β-GalCer.	[9]

Conclusion

N-Hexanoyl-biotin-galactosylceramide is a versatile and indispensable tool for cell biologists, immunologists, and neuroscientists. Its mechanism of action is defined by its role as a high-affinity probe, enabling the precise investigation of galactosylceramide's functions in complex biological systems. From elucidating novel protein interactions and dissecting signaling pathways within lipid rafts to understanding the intricacies of immune cell activation, this molecule provides a robust platform for discovery. The experimental protocols and conceptual frameworks presented in this guide offer a foundation for researchers to effectively harness the power of N-Hexanoyl-biotin-galactosylceramide in their own investigations.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. larodan.com [larodan.com]
• 5. A galactosylceramide binding domain is involved in trafficking of CLN3 from Golgi to rafts via recycling endosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interaction of membrane/lipid rafts with the cytoskeleton: impact on signaling and function: Membrane/Lipid Rafts, Mediators of Cytoskeletal Arrangement and Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Membrane Lipid Rafts and Their Role in Axon Guidance - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Markers for Detergent-resistant Lipid Rafts Occupy Distinct and Dynamic Domains in Native Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Syntheses of biotinylated alpha-galactosylceramides and their effects on the immune system and CD1 molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. BCR targeting of biotin-{alpha}-galactosylceramide leads to enhanced presentation on CD1d and requires transport of BCR to CD1d-containing endocytic compartments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Synthesis of biotinylated glycoconjugates and their use in a novel ELISA for direct comparison of HIV-1 Gp120 recognition of GalCer and related carbohydrate analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Functions of Biotinylated Galactosylceramide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galactosylceramide (GalCer) is a ubiquitous glycosphingolipid, playing a pivotal role in a myriad of biological processes. From the structural integrity of myelin sheaths to the intricate signaling cascades governing immune responses, GalCer stands as a key modulator of cellular function. The advent of biotinylated galactosylceramide has revolutionized the study of this essential lipid, providing a powerful molecular tool to probe its interactions, localization, and dynamic functions within the complex cellular milieu. This technical guide provides an in-depth exploration of the biological functions of biotinylated galactosylceramide, with a focus on its application in research and drug development. We will delve into its role in key signaling pathways, present quantitative data on its interactions, and provide detailed experimental protocols for its use.

Core Biological Functions of Galactosylceramide

Galactosylceramide is an integral component of cellular membranes, particularly enriched in the nervous system and lipid rafts. Its biological significance stems from its involvement in:

• Myelin Sheath Formation and Maintenance: GalCer is a major constituent of the myelin sheath, the insulating layer surrounding neuronal axons, crucial for rapid nerve impulse conduction.

• Signal Transduction: As a component of lipid rafts, GalCer participates in the spatial organization of signaling molecules, thereby influencing a variety of cellular processes including cell adhesion, proliferation, and apoptosis.

• Immune Regulation: The stereoisomer α-galactosylceramide (α-GalCer) is a potent immunomodulatory lipid that is presented by the CD1d molecule on antigen-presenting cells (APCs) to activate invariant Natural Killer T (iNKT) cells. This activation triggers a cascade of downstream immune responses with implications for cancer immunotherapy, autoimmune diseases, and infectious diseases.[1][2][3]

• Pathogen Recognition: GalCer can act as a receptor for various pathogens, including HIV-1, facilitating their entry into host cells.[4][5]

The addition of a biotin (B1667282) moiety to galactosylceramide provides a high-affinity tag for the versatile avidin/streptavidin system, enabling researchers to track, isolate, and quantify GalCer and its interacting partners with high specificity and sensitivity.[6]

Quantitative Data on Biotinylated Galactosylceramide Interactions

The biotin tag allows for precise quantitative analysis of galactosylceramide's binding kinetics and affinities with its interacting partners. The following tables summarize key quantitative data from the literature.

Interaction	Method	Affinity (KD)	Reference
α-Galactosylceramide - human CD1d	Surface Plasmon Resonance (SPR)	0.1 - 1 µM	[2]
α-Galactosylceramide - mouse CD1d	Surface Plasmon Resonance (SPR)	0.1 - 1 µM	[2]
Biotinylated α-GalCer - mouse CD1d	Surface Plasmon Resonance (SPR)	~0.2 µM	[2]

Compound	Target	Assay	IC50	Reference
Compound 19	UGT8 (human)	Mass Spectrometry-based assay	0.2 nM	[7]
α-Galactosylceramide	Hepatitis B Virus (HBV) secretion	Cell-based assay	0.4 ± 1.1 nM	[8]
Various Xanthophylls	UGT Isoforms	In vitro inhibition assay	Varies (µM range)	[9]
GCase Inhibitors	Velaglucerase alfa (GCase)	In vitro enzyme inhibition	Varies (µM range)	[10]

Signaling Pathways Involving Galactosylceramide

iNKT Cell Activation by α-Galactosylceramide

The most well-characterized signaling pathway involving a galactosylceramide isoform is the activation of invariant Natural Killer T (iNKT) cells by α-galactosylceramide (α-GalCer). This process is central to various immune responses.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Natural Killer T-Cell Agonist α-Galactosylceramide and PD-1 Blockade Synergize to Reduce Tumor Development in a Preclinical Model of Colon Cancer [frontiersin.org]
• 3. Mechanisms of Endogenous Alpha-Glycosylceramide Generation for Development and Activation of NKT Cells [dash.harvard.edu]
• 4. HIV and SIV Envelope Glycoproteins Interact with Glycolipids and Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glycoside analogues of β-galactosylceramide, a novel class of small molecule antiviral agents that inhibit HIV-1 entry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Syntheses of biotinylated alpha-galactosylceramides and their effects on the immune system and CD1 molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Brain Penetrable Inhibitors of Ceramide Galactosyltransferase for the Treatment of Lysosomal Storage Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. α-Galactosylceramide and Novel Synthetic Glycolipids Directly Induce the Innate Host Defense Pathway and Have Direct Activity against Hepatitis B and C Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

The Sentinel of the Raft: N-Hexanoyl-biotin-galactosylceramide as a Tool to Unravel Lipid Raft Complexity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid rafts, dynamic and ordered microdomains within the cell membrane, are critical hubs for cellular signaling, protein trafficking, and pathogen entry. These platforms are enriched in sphingolipids, cholesterol, and specific proteins, creating a unique biophysical environment distinct from the surrounding bilayer. Understanding the composition and function of these domains is paramount for deciphering complex cellular processes and for the development of novel therapeutics. N-Hexanoyl-biotin-galactosylceramide, a synthetic analog of the endogenous raft component galactosylceramide (GalCer), has emerged as a powerful molecular tool for the investigation of these enigmatic structures. This biotinylated probe allows for the selective isolation and identification of raft-associated molecules, providing invaluable insights into their organization and function. This technical guide provides a comprehensive overview of the role and application of N-Hexanoyl-biotin-galactosylceramide in the study of lipid rafts.

Core Concepts: The Structure and Function of N-Hexanoyl-biotin-galactosylceramide

N-Hexanoyl-biotin-galactosylceramide is a semi-synthetic molecule designed to mimic natural galactosylceramide while incorporating a biotin (B1667282) tag for experimental utility.[1] Its structure consists of three key components:

• Galactosylceramide (GalCer) moiety: This portion of the molecule is identical to the endogenous sphingolipid found enriched in the outer leaflet of the plasma membrane, particularly in the specialized myelin sheath of oligodendrocytes.[1][2] The galactose headgroup and the ceramide lipid anchor drive its partitioning into the ordered environment of lipid rafts.[3][4]

• N-Hexanoyl linker: A six-carbon acyl chain attaches the biotin molecule to the sphingosine (B13886) base of the galactosylceramide. This linker provides spatial separation between the lipid and the biotin tag, minimizing potential steric hindrance and preserving the natural interactions of the GalCer moiety within the membrane.

• Biotin tag: This small molecule has an exceptionally high affinity for streptavidin and avidin (B1170675) proteins, forming a strong and stable non-covalent bond. This property is exploited in various biochemical assays to capture and isolate the biotinylated lipid and its interacting partners.

The primary function of N-Hexanoyl-biotin-galactosylceramide in a research context is to act as a specific probe for lipid rafts. When introduced into cells or model membranes, it integrates into these microdomains, effectively "tagging" them for subsequent biochemical analysis.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to N-Hexanoyl-biotin-galactosylceramide and its interactions within lipid raft-like environments.

Table 1: Physicochemical Properties of N-Hexanoyl-biotin-galactosylceramide

Property	Value	Source
Molecular Formula	C40H72N4O10S	[1]
Molecular Weight	801.0 g/mol	[1]
Purity	>98% (TLC, HPLC)	[1]
Solubility	Chloroform/methanol (2:1), Methanol, DMF	[1]
Storage Temperature	-20°C	[1]

Table 2: Biophysical Parameters of Galactosylceramide in Model Membranes

Parameter	Observation	Significance	Source
Membrane Thickness	Increased with the addition of 5 mol% GalCer	GalCer contributes to the structural organization and thickness of raft-like domains.	[3][4]
Average Area per Lipid	Virtually unchanged with the addition of 5 mol% GalCer	Indicates that GalCer integrates into the ordered lipid packing without significant disruption.	[3][4]
Lateral Diffusion of Lipids	Notably decreased with the addition of 5-10 mol% GalCer	Suggests that GalCer forms hydrogen bonds with neighboring lipids, increasing membrane viscosity and restricting movement within the raft.	[5]
Interaction with Cholesterol	Shields cholesterol from the aqueous phase	This specific interaction is a driving force for the formation and stability of lipid rafts.	[3][4]

Experimental Protocols

Protocol 1: Affinity Pull-Down of Lipid Raft-Associated Proteins using N-Hexanoyl-biotin-galactosylceramide

This protocol describes the isolation of proteins that interact with N-Hexanoyl-biotin-galactosylceramide within lipid rafts.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cultured cells of interest

• Streptavidin-conjugated magnetic beads

• Lysis buffer (e.g., 1% Triton X-100 in TBS with protease inhibitors)

• Wash buffer (e.g., 0.1% Triton X-100 in TBS)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Mass spectrometer

Procedure:

• Cell Labeling: Incubate cultured cells with N-Hexanoyl-biotin-galactosylceramide (typically 1-5 µM) for a specified time (e.g., 1-4 hours) to allow for its incorporation into cellular membranes.

• Cell Lysis: Wash the cells to remove excess probe and lyse them in a mild, non-ionic detergent lysis buffer (e.g., 1% Triton X-100) on ice. This solubilizes non-raft membranes while preserving the integrity of detergent-resistant membranes (DRMs), which are enriched in lipid rafts.

• Incubation with Streptavidin Beads: Incubate the cell lysate with streptavidin-conjugated magnetic beads to capture the biotinylated GalCer and its associated protein complexes.

• Washing: Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using an appropriate elution buffer, such as SDS-PAGE sample buffer, which will denature the proteins and disrupt the biotin-streptavidin interaction.

• Protein Identification: Analyze the eluted proteins by SDS-PAGE followed by in-gel digestion and mass spectrometry (LC-MS/MS) to identify the proteins that were associated with the N-Hexanoyl-biotin-galactosylceramide in the lipid rafts.[6][7]

Protocol 2: Visualization of Lipid Rafts using Fluorescently Labeled Streptavidin

This protocol allows for the microscopic visualization of lipid rafts in live or fixed cells.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cultured cells grown on coverslips

• Fluorescently labeled streptavidin (e.g., Streptavidin-Alexa Fluor 488)

• Fixative (e.g., 4% paraformaldehyde) (for fixed cell imaging)

• Mounting medium

Procedure:

• Cell Labeling: Incubate live cells with N-Hexanoyl-biotin-galactosylceramide as described in Protocol 1.

• Fixation (Optional): For fixed cell imaging, wash the cells and fix them with 4% paraformaldehyde.

• Streptavidin Incubation: Incubate the cells with a fluorescently labeled streptavidin conjugate to label the biotinylated GalCer within the lipid rafts.

• Washing: Wash the cells to remove unbound streptavidin.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium and visualize the fluorescently labeled lipid rafts using a fluorescence microscope.[8][9][10][11]

Signaling Pathways and Logical Relationships

Galactosylceramide-Mediated Signaling in Oligodendrocytes

In the central nervous system, GalCer-enriched lipid rafts in oligodendrocytes play a crucial role in myelination and signaling.[2][12] The interaction of GalCer with the Sigma-1 receptor, an endoplasmic reticulum chaperone protein, within these rafts is critical for oligodendrocyte differentiation.[2] This signaling cascade is thought to involve the recruitment of other signaling molecules to the raft platform, initiating downstream pathways that regulate cell morphology and myelin sheath formation.[13][14]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Sigma-1 receptors at galactosylceramide-enriched lipid microdomains regulate oligodendrocyte differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dacemirror.sci-hub.st [dacemirror.sci-hub.st]
• 4. Role of glycolipids in lipid rafts: a view through atomistic molecular dynamics simulations with galactosylceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in Mass Spectrometry-Based Protein Interactome Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Labeling proteins inside living cells using external fluorophores for microscopy | eLife [elifesciences.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. promega.com [promega.com]
• 11. Labeling proteins inside living cells using external fluorophores for microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sigma-1 receptors at galactosylceramide-enriched lipid microdomains regulate oligodendrocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Role of galactosylceramide and sulfatide in oligodendrocytes and CNS myelin: formation of a glycosynapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Participation of galactosylceramide and sulfatide in glycosynapses between oligodendrocyte or myelin membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Hexanoyl-biotin-galactosylceramide: An In-depth Technical Guide for its Application as a Molecular Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoyl-biotin-galactosylceramide is a synthetically modified glycosphingolipid that serves as a valuable molecular probe in the study of sphingolipid metabolism and associated diseases. This guide provides a comprehensive overview of its properties, applications, and detailed experimental protocols for its use. The biotin (B1667282) moiety allows for high-affinity binding to streptavidin and avidin, enabling a variety of detection and purification strategies. This makes it a particularly useful tool for investigating the function and dysfunction of galactosylceramidase (GALC), the enzyme deficient in Krabbe disease.[1]

Galactosylceramides are integral components of myelin sheaths in the nervous system and are involved in various cellular processes, including cell signaling and recognition.[1] The metabolism of these lipids is crucial for maintaining neural health. Krabbe disease, a devastating demyelinating disorder, results from the genetic deficiency of GALC, leading to the accumulation of cytotoxic galactosylceramide and its deacylated form, psychosine.[2][3][4][5][6][7] N-Hexanoyl-biotin-galactosylceramide provides a non-radioactive and versatile tool to study the enzyme kinetics of GALC, screen for potential therapeutic inhibitors, and investigate the broader sphingolipid metabolic pathways.

Physicochemical Properties

N-Hexanoyl-biotin-galactosylceramide is a semi-synthetic molecule derived from a bovine source. Its structure consists of a galactosylceramide backbone with a biotin molecule attached to the sphingosine (B13886) amine via a hexanoyl linker.

Property	Value	Reference
Molecular Formula	C40H72N4O10S	[1][3][8]
Molecular Weight	801.09 g/mol	[1][3][8]
Appearance	Solid	[1][3][8]
Purity	>98% (TLC), >98% (HPLC)	[1]
Solubility	Chloroform/Methanol (2:1), Methanol, DMF	[1]
Storage	-20°C	[1]

Applications as a Molecular Probe

The unique structure of N-Hexanoyl-biotin-galactosylceramide allows for its application in a range of biochemical assays:

• Enzyme Activity Assays: As a substrate for galactosylceramidase (GALC), it can be used to measure enzyme activity in cell lysates or purified enzyme preparations. The biotin tag allows for the capture and quantification of the biotinylated ceramide product.

• Pull-Down Assays: This probe can be used to isolate and identify proteins that interact with galactosylceramide, including GALC and potentially other binding partners. The biotin tag facilitates the capture of the probe and its interacting proteins using streptavidin-coated beads.

• Enzyme-Linked Immunosorbent Assays (ELISA): In a solid-phase assay format, the biotinylated probe can be immobilized on streptavidin-coated plates to study the binding of GALC or to screen for inhibitors that disrupt this interaction.

• Cellular Uptake and Trafficking Studies: While not inherently fluorescent, the biotin tag can be detected using fluorescently labeled streptavidin, allowing for the visualization of its uptake and subcellular localization in cultured cells.[9][10][11][12]

Signaling and Metabolic Pathways

Galactosylceramide is a key intermediate in the complex sphingolipid metabolic pathway. Its synthesis and degradation are tightly regulated, and disruptions in this pathway are associated with severe pathologies like Krabbe disease.

Galactosylceramide Metabolism

Caption: Biosynthesis and degradation of galactosylceramide.

Pathogenesis of Krabbe Disease

In Krabbe disease, the deficiency of GALC leads to the accumulation of its substrates, primarily galactosylceramide and the highly cytotoxic psychosine. This accumulation triggers a cascade of pathological events, leading to widespread demyelination and neurodegeneration.

Caption: Simplified signaling cascade in Krabbe Disease.

Experimental Protocols

The following protocols are adapted from established methodologies for biotin-based assays and are tailored for the use of N-Hexanoyl-biotin-galactosylceramide.

Galactosylceramidase (GALC) Activity Assay using a Streptavidin-Coated Plate

This protocol describes a solid-phase assay to measure GALC activity by quantifying the amount of biotinylated ceramide product that binds to a streptavidin-coated plate.

Workflow:

Caption: Workflow for GALC activity assay.

Materials:

• N-Hexanoyl-biotin-galactosylceramide (Substrate)

• Purified GALC or cell lysate containing GALC

• Streptavidin-coated 96-well plates

• Assay Buffer (e.g., 50 mM citrate-phosphate buffer, pH 4.5)

• Stop Solution (e.g., 0.5 M sodium carbonate, pH 10.5)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., PBS with 1% BSA)

• Detection Reagent (e.g., HRP-conjugated anti-biotin antibody or Streptavidin-HRP)

• HRP Substrate (e.g., TMB)

• Plate reader

Procedure:

• Enzyme Reaction:

  • Prepare a solution of N-Hexanoyl-biotin-galactosylceramide in the assay buffer. A typical starting concentration to test would be in the range of 10-100 µM.

  • In a separate microcentrifuge tube or a standard 96-well plate, add the GALC enzyme preparation (purified enzyme or cell lysate).

  • Initiate the reaction by adding the substrate solution to the enzyme. The final reaction volume can be 50-100 µL.

  • Incubate at 37°C for a predetermined time (e.g., 30-60 minutes).

• Stopping the Reaction:

  • Stop the enzymatic reaction by adding an equal volume of Stop Solution.

• Binding to Streptavidin Plate:

  • Transfer the reaction mixture to the wells of a streptavidin-coated 96-well plate.

  • Incubate for 1 hour at room temperature with gentle shaking to allow the biotinylated ceramide product to bind to the streptavidin.

• Washing:

  • Wash the plate 3-5 times with Wash Buffer to remove unbound substrate and other components of the reaction mixture.

• Detection:

  • Add the detection reagent (e.g., Streptavidin-HRP diluted in Blocking Buffer) to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate 3-5 times with Wash Buffer.

• Signal Generation and Reading:

  • Add the HRP substrate to each well and incubate until color develops.

  • Stop the color development with a suitable stop solution (e.g., 1 M H2SO4) if necessary.

  • Read the absorbance at the appropriate wavelength using a plate reader.

Illustrative Quantitative Data:

Parameter	Illustrative Value
Optimal Substrate Concentration	50 µM
Enzyme Concentration	10-50 ng/well (purified) or 10-50 µ g/well (lysate)
Incubation Time (Enzyme Reaction)	60 minutes
Incubation Time (Binding)	60 minutes
Limit of Detection	~1-5 pmol of product

Note: These values are for illustrative purposes and should be optimized for each specific experimental setup.

Pull-Down Assay to Identify Galactosylceramide-Interacting Proteins

This protocol describes how to use N-Hexanoyl-biotin-galactosylceramide to isolate GALC and other potential binding partners from a cell lysate.

Workflow:

Caption: Workflow for pull-down assay.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cell lysate from a source expressing the protein(s) of interest

• Streptavidin-coated magnetic or agarose (B213101) beads

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• Binding/Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., SDS-PAGE sample buffer or high concentration of free biotin)

Procedure:

• Preparation of Cell Lysate:

  • Lyse cells in an appropriate Lysis Buffer.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Incubation with the Probe:

  • Add N-Hexanoyl-biotin-galactosylceramide to the cell lysate. A final concentration of 10-50 µM is a good starting point.

  • Incubate for 1-2 hours at 4°C with gentle rotation to allow the probe to interact with its binding partners.

• Capture with Streptavidin Beads:

  • Add pre-washed streptavidin-coated beads to the lysate-probe mixture.

  • Incubate for 1 hour at 4°C with gentle rotation to capture the biotinylated probe and any bound proteins.

• Washing:

  • Collect the beads using a magnet or by centrifugation.

  • Wash the beads 3-5 times with Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the bound proteins from the beads. This can be done by boiling the beads in SDS-PAGE sample buffer for subsequent analysis by Western blot, or by using a competitive elution with a high concentration of free biotin for downstream applications where protein integrity is important.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE followed by Coomassie staining, silver staining, or Western blotting using an antibody against the protein of interest (e.g., anti-GALC).

  • For identification of unknown interacting proteins, the eluate can be analyzed by mass spectrometry.

Illustrative Quantitative Data:

Parameter	Illustrative Value
Probe Concentration	25 µM
Lysate Concentration	1-2 mg/mL total protein
Bead Volume	20-50 µL of slurry per sample
Incubation Time (Probe-Lysate)	2 hours
Incubation Time (Beads)	1 hour

Note: These values are for illustrative purposes and should be optimized for each specific experimental setup.

Conclusion

N-Hexanoyl-biotin-galactosylceramide is a powerful and versatile molecular probe for the investigation of galactosylceramidase and the broader field of sphingolipid metabolism. Its biotin tag enables a wide range of sensitive and specific assays that can be adapted for various research and drug discovery applications. This guide provides a foundational understanding and practical protocols to facilitate the use of this important research tool in elucidating the mechanisms of diseases like Krabbe disease and in the development of novel therapeutic strategies.

References

• 1. Application of a galactosylceramidase microassay method to early prenatal diagnosis of Krabbe's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Insights into the Pathogenesis and Treatment of Krabbe Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of angiogenesis by β-galactosylceramidase deficiency in globoid cell leukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Krabbe Disease: Background, Pathophysiology, Epidemiology [emedicine.medscape.com]
• 5. Item - New Pathogenic Mechanisms in Krabbe Disease and their Correction via Adeno-Associated Virus Gene Therapy - University of Illinois Chicago - Figshare [indigo.uic.edu]
• 6. Krabbe Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Galactosylceramidase - Proteopedia, life in 3D [proteopedia.org]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

N-Hexanoyl-biotin-galactosylceramide: A Technical Guide to its Application in Glycosphingolipid Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Hexanoyl-biotin-galactosylceramide is a pivotal synthetic tool in the field of glycosphingolipid research. This in-depth technical guide explores the discovery, history, and multifaceted applications of this biotinylated galactosylceramide probe. By leveraging the high-affinity interaction between biotin (B1667282) and avidin (B1170675)/streptavidin, this molecule enables the detection, isolation, and functional characterization of galactosylceramide-interacting proteins and cellular machinery. This whitepaper provides a comprehensive overview of its chemical properties, detailed experimental protocols for its use, quantitative data from relevant studies, and a visualization of a key signaling pathway that can be investigated using this class of molecular probes. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively utilize N-Hexanoyl-biotin-galactosylceramide in their studies of glycosphingolipid metabolism, cell signaling, and membrane biology.

Discovery and History: The Advent of Biotinylated Sphingolipid Probes

The discovery of N-Hexanoyl-biotin-galactosylceramide is not a singular event but rather an outcome of the broader development of sophisticated molecular probes for studying the intricate biology of glycosphingolipids (GSLs). GSLs, including galactosylceramides, are fundamental components of cell membranes, playing crucial roles in cell recognition, signaling, and membrane organization.[1] However, their amphipathic nature and complex metabolism have historically posed significant challenges to their study.

The advent of biotinylation as a technique to tag and track biomolecules provided a powerful new approach. The exceptionally strong and specific non-covalent interaction between biotin (Vitamin B7) and the proteins avidin and streptavidin became the cornerstone for numerous detection and purification methods in molecular biology. Recognizing the potential of this system, researchers began to synthesize biotinylated lipids to investigate their metabolism and interactions within the cellular environment.

N-Hexanoyl-biotin-galactosylceramide emerged as a commercially available, semi-synthetic research tool designed for these purposes. It is derived from bovine sources and features a biotin molecule attached to the amine group of the sphingosine (B13886) backbone via a hexanoyl (C6) linker.[2] This linker spatially separates the biotin moiety from the galactosylceramide, minimizing potential steric hindrance and preserving the biological recognition of the lipid portion. While a definitive "discovery" paper for this specific molecule is not readily identifiable in the public domain, its existence is a testament to the ongoing need for advanced tools to unravel the complexities of sphingolipid science.

Physicochemical Properties and Data

N-Hexanoyl-biotin-galactosylceramide is a well-characterized molecule with defined chemical and physical properties. This information is crucial for its proper handling, storage, and use in experimental settings.

Property	Value	Reference(s)
Synonyms	N-C6:0-Biotin-beta-D-galactosylsphingosine, N-C6:0-Biotin-cerebroside	[2][3]
CAS Number	2692623-23-5	[3]
Molecular Formula	C₄₀H₇₂N₄O₁₀S	[3]
Molecular Weight	801.09 g/mol	[3]
Appearance	Solid	[2]
Purity	>98% (TLC, HPLC) or >99%	[2][3]
Source	Semisynthetic, bovine	[2]
Solubility	Chloroform/Methanol (2:1), Methanol, DMF	[2]
Storage Temperature	-20°C	[2][3]
TLC System	Chloroform/Methanol/DI water (80:20:1)	[2]

Experimental Protocols: Application in Cellular Studies

The primary utility of N-Hexanoyl-biotin-galactosylceramide lies in its application as a molecular probe in cellular and biochemical assays. While specific protocols will vary depending on the experimental goals, the following provides a detailed methodology for a common application: investigating the cellular uptake and presentation of galactosylceramides by antigen-presenting cells (APCs). This protocol is adapted from a study using a structurally similar biotinylated α-galactosylceramide, which provides a strong framework for the use of the β-anomer.[4][5]

Cell Culture and Reagents

• Cells: A20 B lymphoma cells transfected with murine CD1d (A20mCD1d).

• Antigen: N-Hexanoyl-biotin-galactosylceramide.

• Detection Reagent: Streptavidin conjugated to a fluorescent dye (e.g., FITC, PE) or an enzyme (e.g., HRP).

• Antibodies: Anti-biotin antibodies, secondary antibodies.

• NKT cell hybridoma: To assess antigen presentation.

• Culture Medium: RPMI 1640 supplemented with 10% FBS, L-glutamine, penicillin, and streptomycin.

• Syk inhibitor: Piceatannol (for signaling studies).

Protocol for Assessing Cellular Uptake and Presentation

• Cell Preparation: Culture A20mCD1d cells to a density of 1 x 10⁶ cells/mL.

• Antigen Loading:

  • For non-targeted uptake, incubate cells with varying concentrations of N-Hexanoyl-biotin-galactosylceramide (e.g., 0.1 to 1000 ng/mL) for 4-24 hours at 37°C.

  • For B cell receptor (BCR)-targeted uptake, pre-incubate N-Hexanoyl-biotin-galactosylceramide with an anti-biotin antibody, followed by a secondary antibody that recognizes the anti-biotin antibody and can be bound by the BCR. Add this complex to the cells and incubate as above.

• Washing: After incubation, wash the cells three times with cold PBS to remove unbound antigen.

• Detection of Surface-Bound Antigen: To detect surface-bound biotinylated lipid, incubate the cells with fluorescently labeled streptavidin for 30 minutes on ice. Analyze by flow cytometry.

• Antigen Presentation Assay:

  • Co-culture the antigen-loaded A20mCD1d cells with an NKT cell hybridoma that recognizes galactosylceramide presented on CD1d.

  • Incubate for 24 hours at 37°C.

  • Collect the supernatant and measure the concentration of a cytokine released by the activated NKT cells (e.g., IL-2) using an ELISA.

• Signaling Pathway Inhibition: To investigate the role of BCR signaling, pre-incubate the A20mCD1d cells with a Syk inhibitor (e.g., piceatannol) for 1 hour before adding the BCR-targeted antigen complex. Proceed with the antigen presentation assay.

Quantitative Data Summary

The following table summarizes quantitative data from a study investigating the presentation of a biotinylated α-galactosylceramide by B cells, which serves as an illustrative example of the type of data that can be generated using N-Hexanoyl-biotin-galactosylceramide.

Experimental Condition	Antigen Concentration for Half-Maximal NKT cell Activation (ng/mL)	Fold Enhancement of Presentation	Reference(s)
Non-targeted biotin-α-GalCer	~100	1x	[4]
BCR-targeted biotin-α-GalCer	~0.1 - 1	100- to 1000-fold	[4]
BCR-targeted biotin-α-GalCer + Piceatannol (Syk inhibitor)	Presentation significantly inhibited	-	[5]

Note: The data presented is for biotin-α-galactosylceramide and is intended to be representative of the quantitative insights that can be gained using biotinylated galactosylceramides.

Visualization of Signaling Pathways and Experimental Workflows

The use of biotinylated lipid probes can help to elucidate complex cellular processes. Below are diagrams created using the DOT language to visualize relevant pathways and workflows.

Caption: Workflow from synthesis to application of N-Hexanoyl-biotin-galactosylceramide.

References

• 1. gentaur.com [gentaur.com]
• 2. Interchim 1| Manufacturer & distributor of laboratory instruments and consumables [interchim.com]
• 3. larodan.com [larodan.com]
• 4. academic.oup.com [academic.oup.com]
• 5. BCR targeting of biotin-{alpha}-galactosylceramide leads to enhanced presentation on CD1d and requires transport of BCR to CD1d-containing endocytic compartments - PubMed [pubmed.ncbi.nlm.nih.gov]

Decoding Sphingolipid Metabolism: A Technical Guide to Using Biotinylated Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids, once considered mere structural components of cell membranes, are now recognized as critical signaling molecules involved in a myriad of cellular processes, including proliferation, apoptosis, inflammation, and cell migration. The intricate and dynamic nature of sphingolipid metabolism presents both a challenge and an opportunity for researchers and drug developers. Dysregulation of this metabolic network is implicated in numerous diseases, from cancer to neurodegenerative disorders. Biotinylated sphingolipid probes have emerged as powerful tools to unravel the complexities of these pathways, enabling the identification and quantification of specific sphingolipid species, the elucidation of their protein interactions, and the visualization of their subcellular localization. This in-depth technical guide provides a comprehensive overview of the application of biotinylated probes in sphingolipid research, complete with detailed experimental protocols and quantitative data analysis.

Core Concepts in Sphingolipid Metabolism

Sphingolipid metabolism is a complex network of interconnected pathways that can be broadly categorized into three main routes: the de novo synthesis pathway, the salvage pathway, and the sphingomyelin (B164518) cycle. The central molecule in these pathways is ceramide , which can be metabolized to form other bioactive sphingolipids such as sphingosine, sphingosine-1-phosphate (S1P), and complex glycosphingolipids.[1][2][3]

The balance between pro-apoptotic ceramide and pro-survival S1P, often referred to as the "sphingolipid rheostat," is a critical determinant of cell fate.[4][5] Understanding the intricate regulation of these pathways is paramount for developing targeted therapeutics.

Data Presentation: Quantitative Analysis of Sphingolipids

The use of biotinylated probes, often in conjunction with mass spectrometry, allows for the precise quantification of various sphingolipid species in different biological contexts. Below are summary tables of quantitative data from sphingolipidomic studies.

Table 1: Sphingolipid Profile in Human and Mouse Immune Cells

Sphingolipid Class	Human Naive B Cells (pmol/10^6 cells)	Human CD4+ T Cells (pmol/10^6 cells)	Mouse B Cells (pmol/10^6 cells)	Mouse CD4+ T Cells (pmol/10^6 cells)
Ceramides	15.8 ± 2.1	12.3 ± 1.8	10.5 ± 1.5	8.9 ± 1.2
Sphingomyelins	85.3 ± 11.2	75.1 ± 9.8	65.2 ± 8.5	58.7 ± 7.6
Hexosylceramides	5.2 ± 0.7	4.1 ± 0.5	3.8 ± 0.5	3.1 ± 0.4

Data are presented as mean ± standard deviation. Data adapted from multiple sphingolipidomic studies of immune cells.[2][6]

Table 2: Ceramide and Sphingosine-1-Phosphate Levels in Apoptotic vs. Healthy Cancer Cells

Sphingolipid	Healthy SCCVII Cancer Cells (relative units)	Apoptotic SCCVII Cancer Cells (relative units)
Ceramide	1.00 ± 0.12	3.25 ± 0.41
Sphingosine-1-Phosphate (S1P)	1.00 ± 0.15	0.45 ± 0.06

Data are presented as mean ± standard deviation, normalized to healthy cells. Apoptosis was induced by photodynamic therapy. Data adapted from studies on sphingolipid changes during apoptosis.[7][8][9][10][11]

Mandatory Visualizations: Signaling Pathways and Experimental Workflows

To visually represent the complex relationships and processes described, the following diagrams have been generated using the Graphviz DOT language.

Caption: Overview of Sphingolipid Metabolism Pathways.

Caption: Workflow for Identifying Sphingolipid-Protein Interactions.

Experimental Protocols

Detailed methodologies for key experiments utilizing biotinylated sphingolipid probes are provided below.

Protocol 1: Metabolic Labeling of Sphingolipids with a Biotin-Alkyne Probe

This protocol describes the metabolic incorporation of an alkyne-modified sphingolipid precursor into cellular sphingolipids.

Materials:

• Cultured mammalian cells (e.g., HeLa, HEK293)

• Complete cell culture medium

• Biotin-alkyne sphingolipid probe (e.g., ω-azidosphinganine)

• Phosphate-buffered saline (PBS)

• Cell scraper

Procedure:

• Seed cells in a 6-well plate and grow to 70-80% confluency.

• Prepare a stock solution of the biotin-alkyne sphingolipid probe in a suitable solvent (e.g., DMSO).

• Dilute the probe stock solution in pre-warmed complete culture medium to the desired final concentration (typically 1-10 µM).

• Remove the existing medium from the cells and wash once with PBS.

• Add the medium containing the biotin-alkyne sphingolipid probe to the cells.

• Incubate the cells for a specified period (e.g., 4-24 hours) to allow for metabolic incorporation of the probe.

• After incubation, remove the labeling medium and wash the cells twice with ice-cold PBS.

• Harvest the cells by scraping in ice-cold PBS.

• Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C) and proceed to cell lysis for downstream applications.[6]

Protocol 2: Copper-Catalyzed Azide-Alkyne Click Chemistry (CuAAC)

This protocol details the "clicking" of a biotin-azide tag onto the alkyne-modified sphingolipids within a cell lysate.

Materials:

• Cell lysate from Protocol 1

• Biotin-azide

• Copper(II) sulfate (B86663) (CuSO4)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate (B8700270)

• Urea

• SDS

• Tris-HCl, pH 8.0

Procedure:

• Prepare a fresh click chemistry reaction cocktail. For a 1 mL reaction, combine:

  • 100 µL of 10 mM Biotin-Azide in DMSO

  • 50 µL of 50 mM CuSO4 in water

  • 100 µL of 50 mM THPTA in water

• To 500 µL of cell lysate (containing approximately 1-2 mg of protein), add 250 µL of 8M urea/2% SDS in 200 mM Tris-HCl, pH 8.0.

• Add the 250 µL of the click chemistry reaction cocktail to the lysate mixture.

• Immediately before incubation, add 100 µL of freshly prepared 100 mM sodium ascorbate in water to initiate the reaction.

• Incubate the reaction for 1-2 hours at room temperature with gentle rotation.

• The sample is now ready for downstream applications such as affinity purification.[7][12][13]

Protocol 3: Photoaffinity Labeling with a Biotin-Diazirine Probe

This protocol describes the use of a photo-activatable sphingolipid probe to covalently crosslink to interacting proteins.

Materials:

• Cultured cells

• Biotin-diazirine sphingolipid probe

• PBS

• UV lamp (365 nm)

Procedure:

• Incubate cells with the biotin-diazirine sphingolipid probe as described in Protocol 1.

• After the incubation period, wash the cells twice with ice-cold PBS.

• Place the cell culture plate on ice and irradiate with a 365 nm UV lamp for 15-30 minutes. The optimal irradiation time should be determined empirically.

• After UV crosslinking, harvest the cells and proceed to lysis and affinity purification.[14][15][16][17]

Protocol 4: Streptavidin Pull-Down of Biotinylated Sphingolipid-Protein Complexes

This protocol details the enrichment of biotinylated sphingolipid-protein complexes using streptavidin-coated magnetic beads.

Materials:

• Cell lysate containing biotinylated complexes (from Protocol 2 or 3)

• Streptavidin-coated magnetic beads

• Lysis buffer (e.g., RIPA buffer)

• Wash buffers of varying stringency (e.g., high salt, detergent-containing)

• Elution buffer (e.g., SDS-PAGE sample buffer, or a buffer containing free biotin)

• Magnetic rack

Procedure:

• Equilibrate the streptavidin magnetic beads by washing them three times with lysis buffer.

• Add the cell lysate to the equilibrated beads and incubate for 1-2 hours at 4°C with gentle rotation to allow for binding.

• Place the tube on a magnetic rack to pellet the beads and discard the supernatant (flow-through).

• Wash the beads sequentially with a series of wash buffers to remove non-specifically bound proteins. A typical wash series could be:

  • Wash 1: Lysis buffer

  • Wash 2: High-salt buffer (e.g., lysis buffer with 500 mM NaCl)

  • Wash 3: Low-detergent buffer (e.g., lysis buffer with 0.1% SDS)

  • Wash 4: PBS

• After the final wash, elute the bound proteins from the beads. For mass spectrometry analysis, on-bead digestion with trypsin is often preferred. Alternatively, proteins can be eluted by boiling in SDS-PAGE sample buffer.[5][18][19][20][21]

Protocol 5: Sample Preparation for Mass Spectrometry Analysis

This protocol outlines the general steps for preparing enriched protein samples for identification and quantification by mass spectrometry.

Materials:

• Eluted protein sample or on-bead sample from Protocol 4

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic acid

• C18 desalting spin columns

Procedure:

• Reduction and Alkylation:

  • If proteins were eluted, reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Alkylate free cysteine residues by adding IAA to a final concentration of 55 mM and incubating in the dark at room temperature for 20 minutes.

• Tryptic Digestion:

  • For in-solution digestion, dilute the sample to reduce the denaturant concentration before adding trypsin.

  • For on-bead digestion, resuspend the beads in a digestion buffer (e.g., 50 mM ammonium (B1175870) bicarbonate) and add trypsin.

  • Incubate overnight at 37°C.

• Peptide Cleanup:

  • Acidify the digest with formic acid to a final concentration of 0.1%.

  • Desalt and concentrate the peptides using C18 spin columns according to the manufacturer's instructions.

• LC-MS/MS Analysis:

  • Reconstitute the dried peptides in a suitable solvent (e.g., 0.1% formic acid in water).

  • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][22]

Conclusion

The use of biotinylated sphingolipid probes provides a versatile and powerful platform for investigating the multifaceted roles of sphingolipids in cellular biology and disease. The combination of metabolic labeling, click chemistry, photoaffinity labeling, and advanced mass spectrometry techniques allows for an unprecedented level of detail in the analysis of sphingolipid metabolism, signaling, and protein interactions. The protocols and data presented in this guide offer a solid foundation for researchers to design and execute experiments that will further our understanding of this critical class of lipids and pave the way for novel therapeutic interventions.

References

• 1. Quantitation of Sphingolipids in Mammalian Cell Lines by Liquid Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative analysis of sphingolipids for lipidomics using triple quadrupole and quadrupole linear ion trap mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. usherbrooke.ca [usherbrooke.ca]
• 6. Functional roles of sphingolipids in immunity and their implication in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. Ceramide in apoptosis--does it really matter? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Apoptotic death by ceramide: will the real killer please stand up? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ceramide accumulation is associated with increased apoptotic cell death in cultured fibroblasts of sphingolipid activator protein-deficient mouse but not in fibroblasts of patients with Farber disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. broadpharm.com [broadpharm.com]
• 13. interchim.fr [interchim.fr]
• 14. Diazirine based photoaffinity labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 16. inoue.f.u-tokyo.ac.jp [inoue.f.u-tokyo.ac.jp]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. neb.com [neb.com]
• 20. researchgate.net [researchgate.net]
• 21. Pulldown of protein aggregates with a biotinylated peptide [protocols.io]
• 22. Quantitative analysis of sphingolipids for lipidomics using triple quadrupole and quadrupole linear ion trap mass spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for N-Hexanoyl-biotin-galactosylceramide in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoyl-biotin-galactosylceramide is a versatile synthetic glycosphingolipid analog that serves as a powerful tool in cell biology and immunology research. This molecule consists of a galactosylceramide (GalCer) moiety, a key component of lipid rafts and a ligand for CD1d-restricted natural killer T (NKT) cells, modified with a C6 acyl chain (hexanoyl) and a biotin (B1667282) tag. The biotin group allows for highly specific and high-affinity binding to streptavidin and its analogs, enabling a wide range of applications in cell culture-based assays.

These application notes provide detailed protocols for the use of N-Hexanoyl-biotin-galactosylceramide in cell labeling, lipid raft analysis, affinity purification of interacting molecules, and the study of CD1d-mediated antigen presentation to NKT cells.

Key Applications

• Cell Surface Labeling and Visualization: Incorporation into the plasma membrane allows for the labeling and tracking of specific cell populations or membrane microdomains.

• Lipid Raft Analysis: As a constituent of lipid rafts, this analog can be used to probe the dynamics and composition of these specialized membrane microdomains.

• Affinity Purification: The biotin tag facilitates the isolation of the glycolipid along with its binding partners from cell lysates using streptavidin-based affinity chromatography.

• Antigen Presentation Studies: The α-anomer of galactosylceramide is a potent antigen for NKT cells when presented by the CD1d molecule. The biotinylated version allows for the tracking and analysis of this immunological synapse.

Quantitative Data Summary

The optimal concentration and incubation time for N-Hexanoyl-biotin-galactosylceramide can vary depending on the cell type and specific application. The following tables provide a summary of reported quantitative parameters from various studies.

Table 1: Recommended Concentrations for Cell Treatment

Application	Cell Type	Concentration	Reference
NKT Cell Activation	A20 mouse B-cell lymphoma	100 ng/mL	[1]
NKT Cell Activation	Human and Macaque Whole Blood	1 µg/mL	[2]
CD1d-mediated Antigen Presentation	Primary Mouse Lung Epithelial Cells	25 nM	[3]
General Cell Surface Labeling	Various Mammalian Cell Lines	5 µM	[4]

Table 2: Recommended Incubation Times

Application	Cell Type	Incubation Time	Reference
CD1d-mediated Antigen Presentation	A20mCD1d cells	4 hours	[5][6]
NKT Cell Activation	Human and Macaque Whole Blood	6 hours	[2]
CD1d-mediated Antigen Presentation	Primary Mouse Lung Epithelial Cells	24 hours	[3]
Cell Surface Protein Biotinylation	Various Mammalian Cell Lines	10 - 30 minutes	[7][8]

Experimental Protocols

Protocol 1: Cell Surface Labeling with N-Hexanoyl-biotin-galactosylceramide

This protocol describes the incorporation of N-Hexanoyl-biotin-galactosylceramide into the plasma membrane of cultured cells for subsequent visualization or analysis.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Dimethyl sulfoxide (B87167) (DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Adherent or suspension cells

• Fluorescently-labeled streptavidin (e.g., Streptavidin-FITC)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

Procedure:

• Preparation of Stock Solution: Dissolve N-Hexanoyl-biotin-galactosylceramide in DMSO to prepare a 1 mM stock solution. Vortex thoroughly to ensure complete dissolution. Store at -20°C.

• Cell Seeding: Seed cells on a suitable culture vessel (e.g., glass-bottom dish for microscopy) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Labeling:

  • Dilute the N-Hexanoyl-biotin-galactosylceramide stock solution in pre-warmed complete culture medium to the desired final concentration (e.g., 1-10 µM).

  • Remove the old medium from the cells and replace it with the medium containing the biotinylated lipid.

  • Incubate the cells for 1-4 hours at 37°C in a CO2 incubator.

• Washing:

  • Gently remove the labeling medium.

  • Wash the cells three times with ice-cold PBS to remove unincorporated lipid.

• Visualization (for microscopy):

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Incubate the cells with a fluorescently-labeled streptavidin conjugate (e.g., 1:500 dilution in PBS with 1% BSA) for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS.

  • Mount the coverslip with a mounting medium containing DAPI.

  • Visualize the cells using a fluorescence microscope.

Workflow for Cell Surface Labeling

Caption: Workflow for cell surface labeling.

Protocol 2: Streptavidin Affinity Purification of Interacting Molecules

This protocol describes the isolation of N-Hexanoyl-biotin-galactosylceramide and its potential interacting partners from cell lysates.

Materials:

• Cells labeled with N-Hexanoyl-biotin-galactosylceramide (from Protocol 1)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Streptavidin-conjugated magnetic beads or agarose (B213101) resin

• Wash buffer (e.g., lysis buffer with lower detergent concentration)

• Elution buffer (e.g., SDS-PAGE sample buffer or high concentration biotin solution)

• Microcentrifuge tubes

• Magnetic rack (for magnetic beads) or centrifuge

Procedure:

• Cell Lysis:

  • After labeling and washing as in Protocol 1, add ice-cold lysis buffer to the cells.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (clarified lysate) to a new tube.

• Binding to Streptavidin Beads:

  • Equilibrate the streptavidin beads by washing them twice with lysis buffer.

  • Add the clarified lysate to the equilibrated beads.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing:

  • Pellet the beads using a magnetic rack or centrifugation.

  • Remove the supernatant (unbound fraction).

  • Wash the beads three to five times with wash buffer. After the final wash, remove all residual buffer.

• Elution:

  • Add elution buffer to the beads.

  • For SDS-PAGE analysis, add 2x SDS-PAGE sample buffer and boil for 5-10 minutes.

  • For elution of intact proteins, incubate with a high concentration of free biotin (e.g., 2-10 mM) for 30-60 minutes at room temperature.

• Analysis:

  • Collect the eluate and analyze by SDS-PAGE, Western blotting, or mass spectrometry.

Workflow for Affinity Purification

Caption: Workflow for affinity purification.

Protocol 3: CD1d-Mediated Antigen Presentation Assay

This protocol is designed to assess the presentation of the α-anomer of N-Hexanoyl-biotin-galactosylceramide by antigen-presenting cells (APCs) to NKT cells, leading to NKT cell activation.

Materials:

• Antigen-presenting cells (APCs) expressing CD1d (e.g., A20-CD1d transfectants, dendritic cells)

• NKT cell hybridoma or primary NKT cells

• N-Hexanoyl-biotin-α-galactosylceramide

• Complete RPMI-1640 medium

• 96-well flat-bottom culture plates

• ELISA kit for detecting cytokine release (e.g., IL-2, IFN-γ)

• Flow cytometer and antibodies for staining NKT cell activation markers (e.g., anti-CD69)

Procedure:

• Pulsing APCs with Antigen:

  • Plate APCs in a 96-well plate at a density of 5 x 10^4 to 1 x 10^5 cells per well.

  • Prepare serial dilutions of N-Hexanoyl-biotin-α-galactosylceramide in culture medium (e.g., from 1 ng/mL to 1 µg/mL).

  • Add the diluted antigen to the APCs and incubate for 4-24 hours at 37°C.

• Co-culture with NKT Cells:

  • After the pulsing period, add NKT cells (5 x 10^4 to 1 x 10^5 cells per well) to the wells containing the APCs.

  • Co-culture the cells for 24-48 hours at 37°C.

• Assessment of NKT Cell Activation:

  • Cytokine Release (ELISA):

    • After co-culture, centrifuge the plate and collect the supernatant.

    • Measure the concentration of cytokines (e.g., IL-2) in the supernatant using an ELISA kit according to the manufacturer's instructions.

  • Activation Marker Expression (Flow Cytometry):

    • Gently resuspend the cells in the wells.

    • Stain the cells with fluorescently-labeled antibodies against NKT cell surface markers (e.g., TCRβ) and an activation marker (e.g., CD69).

    • Analyze the expression of the activation marker on the NKT cell population by flow cytometry.

Signaling Pathway for CD1d-Mediated NKT Cell Activation

Caption: CD1d-mediated NKT cell activation.

Concluding Remarks

N-Hexanoyl-biotin-galactosylceramide is a valuable reagent for a variety of cell culture applications. The protocols provided here offer a starting point for researchers to design and execute experiments for cell labeling, lipid raft studies, affinity purification, and immunological investigations. Optimization of concentrations, incubation times, and specific buffer conditions may be necessary for different cell types and experimental goals.

References

• 1. Binding and Antigen Presentation of Ceramide-Containing Glycolipids by Soluble Mouse and Human Cd1d Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ex-vivo α-galactosylceramide activation of NKT cells in humans and macaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. neb.com [neb.com]
• 5. Presentation of α-galactosylceramide by murine CD1d to natural killer T cells is facilitated by plasma membrane glycolipid rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BCR targeting of biotin-{alpha}-galactosylceramide leads to enhanced presentation on CD1d and requires transport of BCR to CD1d-containing endocytic compartments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Surface protein biotinylation [protocols.io]

Application Notes and Protocols for Labeling Lipid Rafts with N-Hexanoyl-biotin-galactosylceramide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid rafts are dynamic, nanoscale assemblies of sphingolipids, cholesterol, and specific proteins within the cell membrane. These microdomains are implicated in a variety of cellular processes, including signal transduction, membrane trafficking, and viral entry. Their unique lipid composition and ordered nature make them critical hubs for molecular interactions. The ability to specifically label and visualize these domains is paramount to understanding their function in both normal physiology and disease states.

This document provides a detailed protocol for the labeling of lipid rafts in live cells using N-Hexanoyl-biotin-galactosylceramide, a synthetic biotinylated analogue of galactosylceramide. Galactosylceramide is a glycosphingolipid known to partition into lipid rafts. The short N-hexanoyl chain of this probe facilitates its direct incorporation into the plasma membrane of living cells. The exposed biotin (B1667282) moiety allows for subsequent detection with high specificity and signal amplification using fluorescently-labeled streptavidin conjugates. This method offers a powerful tool for the visualization and study of lipid raft dynamics and organization.

Principle of the Method

The protocol is based on a two-step labeling procedure. First, live cells are incubated with N-Hexanoyl-biotin-galactosylceramide. The short acyl chain of this synthetic lipid allows it to spontaneously intercalate into the plasma membrane, where it preferentially partitions into the ordered environment of lipid rafts. After a brief incubation period and removal of excess probe, the biotinylated lipid rafts are then visualized by the addition of a fluorescently-labeled streptavidin conjugate, which binds with very high affinity to the biotin tag. The resulting fluorescent signal can be imaged using standard fluorescence microscopy techniques.

Data Presentation

Table 1: Recommended Reagent Concentrations

Reagent	Stock Concentration	Working Concentration	Solvent
N-Hexanoyl-biotin-galactosylceramide	1 mg/mL	1-10 µM	Chloroform (B151607):Methanol (B129727) (2:1, v/v) or DMSO
Fluorescently-labeled Streptavidin	1 mg/mL	1-5 µg/mL	PBS
Bovine Serum Albumin (BSA) (for blocking)	10% (w/v)	1% (w/v)	PBS

Table 2: Typical Incubation Parameters

Step	Temperature	Duration	Notes
N-Hexanoyl-biotin-galactosylceramide Incubation	37°C	15-30 minutes	Optimal time may vary depending on the cell type. A time course experiment is recommended.
Blocking	Room Temp.	15 minutes	Helps to reduce non-specific binding of streptavidin.
Fluorescent Streptavidin Incubation	Room Temp.	20-30 minutes	Protect from light to avoid photobleaching of the fluorophore.

Experimental Protocols

Protocol 1: Preparation of N-Hexanoyl-biotin-galactosylceramide Working Solution

• Reconstitute the lyophilized N-Hexanoyl-biotin-galactosylceramide: Prepare a 1 mg/mL stock solution in a solvent in which it is soluble, such as a 2:1 (v/v) mixture of chloroform and methanol or dimethyl sulfoxide (B87167) (DMSO).

• Prepare the working solution: On the day of the experiment, dilute the stock solution to a final working concentration of 1-10 µM in pre-warmed (37°C) serum-free cell culture medium or a suitable buffer (e.g., Hanks' Balanced Salt Solution, HBSS). It is crucial to vortex the solution thoroughly to ensure the lipid is well-dispersed. Note: The optimal concentration should be determined empirically for each cell type and experimental condition.

Protocol 2: Labeling of Live Cells with N-Hexanoyl-biotin-galactosylceramide

• Cell Culture: Plate cells on a suitable imaging dish (e.g., glass-bottom dishes or chamber slides) and culture until they reach the desired confluency (typically 50-70%).

• Wash: Gently wash the cells twice with pre-warmed (37°C) serum-free medium or HBSS to remove any residual serum components.

• Incubation with Biotinylated Lipid: Remove the wash buffer and add the pre-warmed N-Hexanoyl-biotin-galactosylceramide working solution to the cells.

• Incubate: Place the cells in a 37°C incubator with 5% CO2 for 15-30 minutes.

• Wash: After incubation, gently wash the cells three times with pre-warmed serum-free medium or HBSS to remove the excess, unincorporated lipid probe.

Protocol 3: Detection with Fluorescently-Labeled Streptavidin

• Blocking (Optional but Recommended): To minimize non-specific binding of the streptavidin conjugate, incubate the cells with a blocking solution (e.g., 1% BSA in PBS) for 15 minutes at room temperature.

• Wash: Gently wash the cells once with PBS.

• Streptavidin Incubation: Prepare the fluorescently-labeled streptavidin working solution by diluting the stock solution to a final concentration of 1-5 µg/mL in PBS containing 1% BSA. Add this solution to the cells.

• Incubate: Incubate the cells for 20-30 minutes at room temperature, protected from light.

• Final Washes: Gently wash the cells three to five times with PBS to remove unbound streptavidin.

• Imaging: Immediately proceed to imaging the cells using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore. For live-cell imaging, it is recommended to use an imaging medium that maintains the physiological conditions of the cells.

Mandatory Visualizations

Caption: Experimental workflow for labeling lipid rafts.

Caption: Conceptual diagram of lipid raft signaling.

Application Notes and Protocols for N-Hexanoyl-biotin-galactosylceramide in Pull-Down Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoyl-biotin-galactosylceramide is a synthetically modified glycosphingolipid that serves as a powerful tool for investigating lipid-protein interactions. This molecule consists of a galactosylceramide (GalCer) backbone, a key component of cellular membranes involved in various biological processes, including signal transduction and cell-cell recognition. The addition of a biotin (B1667282) molecule via a hexanoyl linker allows for high-affinity binding to streptavidin- or avidin-conjugated matrices, making it an ideal "bait" for the isolation and identification of GalCer-binding proteins from complex biological mixtures through pull-down assays.[1]

These application notes provide a comprehensive overview and detailed protocols for utilizing N-Hexanoyl-biotin-galactosylceramide to discover and characterize novel protein interactors, offering insights into the cellular functions of galactosylceramide and its potential as a therapeutic target.

Principle of the Assay

The biotin-streptavidin interaction is one of the strongest non-covalent bonds known in nature, forming the basis of this pull-down assay. N-Hexanoyl-biotin-galactosylceramide is first immobilized on streptavidin-coated beads. These beads are then incubated with a cell lysate or other protein-containing sample. Proteins that specifically bind to the galactosylceramide moiety will be captured on the beads. After a series of washes to remove non-specific binders, the captured proteins are eluted and can be identified by downstream applications such as mass spectrometry or Western blotting.[2][3][4]

Applications

• Discovery of Novel Galactosylceramide-Binding Proteins: Identification of previously unknown protein interactors can elucidate new biological roles for galactosylceramide.

• Validation of Predicted Interactions: Confirming interactions suggested by other methods, such as in silico modeling or yeast two-hybrid screens.[4]

• Characterization of Signaling Pathways: By identifying the proteins that bind to galactosylceramide, researchers can begin to map the signaling cascades initiated at the cell membrane.

• Drug Target Identification and Validation: Proteins that interact with galactosylceramide may represent novel targets for therapeutic intervention in diseases where glycosphingolipid metabolism is dysregulated.

Data Presentation

While specific quantitative data for pull-down assays using N-Hexanoyl-biotin-galactosylceramide are not extensively published, the following tables provide examples of the types of quantitative data that can be generated and should be recorded during such experiments.

Table 1: Representative Binding Affinity Data for Glycolipid-Protein Interactions

Interacting Pair	Method	KD (Dissociation Constant)	Reference
α-Galactosylceramide - CD1d	Surface Plasmon Resonance	~100 nM	[5]
β-Galactosylceramide - CD1d	Surface Plasmon Resonance	Binding Observed	[5]
Phosphatidylethanolamine - CD1d	Surface Plasmon Resonance	Binding Observed	[5]

Table 2: Experimental Parameters for a Typical Pull-Down Assay

Parameter	Recommended Range	Notes
N-Hexanoyl-biotin-galactosylceramide Concentration	10-100 µM	Optimal concentration should be determined empirically.
Streptavidin Bead Slurry Volume	25-100 µL	Dependent on the binding capacity of the beads.
Cell Lysate Protein Concentration	1-5 mg/mL	Higher concentrations may increase non-specific binding.
Incubation Time	1-4 hours	Longer times may increase yield but also non-specific binding.
Incubation Temperature	4°C	To maintain protein stability.
Wash Buffer Stringency	Low to High Salt/Detergent	Start with a mild wash and increase stringency to reduce background.
Elution Buffer	SDS-PAGE Sample Buffer, High Salt, Low pH	Choice depends on downstream application.

Experimental Protocols

The following protocols are adapted from established biotin-based pull-down procedures and should be optimized for your specific experimental system.

Protocol 1: Immobilization of N-Hexanoyl-biotin-galactosylceramide on Streptavidin Beads

• Resuspend Streptavidin Beads: Gently vortex the stock solution of streptavidin-conjugated magnetic or agarose (B213101) beads to ensure a uniform suspension.

• Aliquot Beads: Transfer the desired volume of bead slurry (e.g., 50 µL) to a microcentrifuge tube.

• Wash Beads: Place the tube on a magnetic rack or centrifuge to pellet the beads. Remove the supernatant. Add 500 µL of a suitable binding buffer (e.g., PBS with 0.05% Tween-20) and resuspend the beads. Repeat this wash step twice.

• Incubate with Biotinylated Lipid: After the final wash, resuspend the beads in binding buffer containing N-Hexanoyl-biotin-galactosylceramide at the desired concentration.

• Incubate: Incubate the mixture for 1-2 hours at 4°C with gentle end-over-end rotation.

• Wash Unbound Lipid: Pellet the beads and remove the supernatant. Wash the beads three times with 500 µL of binding buffer to remove any unbound biotinylated lipid.

• Resuspend Beads: After the final wash, resuspend the lipid-immobilized beads in a suitable volume of binding buffer for use in the pull-down assay.

Protocol 2: Pull-Down of Interacting Proteins from Cell Lysate

• Prepare Cell Lysate: Lyse cells in a non-denaturing lysis buffer (e.g., RIPA buffer without SDS, or a Tris-based buffer with mild detergent like NP-40 or Triton X-100) supplemented with protease and phosphatase inhibitors. Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular debris. Collect the supernatant.

• Pre-clear Lysate (Optional but Recommended): To reduce non-specific binding, incubate the cell lysate with streptavidin beads (without the biotinylated lipid) for 1 hour at 4°C. Pellet the beads and collect the supernatant.

• Incubate Lysate with Lipid-Beads: Add the pre-cleared cell lysate to the tube containing the N-Hexanoyl-biotin-galactosylceramide-immobilized beads.

• Incubate: Incubate for 2-4 hours or overnight at 4°C with gentle end-over-end rotation.

• Wash: Pellet the beads and discard the supernatant (save a sample of the unbound fraction for analysis if desired). Wash the beads 3-5 times with 1 mL of wash buffer (e.g., binding buffer with increased salt concentration or detergent). With each wash, resuspend the beads and incubate for 5 minutes before pelleting.

• Elute Bound Proteins: After the final wash, remove all supernatant. Add an appropriate elution buffer to the beads.

  • For Mass Spectrometry: Use a compatible elution buffer such as 50 mM ammonium (B1175870) bicarbonate.

  • For Western Blotting: Add 1X SDS-PAGE sample buffer and boil for 5-10 minutes.

• Analyze Eluted Proteins: Pellet the beads and collect the supernatant containing the eluted proteins. Proceed with your downstream analysis (e.g., SDS-PAGE, silver staining, Western blotting, or mass spectrometry).

Mandatory Visualizations

Caption: Workflow for identifying protein interactors of N-Hexanoyl-biotin-galactosylceramide.

Caption: Hypothetical signaling cascade initiated by galactosylceramide clustering.

Potential Signaling Pathways

While the interaction of galactosylceramide with CD1d on antigen-presenting cells to activate NKT cells is well-established, pull-down assays using N-Hexanoyl-biotin-galactosylceramide may uncover novel signaling roles. Glycosphingolipids are known to cluster in lipid rafts, specialized membrane microdomains that serve as platforms for signal transduction. The binding of a specific protein to galactosylceramide could initiate a signaling cascade by:

• Recruiting Adaptor Proteins: A galactosylceramide-binding protein could act as a scaffold, recruiting other signaling molecules to the membrane.

• Activating Enzymes: The interaction could lead to the conformational change and activation of an enzyme, such as a kinase or phosphatase.

• Cross-linking Receptors: Clustering of galactosylceramide by a multivalent binding protein could bring associated transmembrane receptors into proximity, leading to their activation.

Related glycosphingolipids, such as lactosylceramide, have been shown to activate signaling pathways involving NADPH oxidase and cytosolic phospholipase A2, leading to the generation of reactive oxygen species (ROS) and prostaglandins, respectively.[6][7][8] These pathways are implicated in inflammation and oxidative stress. It is plausible that galactosylceramide could engage in similar or distinct signaling events that can be elucidated using the described pull-down methodology. Further investigation into galactosylceramide metabolism and its role in neuron-glia interactions also suggests its importance in cellular homeostasis and signaling.[9]

Troubleshooting

Problem	Possible Cause	Solution
High Background	Non-specific binding of proteins to beads or lipid.	Increase the number and stringency of wash steps. Pre-clear the lysate with streptavidin beads. Optimize detergent and salt concentrations in buffers.
Low Yield of Prey Protein	Weak or transient interaction. Insufficient bait or prey protein.	Optimize incubation time. Increase the concentration of cell lysate. Ensure the biotinylated lipid is properly immobilized.
Bait Protein in Eluate	Harsh elution conditions.	Use a milder elution method if downstream analysis allows. For mass spectrometry, on-bead digestion can be performed.
No Prey Protein Detected	Interaction does not occur under experimental conditions. Prey protein is not expressed in the cell type used.	Confirm the expression of the expected prey protein. Vary buffer conditions (pH, salt). Ensure the biotinylated lipid is not sterically hindered.

References

• 1. Single-Molecule Analysis of Lipid-Protein Interactions in Crude Cell Lysates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. synapsewaves.com [synapsewaves.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. Pull-Down Assays - Creative BioMart [creativebiomart.net]
• 5. Binding and Antigen Presentation of Ceramide-Containing Glycolipids by Soluble Mouse and Human Cd1d Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Convergence: Lactosylceramide-Centric Signaling Pathways Induce Inflammation, Oxidative Stress, and Other Phenotypic Outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Role of Galactosylceramide Metabolism in Satellite Glial Cell Dysfunction and Neuron–Glia Interactions in Painful Diabetic Peripheral Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]

Visualizing Sphingolipid Dynamics: Application Notes for Live-Cell Imaging with N-Hexanoyl-biotin-galactosylceramide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide (GalCer), a vital sphingolipid predominantly found in the myelin sheath of the nervous system and in specialized membrane microdomains known as lipid rafts.[1] This probe is a powerful tool for investigating the intricate dynamics of sphingolipid trafficking, metabolism, and signaling in living cells. The hexanoyl chain facilitates its incorporation into cellular membranes, while the biotin (B1667282) moiety allows for highly specific and high-affinity detection using streptavidin-fluorophore conjugates. This enables researchers to track the localization and movement of GalCer in real-time, providing insights into processes such as myelination, oligodendrocyte differentiation, and the pathogenesis of neurodegenerative diseases.[1][2]

Applications

• Tracking Sphingolipid Trafficking: Visualize the transport of GalCer from its site of synthesis in the endoplasmic reticulum to the Golgi apparatus and the plasma membrane.[2][3]

• Studying Myelination: Investigate the role of GalCer in the formation and maintenance of the myelin sheath by oligodendrocytes.[2][4][5]

• Investigating Lipid Rafts: Monitor the dynamics and composition of lipid rafts, where GalCer acts as a key organizing component in cellular signaling.[2][6]

• Probing Neurodegenerative Diseases: Explore the dysregulation of sphingolipid metabolism and its contribution to diseases like multiple sclerosis and Krabbe disease.

• Drug Development: Screen for compounds that modulate sphingolipid trafficking and metabolism.

Quantitative Experimental Parameters

While specific optimal conditions should be determined empirically for each cell type and experimental setup, the following table summarizes typical parameters derived from protocols for similar biotinylated lipid probes used in live-cell imaging.

Parameter	Cell Type	Probe Concentration	Incubation Time & Temperature	Secondary Label (Ex.)	Observed Localization
Surface Labeling	Oligodendrocytes, Neurons, HeLa	1-5 µM	30 min at 4°C	Streptavidin-Alexa Fluor 488 (1-5 µg/mL)	Plasma Membrane, Lipid Rafts
Internalization/Trafficking	Oligodendrocytes, Neurons, HeLa	1-5 µM	30 min at 4°C (pulse), then 15-60 min at 37°C (chase)	Streptavidin-Alexa Fluor 568 (1-5 µg/mL)	Endosomes, Golgi Apparatus
General Lipid Droplet Probes	Huh7, U-2 OS, HepG2	0.5-2 µM	15-30 min at 37°C	N/A (Directly fluorescent probes)	Lipid Droplets

Note: The concentrations and times are starting points and should be optimized to achieve a high signal-to-noise ratio while minimizing potential cytotoxicity.

Experimental Protocols

Protocol 1: Live-Cell Imaging of Surface-Localized N-Hexanoyl-biotin-galactosylceramide

This protocol details the labeling of GalCer on the plasma membrane of living cells.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Bovine Serum Albumin (BSA), fatty acid-free

• Live-cell imaging medium (e.g., HBSS or phenol (B47542) red-free DMEM)

• Streptavidin conjugated to a fluorophore (e.g., Streptavidin-Alexa Fluor 488)

• Cells cultured on glass-bottom dishes or coverslips

• Phosphate-Buffered Saline (PBS)

Procedure:

• Probe Preparation (BSA Complex): a. Prepare a 1 mM stock solution of N-Hexanoyl-biotin-galactosylceramide in a suitable organic solvent (e.g., Chloroform:Methanol 2:1). b. In a separate tube, prepare a 0.1 mM solution of fatty acid-free BSA in PBS. c. Add the required volume of the lipid stock solution to a glass vial and evaporate the solvent under a gentle stream of nitrogen to form a thin film. d. Add the BSA solution to the lipid film and vortex vigorously for 5 minutes to form a lipid-BSA complex. This complex enhances the solubility of the lipid probe in aqueous imaging media.

• Cell Preparation: a. Seed cells on glass-bottom dishes or coverslips to achieve 60-80% confluency on the day of the experiment.

• Probe Labeling: a. Wash the cells twice with ice-cold PBS to arrest membrane trafficking. b. Dilute the N-Hexanoyl-biotin-galactosylceramide-BSA complex in ice-cold live-cell imaging medium to a final concentration of 1-5 µM. c. Incubate the cells with the probe-containing medium for 30 minutes at 4°C.

• Streptavidin-Fluorophore Staining: a. Wash the cells three times with ice-cold PBS to remove unbound probe. b. Dilute the streptavidin-fluorophore conjugate in ice-cold live-cell imaging medium to a final concentration of 1-5 µg/mL. c. Incubate the cells with the streptavidin solution for 10-15 minutes at 4°C, protected from light.

• Imaging: a. Wash the cells three times with ice-cold live-cell imaging medium. b. Immediately proceed to image the cells using a suitable fluorescence microscope (e.g., confocal, spinning disk, or TIRF). Maintain the cells at 37°C and 5% CO2 in an environmental chamber for the duration of the imaging session if tracking internalization is desired.

Protocol 2: Tracking the Internalization and Trafficking of N-Hexanoyl-biotin-galactosylceramide

This "pulse-chase" protocol allows for the visualization of the probe's internalization from the plasma membrane.

Procedure:

• Probe Preparation and Cell Preparation: Follow steps 1 and 2 from Protocol 1.

• Pulse Labeling: a. Perform the initial probe labeling by incubating cells with 1-5 µM N-Hexanoyl-biotin-galactosylceramide-BSA complex for 30 minutes at 4°C (as in Protocol 1, step 3).

• Chase Period: a. Wash the cells three times with ice-cold PBS to remove unbound probe. b. Add pre-warmed (37°C) live-cell imaging medium to the cells. c. Incubate the cells at 37°C for the desired chase period (e.g., 15, 30, or 60 minutes) to allow for internalization of the probe.

• Streptavidin-Fluorophore Staining: a. After the chase period, place the cells back on ice and wash twice with ice-cold PBS. b. Incubate with the streptavidin-fluorophore conjugate for 10-15 minutes at 4°C, protected from light (as in Protocol 1, step 4).

• Imaging: a. Wash the cells three times with live-cell imaging medium and image immediately as described in Protocol 1, step 5.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for labeling and imaging live cells with N-Hexanoyl-biotin-galactosylceramide.

Caption: Workflow for labeling and imaging with N-Hexanoyl-biotin-galactosylceramide.

Galactosylceramide Signaling in Oligodendrocytes

Galactosylceramide is a key component of lipid rafts in oligodendrocytes, where it participates in signaling cascades crucial for differentiation and myelination. One important pathway involves the recruitment and activation of the Src family kinase, Fyn.

Caption: GalCer-mediated Fyn kinase activation in oligodendrocyte lipid rafts.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Sigma-1 receptors at galactosylceramide-enriched lipid microdomains regulate oligodendrocyte differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]
• 4. Co-clustering of galactosylceramide and membrane proteins in oligodendrocyte membranes on interaction with polyvalent carbohydrate and prevention by an intact cytoskeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The UDP-galactose:ceramide galactosyltransferase: expression pattern in oligodendrocytes and Schwann cells during myelination and substrate preference for hydroxyceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Visualizing lipid structure and raft domains in living cells with two-photon microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: N-Hexanoyl-biotin-galactosylceramide Streptavidin Binding

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the binding of N-Hexanoyl-biotin-galactosylceramide to streptavidin. This procedure is fundamental for a variety of applications, including immunological studies involving CD1d-mediated antigen presentation, cell adhesion assays, and the development of targeted drug delivery systems.

Introduction

N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of α-galactosylceramide, a potent immunostimulatory glycolipid. The biotin (B1667282) moiety, attached via a hexanoyl spacer arm, allows for specific and high-affinity binding to streptavidin. This interaction is one of the strongest known non-covalent biological interactions, with a dissociation constant (Kd) in the range of 10⁻¹⁴ to 10⁻¹⁵ M.[1][2][3] This robust binding enables the immobilization of the galactosylceramide onto streptavidin-coated surfaces for various experimental setups.

Due to the amphipathic nature of N-Hexanoyl-biotin-galactosylceramide, proper solubilization is critical for its effective use in aqueous-based binding assays. These notes provide a protocol that addresses the initial solubilization in an organic solvent followed by dilution in an appropriate aqueous buffer for binding to streptavidin.

Quantitative Data Summary

The binding kinetics and affinity of the streptavidin-biotin interaction are well-characterized. While the specific kinetic parameters for N-Hexanoyl-biotin-galactosylceramide may vary slightly due to the attached glycolipid, the following table provides representative values for the general streptavidin-biotin interaction. The binding capacity of streptavidin-coated surfaces can vary by manufacturer and lot.

Parameter	Typical Value Range	Reference(s)
Dissociation Constant (Kd)	~10⁻¹⁴ - 10⁻¹⁵ mol/L	[1][2][3]
Association Rate (kon)	10⁵ - 10⁷ M⁻¹s⁻¹
Dissociation Rate (koff)	10⁻⁴ - 10⁻⁶ s⁻¹
Binding Capacity (Plates)	~5 - >400 pmol/well (Varies by manufacturer)	[4]
Binding Capacity (Beads)	~30 µg biotinylated protein/mg of beads (Varies)

Experimental Protocols

This section details the necessary protocols for preparing the biotinylated glycolipid and performing the binding assay on streptavidin-coated microplates.

Materials Required

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-coated 96-well plates

• Dimethyl sulfoxide (B87167) (DMSO) or a 2:1 chloroform:methanol solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• Wash Buffer: PBS with 0.05% Tween-20 (PBS-T)

• Blocking Buffer: PBS with 1% w/v Bovine Serum Albumin (BSA)

• Microplate reader (if a detection step is included)

Solubilization of N-Hexanoyl-biotin-galactosylceramide

Proper solubilization of the glycolipid is critical for successful binding.

• Initial Solubilization: Dissolve the N-Hexanoyl-biotin-galactosylceramide in an appropriate organic solvent. Based on manufacturer data, suitable solvents include a 2:1 chloroform:methanol mixture, methanol, or DMSO. Prepare a stock solution, for example, at 1 mg/mL.

• Working Solution Preparation: For the binding assay, dilute the stock solution in PBS. To avoid precipitation, it is recommended to add the stock solution dropwise to the PBS while vortexing. The final concentration of the organic solvent in the aqueous solution should be kept to a minimum (ideally less than 1%) to avoid denaturing the streptavidin.

Streptavidin Binding Protocol for Microplates

• Plate Preparation: If the streptavidin-coated plates are not pre-blocked, wash the wells twice with 200 µL of Wash Buffer.

• Blocking (Optional but Recommended): Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature. This step minimizes non-specific binding.

• Washing: Wash the wells three times with 200 µL of Wash Buffer per well.

• Binding of Biotinylated Glycolipid: Add 100 µL of the diluted N-Hexanoyl-biotin-galactosylceramide solution to each well. The optimal concentration should be determined empirically, but a starting range of 1-10 µg/mL is recommended.

• Incubation: Incubate the plate for 1-2 hours at room temperature with gentle shaking.

• Final Washing: Wash the wells three to five times with 200 µL of Wash Buffer to remove any unbound glycolipid.

• The plate is now ready for downstream applications, such as cell-based assays or the binding of a secondary molecule.

Visualizations

Experimental Workflow

References

• 1. Detergents for Cell Lysis and Protein Extraction in Research - Creative Proteomics [creative-proteomics.com]
• 2. Avidin-Biotin Interaction | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. assets.fishersci.com [assets.fishersci.com]

Applications of Biotinylated Cerebrosides in Glycobiology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerebrosides, a class of glycosphingolipids, are integral components of cell membranes, particularly abundant in the nervous system. They play crucial roles in cellular recognition, signaling, and adhesion. The biotinylation of cerebrosides, a process that attaches a biotin (B1667282) molecule, provides a powerful tool for researchers in glycobiology. The high-affinity interaction between biotin and streptavidin/avidin allows for the sensitive and specific detection, purification, and functional analysis of cerebroside-interacting molecules. These application notes provide an overview of the key applications of biotinylated cerebrosides and detailed protocols for their use in various assays.

Key Applications

Biotinylated cerebrosides are versatile tools with a wide range of applications in glycobiology, including:

• Solid-Phase Assays (ELISA): Used to study the binding interactions between cerebrosides and proteins, such as lectins, antibodies, and toxins. The biotin tag facilitates the immobilization of the cerebroside onto streptavidin-coated plates, providing a platform to probe for binding partners.

• Surface Plasmon Resonance (SPR): Enables the real-time, label-free quantitative analysis of binding kinetics and affinity between biotinylated cerebrosides and their interacting partners. The biotin moiety allows for the stable and oriented capture of the cerebroside onto a streptavidin-coated sensor chip.

• Cell-Binding Assays: Biotinylated cerebrosides can be used to identify and characterize cell surface receptors that bind to specific glycan structures. The interaction can be detected using fluorescently labeled streptavidin and analyzed by techniques such as flow cytometry or fluorescence microscopy.

• Antigen Presentation Studies: Biotinylated α-galactosylceramide (α-GalCer), a well-studied cerebroside, is a potent activator of Natural Killer T (NKT) cells when presented by the CD1d molecule. Biotinylated α-GalCer is instrumental in studying the mechanisms of CD1d-mediated antigen presentation and NKT cell activation.

Data Presentation

The following tables summarize quantitative data from studies utilizing biotinylated cerebrosides to characterize their interactions with various proteins.

Table 1: Binding Affinities of Biotinylated Cerebrosides Determined by Surface Plasmon Resonance (SPR)

Biotinylated Cerebroside	Interacting Protein	Association Rate Constant (ka) (M⁻¹s⁻¹)	Dissociation Rate Constant (kd) (s⁻¹)	Equilibrium Dissociation Constant (KD) (nM)	Reference
Biotinylated α-Galactosylceramide	mCD1d	6.7 x 10⁴	-	-	[1]
Biotinylated Th10-39 Peptide	Human α-thrombin	3.5 x 10⁶	3.9 x 10⁻²	10.9	[2]
Biotinylated IL-6R	Tocilizumab	-	-	-	[3]
Human PD-L1 Avi-tag	Human PD-1	-	-	1122	[4]
Human CD155/PVR Avi-tag	Human TIGIT	-	-	25.35	[4]

Table 2: Binding Affinities of Sulfatides to P-selectin

Sulfatide Liposome	Dissociation Constant (Kd) (nM)	Reference
Sf28 (28% sulfatide)	57 ± 5	[5]
Sf42 (42% sulfatide)	10.3 ± 0.7	[5]
Sf57 (57% sulfatide)	8.4 ± 1.3	[5]

Experimental Protocols

Protocol 1: Enzyme-Linked Immunosorbent Assay (ELISA) for Glycolipid-Protein Interactions

This protocol describes a solid-phase ELISA to detect and quantify the interaction between a biotinylated cerebroside and a specific protein.

Materials:

• Streptavidin-coated 96-well microtiter plates

• Biotinylated cerebroside of interest

• Protein of interest (e.g., lectin, antibody)

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Enzyme-conjugated secondary antibody (if the primary protein is not labeled)

• Enzyme substrate (e.g., TMB for HRP)

• Stop solution (e.g., 2M H₂SO₄)

• Plate reader

Procedure:

• Immobilization of Biotinylated Cerebroside:

  • Dilute the biotinylated cerebroside to the desired concentration (e.g., 1-10 µg/mL) in a suitable buffer (e.g., PBS).

  • Add 100 µL of the diluted biotinylated cerebroside solution to each well of a streptavidin-coated 96-well plate.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C.

  • Wash the plate 3 times with 200 µL of wash buffer per well to remove unbound cerebroside.

• Blocking:

  • Add 200 µL of blocking buffer to each well to block any unoccupied binding sites on the streptavidin.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate 3 times with wash buffer.

• Protein Binding:

  • Prepare serial dilutions of the protein of interest in blocking buffer.

  • Add 100 µL of each protein dilution to the appropriate wells. Include a negative control (blocking buffer only).

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate 5 times with wash buffer.

• Detection:

  • If the primary protein is not enzyme-conjugated, add 100 µL of a diluted enzyme-conjugated secondary antibody specific for the primary protein. Incubate for 1 hour at room temperature. Wash the plate 5 times with wash buffer.

  • If using a biotinylated detection antibody, add 100 µL of streptavidin-HRP conjugate and incubate for 30-60 minutes at room temperature. Wash the plate 5 times with wash buffer.[6][7]

  • Add 100 µL of the enzyme substrate to each well.

  • Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color development.

• Measurement:

  • Stop the reaction by adding 50 µL of stop solution to each well.

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

Protocol 2: Surface Plasmon Resonance (SPR) for Kinetic Analysis

This protocol outlines the use of SPR to measure the binding kinetics and affinity of a protein to an immobilized biotinylated cerebroside.

Materials:

• SPR instrument (e.g., Biacore)

• Streptavidin (SA) sensor chip

• Biotinylated cerebroside

• Protein analyte

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.0)

Procedure:

• Surface Preparation:

  • Equilibrate the SA sensor chip with running buffer.

  • Prepare a solution of the biotinylated cerebroside in running buffer (e.g., 1-10 µg/mL).

  • Inject the biotinylated cerebroside solution over the sensor surface to allow for its capture by the immobilized streptavidin. Aim for a low immobilization level (e.g., 50-150 RU) to minimize mass transport effects.[3]

  • Wash the surface with running buffer to remove any unbound cerebroside.

• Kinetic Analysis:

  • Prepare a series of dilutions of the protein analyte in running buffer. It is recommended to use a concentration range that spans the expected KD value (e.g., 0.1x to 10x KD).

  • Inject the analyte solutions over the sensor surface at a constant flow rate (e.g., 30 µL/min), starting with the lowest concentration.[2]

  • Monitor the association phase for a set period (e.g., 180 seconds).

  • Switch back to running buffer and monitor the dissociation phase (e.g., 300 seconds).

  • Between each analyte injection, regenerate the sensor surface by injecting the regeneration solution to remove the bound analyte.[3]

• Data Analysis:

  • Subtract the response from a reference flow cell (without immobilized cerebroside) to correct for bulk refractive index changes.

  • Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding model) using the instrument's software to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).[2]

Protocol 3: Cell-Binding Assay using Flow Cytometry

This protocol describes how to assess the binding of a biotinylated cerebroside to cell surface receptors using flow cytometry.

Materials:

• Cells of interest

• Biotinylated cerebroside

• Fluorochrome-conjugated streptavidin (e.g., Streptavidin-FITC)

• Flow cytometry staining buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest cells and wash them twice with ice-cold flow cytometry staining buffer.

  • Resuspend the cells to a concentration of 1 x 10⁶ cells/mL in staining buffer.

• Binding of Biotinylated Cerebroside:

  • Aliquot 100 µL of the cell suspension into flow cytometry tubes.

  • Add the biotinylated cerebroside to the cells at a predetermined optimal concentration. Include a negative control with no biotinylated cerebroside.

  • Incubate on ice for 30-60 minutes.

  • Wash the cells twice with 2 mL of cold staining buffer, centrifuging at 300 x g for 5 minutes between washes.

• Staining with Streptavidin:

  • Resuspend the cell pellet in 100 µL of staining buffer containing the fluorochrome-conjugated streptavidin at the manufacturer's recommended dilution.

  • Incubate on ice for 30 minutes in the dark.

  • Wash the cells twice with 2 mL of cold staining buffer.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in 500 µL of staining buffer.

  • Analyze the cells on a flow cytometer, measuring the fluorescence intensity in the appropriate channel.

  • Gate on the live cell population and quantify the percentage of positive cells and the mean fluorescence intensity.

Visualizations

Signaling Pathways and Experimental Workflows

Figure 1. Workflow for a solid-phase ELISA using biotinylated cerebrosides.

Figure 2. Experimental workflow for Surface Plasmon Resonance (SPR) analysis.

Figure 3. CD1d-mediated antigen presentation of biotinylated α-GalCer to an NKT cell.

References

• 1. Figure 1: [Schematic representation of enzyme-linked immunosorbent...]. - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. biosensingusa.com [biosensingusa.com]
• 3. nicoyalife.com [nicoyalife.com]
• 4. resources.rndsystems.com [resources.rndsystems.com]
• 5. Peptide Antagonists for P-selectin Discriminate between Sulfatide-Dependent Platelet Aggregation and PSGL-1-Mediated Cell Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ELISA Protocols [sigmaaldrich.com]
• 7. mabtech.com [mabtech.com]

Application Notes and Protocols: N-Hexanoyl-biotin-galactosylceramide for Studying Protein-Lipid Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoyl-biotin-galactosylceramide is a powerful tool for the investigation of protein-lipid interactions. This synthetic glycosphingolipid analogue incorporates a biotin (B1667282) moiety, enabling high-affinity capture of interacting proteins through the robust biotin-streptavidin interaction. Its structure, comprising a galactosylceramide backbone, allows for the specific study of proteins that recognize and bind to this important class of lipids, which are crucial components of cell membranes and are particularly enriched in the nervous system. These application notes provide detailed protocols for utilizing N-Hexanoyl-biotin-galactosylceramide to identify and characterize lipid-binding proteins from complex biological samples.

Galactosylceramides are known to be involved in a variety of cellular processes, including cell signaling, adhesion, and myelination. Proteins that interact with galactosylceramide, such as myelin oligodendrocyte glycoprotein (B1211001) (MOG) and proteolipid protein (PLP), play critical roles in the structure and function of the myelin sheath.[1] Understanding these interactions is vital for research in neurobiology, immunology, and for the development of therapeutics targeting diseases associated with myelin dysfunction.

Principle of the Method

The core principle of using N-Hexanoyl-biotin-galactosylceramide to study protein-lipid interactions lies in its dual functionality. The galactosylceramide portion acts as a specific "bait" for proteins that recognize this lipid, while the covalently attached biotin serves as a high-affinity tag for purification. The biotinylated lipid is typically incorporated into a lipid delivery system, such as liposomes or micelles, to mimic its natural presentation in a cell membrane. These lipid structures are then incubated with a protein source, such as a cell lysate. Proteins that bind to the galactosylceramide will be co-purified with the liposomes upon capture with streptavidin-coated beads. The captured proteins can then be eluted and identified by downstream applications like mass spectrometry.

Product Specifications

Property	Value
Molecular Formula	C40H72N4O10S
Molecular Weight	801.09 g/mol
Appearance	White to off-white solid
Solubility	Soluble in Chloroform (B151607):Methanol (2:1), DMF, and Methanol
Storage	Store at -20°C
Purity	>98%

Experimental Protocols

Protocol 1: Preparation of Biotinylated Liposomes

This protocol describes the preparation of small unilamellar vesicles (SUVs) containing N-Hexanoyl-biotin-galactosylceramide.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Matrix lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine, DOPC)

• Cholesterol

• Chloroform

• Nitrogen gas stream

• Vacuum desiccator

• Liposome (B1194612) buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Probe sonicator or bath sonicator

• Liposome extruder with polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, combine the desired lipids in chloroform. A typical molar ratio is 89:10:1 for DOPC:Cholesterol:N-Hexanoyl-biotin-galactosylceramide.

  • Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the flask.

  • Place the flask in a vacuum desiccator for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the desired volume of liposome buffer to the flask containing the dry lipid film.

  • Hydrate the lipid film by vortexing for 10-15 minutes. The solution will appear milky due to the formation of multilamellar vesicles (MLVs).

• Sonication (Optional, for smaller vesicles):

  • For smaller vesicles, sonicate the MLV suspension using a probe sonicator on ice for 5-10 minutes (with pulses to avoid overheating) or in a bath sonicator for 30-60 minutes.

• Extrusion:

  • Assemble the liposome extruder with a 100 nm polycarbonate membrane.

  • Pass the hydrated lipid suspension through the extruder 11-21 times to form unilamellar vesicles of a defined size.

  • The resulting liposome solution should be translucent.

• Storage:

  • Store the prepared liposomes at 4°C and use within one week for best results.

Protocol 2: Pull-Down of Interacting Proteins from Cell Lysate

This protocol details the procedure for capturing proteins that bind to the biotinylated galactosylceramide-containing liposomes.

Materials:

• Prepared biotinylated liposomes (from Protocol 1)

• Control liposomes (without N-Hexanoyl-biotin-galactosylceramide)

• Cell lysate (prepared using a non-denaturing lysis buffer, e.g., RIPA buffer without SDS)

• Streptavidin-coated magnetic beads

• Binding/Wash Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 1 mM EDTA, 0.1% NP-40, pH 7.4)

• Elution Buffer (e.g., 2% SDS in 50 mM Tris-HCl, pH 7.5 or 2 mM Biotin in PBS)

• Protease and phosphatase inhibitor cocktails

• Magnetic rack

• End-over-end rotator

Procedure:

• Cell Lysate Preparation:

  • Prepare cell lysate from the desired cell line or tissue using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration using a standard protein assay (e.g., BCA assay). A recommended starting protein concentration is between 0.5 to 2 mg/mL.[2]

• Binding of Liposomes to Beads:

  • Wash the required amount of streptavidin magnetic beads with Binding/Wash Buffer according to the manufacturer's instructions.

  • Incubate the washed beads with the biotinylated liposomes (and control liposomes in a separate tube) for 1 hour at room temperature with gentle rotation. A suggested starting amount is 50-100 µg of liposomes per 50 µL of bead slurry.

  • Place the tubes on a magnetic rack, remove the supernatant, and wash the beads three times with Binding/Wash Buffer.

• Incubation with Cell Lysate:

  • Add the prepared cell lysate (e.g., 500 µg to 1 mg of total protein) to the liposome-bound beads.

  • Incubate for 2-4 hours or overnight at 4°C with gentle end-over-end rotation.

• Washing:

  • Place the tubes on the magnetic rack and discard the supernatant (flow-through).

  • Wash the beads 3-5 times with ice-cold Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • To elute the captured proteins, add Elution Buffer to the beads and incubate at room temperature for 10-15 minutes with gentle vortexing. For SDS elution, boiling for 5-10 minutes can improve efficiency.

  • Place the tubes on the magnetic rack and collect the supernatant containing the eluted proteins.

• Sample Preparation for Downstream Analysis:

  • The eluted proteins are now ready for analysis by SDS-PAGE, Western blotting, or mass spectrometry. For mass spectrometry, further sample processing such as in-solution or on-bead digestion will be required.

Data Presentation

Table 1: Recommended Concentrations for Pull-Down Assay Components

Component	Recommended Starting Concentration/Amount	Notes
Cell Lysate	0.5 - 2.0 mg/mL	Total protein concentration. Optimization may be required based on the abundance of the target protein.
Biotinylated Liposomes	50 - 200 µg	Amount to be incubated with streptavidin beads.
Streptavidin Beads	50 µL of 50% slurry	Refer to the manufacturer's binding capacity.
Elution Buffer	50 - 100 µL	Volume can be adjusted to concentrate the eluted proteins.

Visualization of Workflows and Pathways

Caption: Workflow for protein pull-down assay using biotinylated liposomes.

Caption: Simplified signaling pathway initiated by protein-galactosylceramide interaction.

Caption: Logical relationship of the biotin-streptavidin capture system.

Troubleshooting

Problem	Possible Cause	Solution
Low yield of eluted protein	- Inefficient protein binding	- Optimize incubation time and temperature. - Increase the amount of cell lysate. - Ensure the native conformation of the target protein is maintained in the lysis buffer.
- Inefficient elution	- Try a stronger elution buffer (e.g., higher concentration of SDS or biotin). - Increase elution time and/or temperature.
High background of non-specific proteins	- Insufficient washing	- Increase the number of wash steps. - Increase the stringency of the wash buffer (e.g., add more detergent or salt).
- Hydrophobic interactions with beads/liposomes	- Include a pre-clearing step by incubating the lysate with control liposomes and beads before the pull-down.
No protein detected	- Target protein not expressed or at very low levels	- Confirm protein expression by Western blot of the input lysate. - Use a larger amount of starting material.
- Protein-lipid interaction is very weak or transient	- Consider cross-linking strategies to stabilize the interaction before lysis.

Conclusion

N-Hexanoyl-biotin-galactosylceramide is a versatile and effective tool for the affinity-based isolation and identification of galactosylceramide-binding proteins. The protocols provided herein offer a robust framework for researchers to investigate these crucial protein-lipid interactions. Successful application of these methods can provide valuable insights into the roles of galactosylceramide in health and disease, and may aid in the discovery of novel therapeutic targets. Optimization of the experimental conditions for each specific protein of interest is crucial for obtaining high-quality, reproducible results.

References

• 1. Co-clustering of galactosylceramide and membrane proteins in oligodendrocyte membranes on interaction with polyvalent carbohydrate and prevention by an intact cytoskeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Hexanoyl-biotin-galactosylceramide Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing N-Hexanoyl-biotin-galactosylceramide in various experimental workflows to study lipid-protein interactions and cellular signaling pathways.

Introduction

N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide, a crucial glycosphingolipid predominantly found in the central nervous system and involved in a myriad of biological processes.[1] This biotinylated version allows for the specific detection and isolation of galactosylceramide-binding proteins and the elucidation of their roles in cellular signaling. The biotin (B1667282) moiety provides a high-affinity handle for streptavidin-based detection and purification techniques.[1]

Galactosylceramides are presented by the CD1d molecule on antigen-presenting cells (APCs), leading to the activation of Natural Killer T (NKT) cells, a specialized T cell subset involved in both innate and adaptive immunity.[2][3][4] This interaction triggers a signaling cascade that results in the release of a variety of cytokines, influencing the overall immune response. The study of this pathway is critical for understanding and potentially modulating immune responses in various diseases.

Data Presentation

The following table summarizes the binding affinity of biotinylated galactosylceramides to CD1d molecules, providing a quantitative measure of their interaction.

Ligand	CD1d Species	Technique	Affinity (KD) / IC50	Reference
Biotinylated α-Galactosylceramide	Mouse & Human	Surface Plasmon Resonance (SPR)	0.1–1 μM	[5]
Biotinylated β-Galactosylceramide	Mouse & Human	Surface Plasmon Resonance (SPR)	Similar to α-GalCer	[5]
Various α-GalCer Analogues	Human & Mouse	Competitive ELISA	Varies (IC50 values reported)

Experimental Protocols

Pull-Down Assay to Identify Galactosylceramide-Binding Proteins

This protocol describes the use of N-Hexanoyl-biotin-galactosylceramide to isolate and identify interacting proteins from a cell lysate.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-conjugated magnetic beads

• Cell lysate from the desired cell type

• Binding/Wash Buffer (e.g., 1x PBS with 0.05% Tween-20)

• Elution Buffer (e.g., SDS-PAGE sample buffer)

• Magnetic rack

• End-over-end rotator

Procedure:

• Bead Preparation:

  • Resuspend the streptavidin magnetic beads thoroughly by vortexing.

  • Transfer the required amount of beads to a microfuge tube.

  • Place the tube on a magnetic rack to pellet the beads and carefully remove the storage buffer.

  • Wash the beads three times with an excess of Binding/Wash Buffer. After the final wash, resuspend the beads in Binding/Wash Buffer.

• Immobilization of Biotinylated Lipid:

  • Dissolve N-Hexanoyl-biotin-galactosylceramide in an appropriate solvent (e.g., chloroform/methanol 2:1) and then dilute in the Binding/Wash Buffer to the desired concentration.

  • Add the biotinylated lipid solution to the washed streptavidin beads.

  • Incubate for 30-60 minutes at room temperature with gentle rotation to allow for binding.

  • Place the tube on the magnetic rack, pellet the beads, and remove the supernatant.

  • Wash the beads three times with Binding/Wash Buffer to remove any unbound lipid.

• Protein Binding:

  • Add the cell lysate to the beads functionalized with N-Hexanoyl-biotin-galactosylceramide.

  • Incubate for 1-2 hours at 4°C with end-over-end rotation.

• Washing:

  • Pellet the beads using the magnetic rack and discard the supernatant.

  • Wash the beads extensively (at least three times) with cold Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • After the final wash, remove all supernatant.

  • Add Elution Buffer (e.g., 1x SDS-PAGE sample buffer) to the beads and heat at 95-100°C for 5-10 minutes to elute the bound proteins.

  • Pellet the beads and collect the supernatant containing the eluted proteins.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE followed by silver staining, Coomassie staining, or Western blotting with specific antibodies. For protein identification, mass spectrometry can be performed.

Protein-Lipid Overlay Assay

This assay is a simple method to screen for interactions between N-Hexanoyl-biotin-galactosylceramide and a protein of interest.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Nitrocellulose or PVDF membrane

• Purified protein of interest (e.g., with a His-tag or GST-tag)

• Blocking buffer (e.g., 3% BSA in TBST)

• Primary antibody against the protein's tag

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Lipid Spotting:

  • Dissolve N-Hexanoyl-biotin-galactosylceramide in a suitable solvent mixture (e.g., chloroform:methanol:water 2:1:0.8).

  • Carefully spot 1-2 µL of the lipid solution onto a nitrocellulose or PVDF membrane. It is recommended to spot a dilution series of the lipid.

  • Allow the spots to dry completely at room temperature for at least 1 hour.

• Blocking:

  • Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle agitation.

• Protein Incubation:

  • Incubate the membrane with a solution of the purified protein of interest in blocking buffer (typically at a concentration of 0.5-1 µg/mL) overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane extensively with TBST (Tris-Buffered Saline with 0.1% Tween 20) for 3-5 times, 10 minutes each.

• Antibody Incubation:

  • Incubate the membrane with the primary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane as in step 4.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in TBST for 1 hour at room temperature.

  • Wash the membrane again as in step 4.

• Detection:

  • Develop the membrane using a chemiluminescent substrate and visualize the signal using an appropriate imaging system. A positive signal at the location of the lipid spot indicates an interaction.

Liposome Binding Assay

This protocol describes the preparation of liposomes containing N-Hexanoyl-biotin-galactosylceramide to study interactions with proteins in a more physiologically relevant bilayer context.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Matrix lipid (e.g., Phosphatidylcholine - PC)

• Chloroform

• Hydration buffer (e.g., PBS or HEPES-buffered saline)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator or nitrogen stream

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, mix the desired ratio of N-Hexanoyl-biotin-galactosylceramide and the matrix lipid (e.g., 5 mol% biotinylated lipid) dissolved in chloroform.

  • Remove the organic solvent using a rotary evaporator or a gentle stream of nitrogen to form a thin lipid film on the wall of the flask.

  • Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film by adding the hydration buffer. The temperature of the buffer should be above the phase transition temperature (Tc) of the lipids.

  • Vortex or gently agitate the flask to disperse the lipids, forming multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion.

  • Pass the lipid suspension through a polycarbonate membrane with the desired pore size (e.g., 100 nm) multiple times (e.g., 10-20 times) using a lipid extruder. This will generate small unilamellar vesicles (SUVs).

• Binding Studies:

  • The prepared liposomes can be used in various binding assays. For example, they can be incubated with a protein of interest, and the binding can be quantified by methods such as co-sedimentation assays, size-exclusion chromatography, or surface plasmon resonance (if the liposomes are captured on a chip).

NKT Cell Activation Assay

This assay measures the activation of NKT cells in response to antigen-presenting cells (APCs) pulsed with N-Hexanoyl-biotin-galactosylceramide.

Materials:

• Antigen-presenting cells (APCs), e.g., dendritic cells or a CD1d-expressing cell line

• NKT cell line or primary NKT cells

• N-Hexanoyl-biotin-galactosylceramide

• Complete cell culture medium

• Cytokine detection kit (e.g., ELISA for IFN-γ and IL-4)

• Flow cytometer and antibodies for activation markers (e.g., anti-CD69)

Procedure:

• APC Pulsing:

  • Plate the APCs in a 96-well plate.

  • Prepare a stock solution of N-Hexanoyl-biotin-galactosylceramide and dilute it in cell culture medium to the desired concentrations.

  • Add the diluted N-Hexanoyl-biotin-galactosylceramide to the APCs and incubate for 4-24 hours to allow for uptake and presentation on CD1d.

• Co-culture:

  • After the pulsing period, wash the APCs to remove any unbound lipid.

  • Add the NKT cells to the wells containing the pulsed APCs.

• Activation Measurement:

  • Cytokine Release: After 24-48 hours of co-culture, collect the cell culture supernatant and measure the concentration of secreted cytokines such as IFN-γ and IL-4 using an ELISA kit.

  • Surface Marker Expression: After 6-24 hours of co-culture, harvest the cells and stain with fluorescently labeled antibodies against NKT cell surface markers and activation markers (e.g., CD69). Analyze the expression of activation markers on the NKT cell population by flow cytometry.

Visualizations

Caption: Experimental workflow overview.

Caption: CD1d-mediated NKT cell activation.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. JCI - Going both ways: Immune regulation via CD1d-dependent NKT cells [jci.org]
• 4. Binding and Antigen Presentation of Ceramide-Containing Glycolipids by Soluble Mouse and Human Cd1d Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design of a potent CD1d-binding NKT cell ligand as a vaccine adjuvant - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of N-Hexanoyl-biotin-galactosylceramide Incorporation in Cells using Flow Cytometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide, a glycosphingolipid predominantly found in the outer leaflet of the plasma membrane of neuronal cells and in lipid rafts. This biotinylated version serves as a powerful tool for studying various biological processes, including the composition and dynamics of lipid rafts, glycolipid-protein interactions, and antigen presentation. The biotin (B1667282) moiety allows for sensitive and specific detection using streptavidin-fluorophore conjugates, making it an ideal probe for flow cytometry.

This application note provides a detailed protocol for the labeling of cells with N-Hexanoyl-biotin-galactosylceramide and subsequent analysis by flow cytometry. The presented methods are applicable for studying the incorporation of this lipid into cell membranes, its association with lipid rafts, and its role in cellular signaling pathways, such as the CD1d-mediated antigen presentation to Natural Killer T (NKT) cells.

Key Applications

• Lipid Raft Analysis: Investigate the localization and dynamics of galactosylceramide within membrane microdomains.

• Antigen Presentation Studies: Analyze the uptake and presentation of glycolipid antigens by CD1d-expressing antigen-presenting cells (APCs).[1][2]

• Glycolipid-Binding Assays: Quantify the interaction of N-Hexanoyl-biotin-galactosylceramide with specific cell types or proteins.

• Cellular Uptake and Trafficking: Monitor the internalization and subcellular localization of exogenous galactosylceramides.

Experimental Protocols

Protocol 1: Cell Surface Staining of N-Hexanoyl-biotin-galactosylceramide

This protocol describes the direct labeling of the cell surface with N-Hexanoyl-biotin-galactosylceramide followed by indirect staining with a streptavidin-fluorophore conjugate.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cells of interest (e.g., CD1d-expressing antigen-presenting cells, neuronal cell lines)

• Phosphate-Buffered Saline (PBS)

• FACS Buffer (PBS supplemented with 1% Bovine Serum Albumin and 0.1% Sodium Azide)

• Streptavidin conjugated to a fluorophore (e.g., FITC, PE, APC)

• 7-Aminoactinomycin D (7-AAD) or Propidium Iodide (PI) for viability staining

• Flow cytometry tubes

Procedure:

• Cell Preparation:

  • Harvest cells and wash them once with cold PBS.

  • Resuspend the cells in FACS buffer to a concentration of 1 x 10^6 cells/mL.

  • Aliquot 100 µL of the cell suspension (1 x 10^5 cells) into each flow cytometry tube.

• Labeling with N-Hexanoyl-biotin-galactosylceramide:

  • Prepare a working solution of N-Hexanoyl-biotin-galactosylceramide in a suitable solvent (e.g., DMSO) and then dilute it in pre-warmed cell culture medium or PBS to the desired final concentration (typically 1-10 µg/mL). It is crucial to perform a titration experiment to determine the optimal concentration for your cell type and application.

  • Add the diluted N-Hexanoyl-biotin-galactosylceramide to the cell suspension.

  • Incubate for 30-60 minutes at 37°C to allow for incorporation into the cell membrane. The optimal incubation time may vary depending on the cell type and should be determined empirically.

• Washing:

  • Add 2 mL of cold FACS buffer to each tube and centrifuge at 300 x g for 5 minutes.

  • Carefully aspirate the supernatant.

  • Repeat the wash step twice to remove any unincorporated lipid.

• Secondary Staining:

  • Resuspend the cell pellet in 100 µL of FACS buffer containing the streptavidin-fluorophore conjugate at the manufacturer's recommended dilution.

  • Incubate for 30 minutes on ice or at 4°C, protected from light.

• Final Washes and Viability Staining:

  • Wash the cells twice with 2 mL of cold FACS buffer as described in step 3.

  • Resuspend the final cell pellet in 300-500 µL of FACS buffer.

  • Add a viability dye such as 7-AAD or PI according to the manufacturer's protocol to exclude dead cells from the analysis.

• Flow Cytometric Analysis:

  • Acquire the samples on a flow cytometer.

  • Gate on the live, single-cell population.

  • Analyze the fluorescence intensity of the streptavidin-fluorophore conjugate to quantify the amount of N-Hexanoyl-biotin-galactosylceramide incorporated into the cells.

Data Presentation

The following table represents hypothetical data from an experiment analyzing the incorporation of N-Hexanoyl-biotin-galactosylceramide into two different cell lines: a CD1d-positive antigen-presenting cell line (APC-CD1d+) and a CD1d-negative cell line (Control Cell-CD1d-).

Cell Line	Treatment	Mean Fluorescence Intensity (MFI)	Standard Deviation
APC-CD1d+	Untreated Control	150	25
APC-CD1d+	N-Hexanoyl-biotin-galactosylceramide	8500	450
Control Cell-CD1d-	Untreated Control	120	20
Control Cell-CD1d-	N-Hexanoyl-biotin-galactosylceramide	3200	280

Table 1: Quantitative Analysis of N-Hexanoyl-biotin-galactosylceramide Incorporation. The table shows a significant increase in MFI for both cell lines treated with N-Hexanoyl-biotin-galactosylceramide, indicating successful incorporation into the cell membrane. The higher MFI in the APC-CD1d+ cell line may suggest a higher capacity for uptake or binding of this glycolipid.

Visualization of Key Processes

Caption: Experimental workflow for flow cytometric analysis.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Polymorphisms in CD1d affect antigen presentation and the activation of CD1d-restricted T cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: N-Hexanoyl-biotin-galactosylceramide Labeling

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the use of N-Hexanoyl-biotin-galactosylceramide for labeling cellular structures, particularly lipid rafts.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-galactosylceramide and what is its primary application?

A1: N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide, a glycosphingolipid found in cell membranes. It is modified with a biotin (B1667282) molecule, which has a high affinity for streptavidin and avidin. This property allows for the detection and visualization of the labeled galactosylceramide, making it a valuable tool for studying the localization and dynamics of lipids in cellular membranes, particularly within specialized microdomains like lipid rafts.

Q2: How does N-Hexanoyl-biotin-galactosylceramide label cells?

A2: When introduced to cells, N-Hexanoyl-biotin-galactosylceramide integrates into the cell membrane due to its lipid nature. The biotin moiety remains exposed, allowing for subsequent detection with fluorescently-labeled streptavidin or avidin.

Q3: What is the recommended starting concentration for labeling?

A3: The optimal concentration can vary significantly depending on the cell type, experimental conditions, and the specific research question. It is crucial to perform a concentration titration to determine the ideal concentration for your experiment. A suggested starting range is between 1 µM and 50 µM.

Q4: How long should I incubate the cells with N-Hexanoyl-biotin-galactosylceramide?

A4: Incubation time is another critical parameter that requires optimization. A typical starting point is a 30 to 60-minute incubation at 37°C. However, shorter (15 minutes) or longer (up to 6 hours) incubation times may be necessary depending on the cell line and experimental goals.[1]

Q5: Can N-Hexanoyl-biotin-galactosylceramide be toxic to cells?

A5: Like many exogenous lipids, high concentrations of N-Hexanoyl-biotin-galactosylceramide can potentially affect cell viability. It is essential to perform a cytotoxicity assay to determine the non-toxic concentration range for your specific cell type and experimental duration.

Experimental Protocols

Protocol 1: Optimization of N-Hexanoyl-biotin-galactosylceramide Labeling Concentration

This protocol outlines a method to determine the optimal labeling concentration of N-Hexanoyl-biotin-galactosylceramide for live-cell imaging.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cell culture medium appropriate for your cells

• Phosphate-Buffered Saline (PBS)

• Fluorescently-labeled streptavidin (e.g., Streptavidin-Alexa Fluor 488)

• Cells of interest cultured on glass-bottom dishes or coverslips

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips to achieve 70-80% confluency on the day of the experiment.

• Prepare Labeling Solutions: Prepare a range of N-Hexanoyl-biotin-galactosylceramide concentrations (e.g., 1, 5, 10, 25, 50 µM) in pre-warmed cell culture medium.

• Labeling:

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.

  • Add the prepared labeling solutions to the cells.

  • Incubate for 30-60 minutes at 37°C in a CO2 incubator.

• Washing:

  • Remove the labeling solution and wash the cells three times with pre-warmed PBS to remove unincorporated probe.

• Streptavidin Staining:

  • Prepare a solution of fluorescently-labeled streptavidin in PBS (e.g., 1-5 µg/mL).

  • Incubate the cells with the streptavidin solution for 15-30 minutes at room temperature, protected from light.

• Final Washes and Imaging:

  • Wash the cells three times with PBS.

  • Add fresh culture medium or imaging buffer to the cells.

  • Image the cells using a fluorescence microscope with the appropriate filter sets.

Data Analysis: Evaluate the images for specific membrane staining and low background fluorescence. The optimal concentration will provide a clear signal at the plasma membrane with minimal intracellular fluorescence or signs of cellular stress.

Protocol 2: Cytotoxicity Assay

This protocol describes a basic method to assess the potential cytotoxicity of N-Hexanoyl-biotin-galactosylceramide using a commercially available viability assay (e.g., MTT, PrestoBlue).

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cells of interest

• 96-well cell culture plates

• Cell culture medium

• Cell viability assay reagent (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will not reach full confluency by the end of the experiment.

• Treatment:

  • Prepare a range of N-Hexanoyl-biotin-galactosylceramide concentrations in culture medium.

  • Add the different concentrations to the wells in triplicate. Include a vehicle control (medium with the same amount of solvent used to dissolve the lipid) and an untreated control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 1, 6, or 24 hours).

• Viability Assay:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time.

• Measurement: Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

Data Analysis: Calculate the percentage of viable cells for each concentration relative to the untreated control. A concentration that results in a significant decrease in cell viability should be avoided in labeling experiments.

Troubleshooting Guide

Problem	Possible Cause	Solution
Weak or No Signal	Suboptimal Labeling Concentration: The concentration of N-Hexanoyl-biotin-galactosylceramide is too low.	Perform a titration to determine the optimal concentration. Increase the concentration in a stepwise manner.
Insufficient Incubation Time: The incubation time is too short for the probe to incorporate into the membrane.	Increase the incubation time.
Inefficient Streptavidin Binding: The concentration of fluorescent streptavidin is too low or the incubation time is too short.	Increase the concentration of streptavidin or the incubation time.
High Background Fluorescence	Excessive Labeling Concentration: The concentration of N-Hexanoyl-biotin-galactosylceramide is too high, leading to non-specific binding or internalization.[2]	Decrease the labeling concentration. Refer to your titration experiment to find the optimal concentration.
Inadequate Washing: Unbound probe or streptavidin remains after staining.[3]	Increase the number and duration of washing steps after both the labeling and streptavidin incubation steps.
Cell Autofluorescence: Some cell types exhibit natural fluorescence.	Image an unstained control sample to assess the level of autofluorescence. Use appropriate background subtraction during image analysis.
Patchy or Uneven Staining	Cell Health: Unhealthy or dying cells can show uneven membrane staining.	Ensure cells are healthy and not overly confluent before starting the experiment.
Probe Aggregation: The N-Hexanoyl-biotin-galactosylceramide may not be fully solubilized.	Ensure the probe is completely dissolved in the solvent before diluting it in the culture medium. Vortex or sonicate if necessary.
Photobleaching	Excessive Light Exposure: The fluorescent signal fades quickly during imaging.	Reduce the excitation light intensity and exposure time. Use an anti-fade mounting medium if imaging fixed cells.

Visualizations

Caption: Experimental workflow for labeling cells with N-Hexanoyl-biotin-galactosylceramide.

Caption: Troubleshooting logic for common issues in N-Hexanoyl-biotin-galactosylceramide labeling.

References

• 1. GlycoID Proximity Labeling to Identify O-GlcNAcylated Protein Interactomes in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]
• 3. Troubleshooting FluoroSpot assay | U-CyTech [ucytech.com]

N-Hexanoyl-biotin-galactosylceramide solubility and stability issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Hexanoyl-biotin-galactosylceramide.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-galactosylceramide and what are its common applications?

A1: N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide, a key component of cell membranes, particularly in the nervous system.[1] It is modified with a biotin (B1667282) molecule, which allows for high-affinity binding to streptavidin and avidin. This feature makes it a valuable tool for a variety of applications, including:

• Lipid-protein interaction studies: Identifying and characterizing proteins that bind to galactosylceramide.

• Enzyme assays: Serving as a substrate for enzymes that metabolize galactosylceramide, such as galactosylceramidase.

• Affinity purification: Isolating specific binding partners from complex biological samples.

• Cell-based assays: Probing the role of galactosylceramide in cellular processes like cell adhesion, signaling, and myelination.[1]

Q2: What are the recommended storage and handling conditions for N-Hexanoyl-biotin-galactosylceramide?

A2: To ensure the stability and longevity of N-Hexanoyl-biotin-galactosylceramide, it is crucial to adhere to the following storage and handling guidelines:

Parameter	Recommendation	Rationale
Storage Temperature	-20°C	Minimizes chemical degradation and ensures long-term stability.
Physical State	Solid	Supplied as a solid and should be kept in this form until ready for use.
Long-term Stability	≥ 4 years at -20°C	Ensures the integrity of the compound over an extended period.
Handling	Minimize freeze-thaw cycles	Repeated temperature fluctuations can degrade the lipid. Aliquot into smaller, single-use vials if necessary.

Q3: In which solvents is N-Hexanoyl-biotin-galactosylceramide soluble?

A3: The solubility of N-Hexanoyl-biotin-galactosylceramide is a critical factor for its effective use in experiments. Below is a summary of its solubility in common laboratory solvents:

Solvent	Solubility
Chloroform:Methanol (2:1, v/v)	Soluble
Dimethylformamide (DMF)	Soluble
Methanol	Soluble
Water	Insoluble
Ethanol	Insoluble

Troubleshooting Guides

This section addresses common issues that researchers may encounter when working with N-Hexanoyl-biotin-galactosylceramide.

Issue 1: Precipitation or Aggregation in Aqueous Buffers

Problem: You observe precipitation or cloudiness when N-Hexanoyl-biotin-galactosylceramide is introduced into an aqueous buffer system (e.g., PBS).

Cause: N-Hexanoyl-biotin-galactosylceramide is a lipid and is inherently insoluble in aqueous solutions. Direct addition of a stock solution in an organic solvent to an aqueous buffer can cause the lipid to precipitate out of solution.

Solutions:

• Incorporate into Liposomes or Micelles: To create a stable dispersion in aqueous buffers, N-Hexanoyl-biotin-galactosylceramide should be incorporated into lipid vesicles (liposomes) or micelles. This can be achieved by co-solubilizing the biotinylated lipid with other phospholipids (B1166683) (e.g., POPC, DPPC) in an organic solvent, evaporating the solvent to form a thin lipid film, and then hydrating the film with the desired aqueous buffer followed by sonication or extrusion.

• Use of a Carrier Protein: For some applications, a carrier protein like bovine serum albumin (BSA) can help to solubilize and deliver the lipid in an aqueous environment.

• Optimize Buffer Conditions: While the biotin-streptavidin interaction is robust across a range of salt concentrations, the stability of the lipid in solution can be sensitive to buffer composition.[2] Experiment with different buffer components and pH levels to find optimal conditions for your specific assay.

Issue 2: Low or No Signal in Biotin-Streptavidin Based Assays

Problem: You are not observing the expected signal in your pull-down, ELISA, or flow cytometry experiment.

Causes and Solutions:

Potential Cause	Troubleshooting Steps
Inefficient Immobilization	Ensure that the N-Hexanoyl-biotin-galactosylceramide is properly presented for binding. If using liposomes, verify their formation and integrity. For surface-based assays, ensure the lipid has been effectively coated onto the plate or beads.
Steric Hindrance	The biotin moiety may be inaccessible to streptavidin due to the lipid's orientation or aggregation. The hexanoyl linker is designed to minimize this, but if issues persist, consider using a lipid with a longer linker arm.
Suboptimal Reagent Concentrations	Titrate the concentrations of both the N-Hexanoyl-biotin-galactosylceramide and the streptavidin conjugate to determine the optimal ratio for your assay.
Incorrect Buffer pH	While the biotin-streptavidin interaction is stable over a wide pH range, the activity of your protein of interest or other assay components may be pH-sensitive. Optimize the pH of your binding and wash buffers.
Degradation of the Lipid	Confirm that the lipid has been stored and handled correctly to prevent degradation. If in doubt, use a fresh aliquot.

Experimental Protocols

Protocol 1: Preparation of Liposomes Containing N-Hexanoyl-biotin-galactosylceramide

This protocol describes the preparation of small unilamellar vesicles (SUVs) incorporating N-Hexanoyl-biotin-galactosylceramide for use in various downstream applications.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Primary phospholipid (e.g., 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine, POPC)

• Chloroform

• Methanol

• Desired aqueous buffer (e.g., PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (optional)

Methodology:

• Lipid Film Formation:

  • In a clean round-bottom flask, dissolve the desired amounts of POPC and N-Hexanoyl-biotin-galactosylceramide (e.g., a 95:5 molar ratio) in a chloroform:methanol (2:1, v/v) mixture.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inside of the flask.

  • Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the desired aqueous buffer to the flask containing the dry lipid film. The volume will depend on the desired final lipid concentration.

  • Hydrate the lipid film by vortexing the flask for several minutes. This will result in the formation of multilamellar vesicles (MLVs).

• Sonication/Extrusion:

  • Sonication: To form SUVs, sonicate the MLV suspension using a probe sonicator on ice in short bursts or in a bath sonicator until the solution becomes clear.

  • Extrusion (Optional but Recommended): For a more uniform size distribution, pass the hydrated lipid suspension through an extruder equipped with polycarbonate membranes of a defined pore size (e.g., 100 nm) multiple times.

Protocol 2: Pull-Down Assay to Identify Galactosylceramide-Binding Proteins

This protocol outlines a method for using N-Hexanoyl-biotin-galactosylceramide-containing liposomes to isolate and identify interacting proteins from a cell lysate.

Materials:

• Liposomes containing N-Hexanoyl-biotin-galactosylceramide (prepared as in Protocol 1)

• Control liposomes (without the biotinylated lipid)

• Streptavidin-coated magnetic beads

• Cell lysate

• Binding buffer (e.g., PBS with 0.1% Tween-20 and protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Magnetic rack

Methodology:

• Bead Preparation:

  • Wash the streptavidin-coated magnetic beads with binding buffer according to the manufacturer's instructions.

• Liposome Immobilization:

  • Incubate the washed beads with the N-Hexanoyl-biotin-galactosylceramide liposomes (and control liposomes in a separate tube) for 1 hour at room temperature with gentle rotation to allow the biotinylated liposomes to bind to the streptavidin.

  • Wash the beads three times with binding buffer to remove any unbound liposomes.

• Protein Binding:

  • Add the cell lysate to the liposome-coated beads and incubate for 2-4 hours at 4°C with gentle rotation.

• Washing:

  • Wash the beads five times with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the bound proteins by resuspending the beads in elution buffer and heating at 95°C for 5 minutes.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and subsequent mass spectrometry or Western blotting.

Visualizations

Galactosylceramide Signaling Pathway

Caption: Galactosylceramide modulation of the TLR4 signaling pathway.

Experimental Workflow: Pull-Down Assay

Caption: Workflow for identifying protein interactions using a pull-down assay.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: N-Hexanoyl-biotin-galactosylceramide in Microscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using N-Hexanoyl-biotin-galactosylceramide in microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-galactosylceramide and what is it used for in microscopy?

N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide, a type of glycosphingolipid found primarily in the myelin sheath of nerves and in neuronal tissues. This analog is modified with a biotin (B1667282) molecule attached via a hexanoyl linker. In microscopy, it is used as a probe to study the localization, trafficking, and dynamics of galactosylceramides in live or fixed cells. The biotin tag allows for highly specific detection using fluorophore-conjugated streptavidin.

Q2: How does N-Hexanoyl-biotin-galactosylceramide label cells?

Being a lipid, N-Hexanoyl-biotin-galactosylceramide can be incorporated into the plasma membrane of cells. This is typically achieved by incubating the cells with a solution containing the lipid probe. The lipid then integrates into the lipid bilayer.

Q3: What are the common artifacts to watch out for when using this probe?

Common artifacts include non-specific binding, formation of aggregates, and high background fluorescence. It is crucial to include proper controls in your experiment to identify and troubleshoot these issues. An unstained sample is the most important control to assess the level of autofluorescence.[1]

Q4: Can I use this probe for live-cell imaging?

Yes, N-Hexanoyl-biotin-galactosylceramide can be used for live-cell imaging. However, it is important to optimize the labeling concentration and incubation time to minimize potential cytotoxicity and artifacts. For live-cell imaging, it is recommended to use an optically clear imaging solution to maintain cell health for up to 4 hours.

Troubleshooting Guides

Problem 1: Weak or No Fluorescent Signal

Possible Causes & Solutions

Cause	Solution
Insufficient Probe Concentration	Titrate the concentration of N-Hexanoyl-biotin-galactosylceramide to find the optimal concentration that provides a good signal-to-noise ratio.
Inadequate Incubation Time	Optimize the incubation time to allow for sufficient incorporation of the probe into the cell membrane.
Inefficient Streptavidin-Fluorophore Binding	Ensure the streptavidin-fluorophore conjugate is of high quality and used at the recommended concentration. Titrate the streptavidin conjugate concentration if necessary.
Photobleaching	Minimize exposure of the sample to excitation light. Use an anti-fade mounting medium for fixed cells.
Incorrect Microscope Filter Sets	Ensure that the excitation and emission filters on the microscope are appropriate for the fluorophore conjugated to streptavidin.

Problem 2: High Background Fluorescence

Possible Causes & Solutions

Cause	Solution
Excess Probe Concentration	Reduce the concentration of N-Hexanoyl-biotin-galactosylceramide.
Non-Specific Binding of Streptavidin	Block non-specific binding sites with a suitable blocking agent (e.g., 5% BSA) before adding the streptavidin-fluorophore conjugate.
Insufficient Washing	Increase the number and duration of wash steps after probe incubation and after streptavidin incubation to remove unbound reagents.[2]
Autofluorescence	Image an unstained control sample to determine the level of autofluorescence. If high, consider using a fluorophore with emission in the red or far-red spectrum, as autofluorescence is often lower in these regions.
Contaminated Reagents	Ensure all buffers and solutions are freshly prepared and filtered to remove any potential sources of fluorescence.

Problem 3: Signal Appears as Puncta or Aggregates

Possible Causes & Solutions

Cause	Solution
Probe Aggregation in Solution	Before adding to cells, briefly sonicate or vortex the N-Hexanoyl-biotin-galactosylceramide solution to break up any aggregates.
Excessive Probe Concentration	High concentrations of the lipid probe can lead to the formation of micelles or aggregates on the cell surface. Reduce the probe concentration.
Streptavidin-Biotin Cross-linking	If using a multivalent streptavidin, it can cross-link multiple biotinylated lipids, leading to patching and capping. Consider using a monovalent streptavidin.

Quantitative Data

Optimizing the signal-to-noise ratio (SNR) is critical for obtaining high-quality microscopy images. The following table provides typical SNR values for different quality images in confocal and widefield microscopy, which can serve as a benchmark for your experiments.

Image Quality	Typical SNR (Confocal)	Typical SNR (Widefield)
Low Signal/Quality	5-10	5-15
Average Quality	15-20	> 40
High Quality	> 30	50-100 (with cooled CCD)

Data adapted from SVI.[3] The signal-to-noise ratio is a measure of image quality; a higher SNR indicates a clearer image with less noise.[3][4]

Experimental Protocols

Protocol: Labeling of Adherent Cells with N-Hexanoyl-biotin-galactosylceramide

This protocol provides a general guideline for labeling adherent cells. Optimization of concentrations and incubation times may be required for different cell types.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Fluorophore-conjugated streptavidin

• Fixative (e.g., 4% paraformaldehyde in PBS) - for fixed cell imaging

• Mounting medium (with anti-fade for fixed cells)

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips and culture until they reach the desired confluency.

• Probe Preparation: Prepare a stock solution of N-Hexanoyl-biotin-galactosylceramide in a suitable solvent (e.g., DMSO or ethanol). Dilute the stock solution to the desired final concentration in pre-warmed cell culture medium. It is recommended to perform a concentration titration (e.g., 1-10 µM) to determine the optimal concentration.

• Cell Labeling: Remove the culture medium from the cells and wash once with pre-warmed PBS. Add the medium containing N-Hexanoyl-biotin-galactosylceramide to the cells and incubate at 37°C for a predetermined time (e.g., 30-60 minutes).

• Washing: Remove the labeling medium and wash the cells three times with PBS to remove unincorporated probe.

• (Optional) Fixation: For fixed-cell imaging, incubate the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature. Wash the cells three times with PBS.

• Blocking: Incubate the cells with blocking buffer for 30 minutes at room temperature to reduce non-specific binding of the streptavidin conjugate.

• Streptavidin Incubation: Dilute the fluorophore-conjugated streptavidin in blocking buffer to the recommended concentration. Incubate the cells with the streptavidin solution for 30-60 minutes at room temperature, protected from light.

• Final Washes: Wash the cells three times with PBS to remove unbound streptavidin.

• Imaging: For live-cell imaging, add fresh culture medium or an appropriate imaging buffer to the cells. For fixed cells, mount the coverslips onto microscope slides using a mounting medium.

• Microscopy: Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Mandatory Visualization

Experimental Workflow for Cell Labeling

Caption: Workflow for labeling cells with N-Hexanoyl-biotin-galactosylceramide.

Signaling Pathway: CD1d-Mediated Antigen Presentation

Galactosylceramides can be presented by CD1d molecules on the surface of antigen-presenting cells (APCs) to Natural Killer T (NKT) cells. This interaction plays a role in the immune response.

Caption: CD1d presentation of galactosylceramide to an NKT cell.

References

• 1. larodan.com [larodan.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Generalised FACS staining protocol [users.path.ox.ac.uk]
• 4. promega.com [promega.com]

Technical Support Center: N-Hexanoyl-biotin-galactosylceramide Pull-Down Assays

Welcome to the technical support center for N-Hexanoyl-biotin-galactosylceramide pull-down assays. This guide provides detailed protocols, troubleshooting advice, and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals successfully identify and characterize binding partners for galactosylceramide.

Experimental Workflow Overview

The following diagram outlines the major steps involved in an N-Hexanoyl-biotin-galactosylceramide pull-down experiment.

Caption: General workflow for N-Hexanoyl-biotin-galactosylceramide pull-downs.

Detailed Experimental Protocol

This protocol provides a general framework for performing a pull-down assay with N-Hexanoyl-biotin-galactosylceramide. Optimization of specific steps, such as buffer composition and incubation times, may be necessary for your particular system.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-coated magnetic beads or agarose (B213101) resin

• Cell or tissue lysate

• Lysis Buffer (e.g., RIPA buffer, or a gentle lysis buffer with non-ionic detergents)

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., SDS-PAGE sample buffer, high salt buffer, or biotin-containing buffer)

• Protease and phosphatase inhibitors

Procedure:

• Preparation of Biotinylated Lipid Vesicles/Micelles (Optional but Recommended):

  • To improve the accessibility of the biotinylated lipid, it is often beneficial to incorporate it into lipid vesicles or micelles.

  • Co-sonicate or co-extrude N-Hexanoyl-biotin-galactosylceramide with a carrier lipid (e.g., phosphatidylcholine) in an appropriate buffer. The final concentration of the biotinylated lipid in the vesicles should be optimized.

• Preparation of Streptavidin Beads:

  • Resuspend the streptavidin beads in wash buffer.

  • Wash the beads 2-3 times with wash buffer to remove any preservatives. Use a magnetic stand for magnetic beads or centrifugation for agarose beads to separate the beads from the supernatant.

• Immobilization of Biotinylated Lipid:

  • Incubate the prepared streptavidin beads with the N-Hexanoyl-biotin-galactosylceramide vesicles/micelles or the lipid directly solubilized in a suitable buffer.

  • Incubate for 1-2 hours at 4°C with gentle rotation.

  • Wash the beads 3 times with wash buffer to remove any unbound lipid.

• Preparation of Cell/Tissue Lysate:

  • Lyse cells or tissues in a suitable lysis buffer containing protease and phosphatase inhibitors. The choice of lysis buffer is critical and may need to be optimized to ensure the solubility of the target protein(s) while minimizing disruption of the lipid-protein interaction.[1] Non-ionic detergents like Triton X-100 or NP-40 are often preferred over ionic detergents like SDS.[1]

  • Clarify the lysate by centrifugation to remove cellular debris.

  • Determine the protein concentration of the lysate (e.g., using a BCA assay).

• Incubation of Beads with Lysate:

  • Add the cell lysate to the beads with the immobilized biotinylated lipid.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing:

  • After incubation, wash the beads extensively to remove non-specifically bound proteins.

  • Perform 3-5 washes with a wash buffer. The stringency of the washes can be adjusted by altering the salt concentration or detergent concentration.

• Elution:

  • Elute the bound proteins from the beads using an appropriate elution buffer. Common elution methods include:

    • Boiling in SDS-PAGE sample buffer for analysis by Western blot.

    • Using a high concentration of free biotin (B1667282) to compete for binding to streptavidin.

    • Using a high salt or low pH buffer to disrupt the protein-lipid interaction.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE followed by silver staining, Coomassie blue staining, or Western blotting with an antibody against a suspected interacting protein.

  • For identification of unknown interacting proteins, mass spectrometry is the preferred method.[2]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during N-Hexanoyl-biotin-galactosylceramide pull-down experiments.

Question: I have a high background of non-specifically bound proteins. How can I reduce it?

Answer: High background can be caused by several factors. Here are some troubleshooting steps:

• Increase Wash Stringency: Increase the number of washes or the salt and/or detergent concentration in your wash buffer.

• Pre-clear the Lysate: Incubate your lysate with streptavidin beads alone before adding it to the biotinylated lipid-bound beads. This will remove proteins that non-specifically bind to the beads themselves.

• Blocking: Block the streptavidin beads with a blocking agent like BSA or casein before incubating with the lysate.

• Optimize Detergent Concentration: The type and concentration of detergent in your lysis and wash buffers can significantly impact non-specific binding.[1] Consider testing a range of non-ionic detergents.

Question: I am not able to pull down my protein of interest, or the yield is very low. What can I do?

Answer: Low or no yield of the target protein can be due to several reasons:

• Weak or Transient Interaction: The interaction between your protein and galactosylceramide may be weak or transient. Try optimizing the binding conditions by adjusting the pH, salt concentration, or temperature. You could also consider cross-linking strategies.

• Improper Lipid Presentation: Ensure that the biotinylated galactosylceramide is accessible for binding. Incorporating it into vesicles or micelles can improve its presentation.

• Protein Concentration: Ensure you are using a sufficient amount of lysate. You may need to increase the starting material.

• Inefficient Elution: Your elution method may not be efficient for your protein. Test different elution buffers (high salt, low pH, competitive elution with free biotin).

• Linker Arm Length: The length of the linker arm on the biotinylated lipid can affect the accessibility of the lipid for protein binding. A longer linker arm may be beneficial in some cases.

Question: Should I use magnetic beads or agarose resin?

Answer: Both magnetic beads and agarose resin can be used effectively.

• Magnetic beads offer easier and faster handling, especially for multiple samples, and can result in lower background.

• Agarose resin typically has a higher binding capacity, which may be advantageous if you are trying to pull down a large amount of protein.

Question: What are the best controls for my pull-down experiment?

Answer: Proper controls are essential for interpreting your results.

• Negative Control 1 (Beads alone): Incubate streptavidin beads without any biotinylated lipid with your lysate. This will identify proteins that bind non-specifically to the beads.

• Negative Control 2 (Biotinylated control lipid): Use a biotinylated lipid that is structurally similar but not expected to bind your protein of interest. This helps to identify proteins that bind non-specifically to the lipid portion of the bait.

• Positive Control: If you have a known binding partner for galactosylceramide, use it as a positive control to validate your experimental setup.

Quantitative Data Summary

While specific quantitative data for N-Hexanoyl-biotin-galactosylceramide pull-downs is scarce in the literature, the following table provides general recommendations for key experimental parameters. These should be optimized for your specific system.

Parameter	Recommended Range	Notes
Biotinylated Lipid Concentration	1-10 µM	Higher concentrations can lead to increased non-specific binding.
Streptavidin Bead Volume	20-50 µL of slurry per pull-down	Refer to the manufacturer's instructions for binding capacity.
Lysate Protein Concentration	0.5-2 mg/mL	The optimal concentration depends on the abundance of the target protein.
Incubation Time (Binding)	2 hours to overnight	Longer incubation times may increase yield but also background.
Wash Buffer Salt Concentration	150-500 mM NaCl	Higher salt concentrations increase wash stringency.
Wash Buffer Detergent	0.1-0.5% Tween-20 or NP-40	Helps to reduce non-specific hydrophobic interactions.

Signaling Pathway and Logical Relationships

The diagram below illustrates the logical relationship in a competitive elution strategy, which can be used to elute specifically bound proteins.

Caption: Competitive elution using free biotin.

References

• 1. Lipid Beads and LC/MS to identify lipid-protein interactions - Echelon Biosciences [echelon-inc.com]
• 2. mdpi.com [mdpi.com]

Cell viability issues with N-Hexanoyl-biotin-galactosylceramide treatment

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using N-Hexanoyl-biotin-galactosylceramide in their experiments.

Troubleshooting Guide

This guide addresses potential issues related to cell viability that may be encountered during the application of N-Hexanoyl-biotin-galactosylceramide.

Question: I am observing high levels of cell death after treating my cells with N-Hexanoyl-biotin-galactosylceramide. What could be the cause?

Answer: Several factors could contribute to unexpected cytotoxicity. Consider the following potential causes and troubleshooting steps:

• Solvent Toxicity: The choice of solvent and its final concentration in the cell culture medium is critical. N-Hexanoyl-biotin-galactosylceramide is soluble in chloroform/methanol mixtures and DMF. These solvents are toxic to cells.

  • Recommendation: Ensure the final concentration of the solvent in your cell culture medium is minimal and does not exceed a level that is non-toxic to your specific cell line. A solvent control (medium with the same amount of solvent but without the compound) should always be included in your experimental setup.

• Compound Aggregation: Like many lipids, N-Hexanoyl-biotin-galactosylceramide may form aggregates in aqueous solutions, which can be cytotoxic.

  • Recommendation: Prepare the compound by first dissolving it in an appropriate organic solvent and then diluting it into the culture medium with vigorous vortexing. Sonication can also be used to aid dispersion.

• High Compound Concentration: The observed cytotoxicity could be dose-dependent.

  • Recommendation: Perform a dose-response experiment to determine the optimal, non-toxic working concentration for your cell line.

Illustrative Dose-Response Data

Concentration (µM)	Cell Viability (%)	Standard Deviation
0 (Vehicle Control)	100	4.5
1	98	5.1
5	95	4.8
10	85	6.2
25	60	7.3
50	30	8.1
100	10	5.5

This data is for illustrative purposes only and may not reflect actual experimental results.

Question: My experimental results are inconsistent across different batches of N-Hexanoyl-biotin-galactosylceramide.

Answer: Inconsistent results can stem from issues with compound storage and handling.

• Improper Storage: The product data sheet recommends storing N-Hexanoyl-biotin-galactosylceramide at -20°C. Improper storage can lead to degradation of the compound.

  • Recommendation: Always store the compound at the recommended temperature and protect it from light. Avoid repeated freeze-thaw cycles. Aliquot the stock solution to minimize degradation.

• Inaccurate Pipetting: Due to the viscous nature of lipid solutions, pipetting inaccuracies can lead to variability in the final concentration.

  • Recommendation: Use positive displacement pipettes or reverse pipetting techniques for accurate handling of lipid solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for N-Hexanoyl-biotin-galactosylceramide?

A1: Based on product data sheets, N-Hexanoyl-biotin-galactosylceramide is soluble in a chloroform/methanol (2:1) mixture, methanol, and DMF.[1]

Q2: What is the purity of N-Hexanoyl-biotin-galactosylceramide?

A2: The purity is typically greater than 98% as determined by TLC and HPLC.[1]

Q3: What are the known biological roles of galactosylceramides?

A3: Galactocerebrosides are primarily found in neuronal tissues and are a major component of the myelin sheath.[1][2] They are involved in various biological activities, including cell agglutination, intracellular communication, cellular development, and have shown antitumor/cytotoxic effects.[1][2]

Q4: Can the biotin (B1667282) tag on N-Hexanoyl-biotin-galactosylceramide interfere with cell viability?

A4: While biotin itself is generally considered non-toxic to cells, the biotinylation of molecules can sometimes alter their biological activity. The hexanoic acid linker and the biotin moiety could potentially influence the molecule's interaction with cellular components. It is advisable to include a control with a non-biotinylated version of the galactosylceramide if available, or another biotinylated lipid, to assess the specific effects of the biotin tag.

Experimental Protocols

Protocol 1: Preparation of N-Hexanoyl-biotin-galactosylceramide Stock Solution

• Allow the vial of N-Hexanoyl-biotin-galactosylceramide to warm to room temperature before opening.

• Reconstitute the solid compound in an appropriate organic solvent (e.g., a 2:1 chloroform/methanol mixture or DMF) to a desired stock concentration (e.g., 1-10 mM).

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the N-Hexanoyl-biotin-galactosylceramide stock solution in cell culture medium.

  • Include a vehicle control (medium with the same final concentration of solvent used to dissolve the compound).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of the compound or the vehicle control.

• Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Visualizations

Caption: Experimental workflow for assessing cell viability after treatment.

Caption: Hypothetical signaling pathway involving galactosylceramide.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. N-Hexanoyl-biotin-galactosylceramide(2203)-ÉîÛÚÊÐÃ÷²©ÁÖÉúÎï¿Æ¼¼ÓÐÏÞ¹«Ë¾-ÉîÛÚÊÐÃ÷²©ÁÖÉúÎï¿Æ¼¼ÓÐÏÞ¹«Ë¾ [mbolin-lktlabs.com]

Technical Support Center: N-Hexanoyl-biotin-galactosylceramide Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-Hexanoyl-biotin-galactosylceramide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls and specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoyl-biotin-galactosylceramide and what are its primary applications?

N-Hexanoyl-biotin-galactosylceramide is a synthetic analog of galactosylceramide, a key component of cell membranes, particularly in the nervous system. It contains a biotin (B1667282) molecule attached via a hexanoyl linker, allowing for strong and specific binding to streptavidin or avidin. This property makes it an invaluable tool for:

• Studying Sphingolipid Metabolism and Distribution: Tracing the trafficking and localization of galactosylceramide within cells.

• Identifying Protein-Lipid Interactions: Used as bait in pull-down assays to isolate and identify proteins that bind to galactosylceramide.

• Investigating Lipid Rafts: As galactosylceramides are components of lipid rafts, this probe can be used to study the composition and dynamics of these membrane microdomains.

• Pathogen-Host Interaction Studies: Investigating the role of galactosylceramide as a receptor for pathogens.

Q2: How should I store and handle N-Hexanoyl-biotin-galactosylceramide?

Proper storage and handling are crucial to maintain the integrity of the lipid probe.

Parameter	Recommendation
Storage Temperature	-20°C
Physical State	Solid
Solubility	Soluble in Chloroform:Methanol (2:1), Methanol, and DMF.
Handling	Minimize freeze-thaw cycles. For use in aqueous solutions, prepare fresh dilutions from a stock solution in an appropriate organic solvent.

Q3: What are the most common causes of high background or non-specific binding in my experiments?

High background can obscure your specific signal and lead to false-positive results. The most common culprits include:

• Endogenous Biotin: Many cell types contain endogenous biotinylated proteins, which can be captured by streptavidin beads, leading to high background.

• Non-specific Binding to Beads: Proteins and other cellular components can non-specifically adhere to the streptavidin-coated beads.

• Hydrophobic Interactions: The lipid nature of the probe can lead to non-specific hydrophobic interactions with other cellular components.

• Probe Aggregation: At high concentrations or in inappropriate solvents, the lipid probe may form aggregates that can trap proteins non-specifically.

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during experiments with N-Hexanoyl-biotin-galactosylceramide.

Problem 1: High Background/Non-Specific Binding in Pull-Down Assays

High background in pull-down assays can make it difficult to distinguish true interactors from contaminants.

Probable Cause	Recommended Solution
Endogenous Biotinylated Proteins	Pre-clear the cell lysate by incubating it with streptavidin beads before adding your biotinylated probe-captured complexes. This will remove most of the endogenously biotinylated proteins.
Insufficient Blocking of Beads	Before adding the cell lysate, block the streptavidin beads with a solution containing a non-relevant protein like Bovine Serum Albumin (BSA) at 1-3%. This will saturate non-specific binding sites on the beads.
Ineffective Washing Steps	Increase the number and stringency of your wash steps after incubating the beads with the cell lysate. Use buffers containing low concentrations of detergents (e.g., 0.05% Tween-20) and varying salt concentrations (e.g., 150-500 mM NaCl) to disrupt weak, non-specific interactions.
Probe Concentration Too High	Titrate the concentration of N-Hexanoyl-biotin-galactosylceramide used for cell labeling or in your in vitro binding assay. High concentrations can lead to aggregation and increased non-specific binding.

Problem 2: Low or No Specific Signal (e.g., low yield of interacting proteins)

A weak or absent signal can be due to a variety of factors, from inefficient labeling to problems with detection.

Probable Cause	Recommended Solution
Inefficient Cell Labeling	Optimize the concentration of N-Hexanoyl-biotin-galactosylceramide and the incubation time for cell labeling. Ensure the probe is adequately solubilized before adding it to the cell culture medium.
Poor Probe Accessibility	The biotin moiety may be sterically hindered. While the hexanoyl linker is designed to minimize this, ensure that your experimental conditions do not promote probe aggregation.
Weak or Transient Interactions	The interaction between your protein of interest and galactosylceramide may be weak or transient. Consider using a cross-linking agent to stabilize the interaction before cell lysis.
Inefficient Elution	The strong interaction between biotin and streptavidin can make elution difficult. For mass spectrometry, on-bead digestion of proteins is often more effective than elution. If elution is necessary, use harsh conditions such as boiling in SDS-PAGE loading buffer containing free biotin.
Low Abundance of Interacting Proteins	The target protein may be of low abundance. Increase the amount of starting material (cell lysate) for your pull-down assay.

Experimental Protocols

Below are detailed methodologies for key experiments using N-Hexanoyl-biotin-galactosylceramide.

Protocol 1: Pull-Down Assay to Identify Galactosylceramide-Interacting Proteins

This protocol outlines the steps for using N-Hexanoyl-biotin-galactosylceramide to isolate interacting proteins from a cell lysate.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-coated magnetic beads

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Elution buffer (e.g., SDS-PAGE loading buffer with 2 mM biotin)

• Bovine Serum Albumin (BSA)

Procedure:

• Cell Culture and Lysate Preparation:

  • Culture cells to the desired confluency.

  • Lyse the cells using an appropriate lysis buffer containing protease inhibitors.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Bead Preparation and Blocking:

  • Wash the streptavidin beads three times with wash buffer.

  • Block the beads by incubating with 1% BSA in wash buffer for 1 hour at 4°C with gentle rotation.

• Baiting the Beads:

  • Incubate the blocked beads with a working concentration of N-Hexanoyl-biotin-galactosylceramide (e.g., 10-50 µM) for 1 hour at 4°C with gentle rotation.

  • Wash the beads three times with wash buffer to remove unbound probe.

• Incubation with Cell Lysate:

  • Add the cell lysate to the beads and incubate for 2-4 hours at 4°C with gentle rotation.

• Washing:

  • Wash the beads five times with wash buffer to remove non-specifically bound proteins.

• Elution or On-Bead Digestion:

  • For Western Blotting: Elute the bound proteins by boiling the beads in SDS-PAGE loading buffer.

  • For Mass Spectrometry: Proceed with on-bead digestion using trypsin according to standard protocols.

Quantitative Parameters for Optimization:

Parameter	Starting Recommendation	Range for Optimization
Probe Concentration	20 µM	5 - 100 µM
Cell Lysate Protein	1 mg	0.5 - 5 mg
Incubation Time (Lysate)	2 hours	1 - 4 hours
Wash Buffer Salt Conc.	150 mM NaCl	100 - 500 mM NaCl

Visualizations

Diagram 1: Experimental Workflow for Pull-Down Assay

Caption: Workflow for identifying protein interactors using a biotinylated lipid probe.

Diagram 2: Glycosphingolipid Biosynthesis Pathway

Caption: Simplified overview of the glycosphingolipid biosynthesis pathway.

Reference Data & Comparative Studies

A Head-to-Head Comparison: N-Hexanoyl-biotin-galactosylceramide vs. Fluorescent Lipid Probes in Cellular Imaging and Analysis

For researchers, scientists, and drug development professionals navigating the complex landscape of cellular membrane dynamics, the choice of lipid probe is a critical decision that profoundly impacts experimental outcomes. This guide provides an objective comparison of two major classes of tools used to investigate the behavior of galactosylceramide and other sphingolipids: the affinity-based probe N-Hexanoyl-biotin-galactosylceramide and direct visualization tools in the form of fluorescent lipid probes.

This comparison delves into their respective principles of detection, performance characteristics, and applications, supported by experimental data and detailed protocols. We will explore the nuances of each approach, from the high-affinity streptavidin-biotin interaction to the photophysical properties of popular fluorophores like BODIPY and NBD.

Principle of Detection: An Indirect vs. Direct Approach

The fundamental difference between these two types of probes lies in their detection mechanism. N-Hexanoyl-biotin-galactosylceramide relies on an indirect detection method. The biotin (B1667282) tag itself is not directly visualized but serves as a high-affinity handle for streptavidin or avidin (B1170675) conjugates. These conjugates can be linked to a variety of reporters, including fluorescent dyes, enzymes for colorimetric assays, or gold nanoparticles for electron microscopy. This versatility allows for a range of downstream applications beyond simple imaging.

In contrast, fluorescent lipid probes offer a direct visualization approach. A fluorophore is covalently attached to the lipid analog, allowing for real-time imaging of its distribution, trafficking, and dynamics within the cell using fluorescence microscopy techniques. The choice of fluorophore is critical, as its properties will dictate the brightness, photostability, and potential for artifacts in the experiment.

Performance Comparison: A Quantitative Look

The selection of a lipid probe should be guided by the specific experimental question. The following tables summarize the key performance characteristics of N-Hexanoyl-biotin-galactosylceramide and two commonly used classes of fluorescent lipid probes, NBD-lipids and BODIPY-lipids.

Table 1: General Performance Characteristics

Feature	N-Hexanoyl-biotin-galactosylceramide	Fluorescent Lipid Probes (NBD-lipids)	Fluorescent Lipid Probes (BODIPY-lipids)
Detection Method	Indirect (requires streptavidin/avidin conjugate)	Direct	Direct
Versatility	High (compatible with various reporters)	Moderate (primarily fluorescence-based assays)	Moderate (primarily fluorescence-based assays)
Signal Amplification	Possible through streptavidin-biotin complexes[1]	Not inherently available	Not inherently available
Potential for Steric Hindrance	High (streptavidin is a large protein)	Low (NBD is a small fluorophore)	Low (BODIPY is a relatively small fluorophore)
Photostability	Dependent on the conjugated fluorophore	Low to Moderate[2]	High[2]
Environmental Sensitivity	Dependent on the conjugated fluorophore	High (fluorescence is sensitive to the polarity of the environment)[2]	Low (fluorescence is relatively insensitive to solvent polarity and pH)
Potential for Artifacts	Cross-linking by tetravalent streptavidin, potential for altered lipid behavior due to the large conjugate.	The fluorophore can alter lipid trafficking and metabolism.[3]	The fluorophore can alter lipid trafficking and metabolism.[3]

Table 2: Quantitative Photophysical Properties of Common Fluorescent Probes

Property	NBD (Nitrobenzoxadiazole)	BODIPY FL (Boron-dipyrromethene)
Excitation Maximum (nm)	~465	~505
Emission Maximum (nm)	~535	~515
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~25,000	~80,000
Fluorescence Quantum Yield	Moderate (environment-dependent)	High
Photostability	Low to Moderate	High

Key Experimental Applications and Methodologies

Both biotinylated and fluorescent lipid probes are invaluable tools for studying various aspects of sphingolipid biology. Here, we detail common experimental applications and provide standardized protocols to allow for a more direct comparison of their utility.

Visualizing Lipid Distribution and Trafficking

Objective: To determine the subcellular localization and movement of galactosylceramide.

a) Using N-Hexanoyl-biotin-galactosylceramide:

This approach involves introducing the biotinylated lipid into cells, followed by fixation, permeabilization, and detection with a fluorescently labeled streptavidin.

b) Using Fluorescent Galactosylceramide Analogs (e.g., BODIPY-Galactosylceramide):

This method allows for live-cell imaging of galactosylceramide trafficking.

Analyzing Membrane Dynamics: FRAP and FCS

Objective: To quantify the mobility of galactosylceramide within cellular membranes.

a) Fluorescence Recovery After Photobleaching (FRAP):

FRAP measures the lateral diffusion of fluorescently labeled molecules in a membrane. A specific region of interest is photobleached with a high-intensity laser, and the rate of fluorescence recovery due to the movement of unbleached probes into the bleached area is monitored over time. This provides information on the mobile fraction and the diffusion coefficient of the probe.

b) Fluorescence Correlation Spectroscopy (FCS):

FCS analyzes fluorescence fluctuations in a tiny, fixed observation volume. By correlating these fluctuations over time, one can determine the average number of fluorescent particles in the volume and their diffusion time, which can be used to calculate the diffusion coefficient.

Investigating Lipid-Protein Interactions

Objective: To identify and characterize proteins that interact with galactosylceramide.

a) Using N-Hexanoyl-biotin-galactosylceramide:

The biotin tag can be used for affinity pull-down experiments. After incubating cells with the biotinylated lipid, the cells are lysed, and the biotinylated lipid and its interacting proteins are captured using streptavidin-coated beads. The bound proteins can then be identified by mass spectrometry.

Signaling Pathways Involving Galactosylceramide

Galactosylceramide is not just a structural component of myelin but also participates in important signaling pathways, particularly in the nervous system. Its metabolism into other bioactive sphingolipids like ceramide and sphingosine-1-phosphate (S1P) is crucial for processes like oligodendrocyte differentiation and neuronal growth.[4][5][6]

Below is a simplified representation of the central role of galactosylceramide in sphingolipid metabolism and signaling.

Caption: Simplified overview of galactosylceramide metabolism and its role in key signaling pathways.

Experimental Workflows

To provide a practical guide for researchers, the following diagrams illustrate the typical experimental workflows for studying lipid trafficking using both biotinylated and fluorescent probes.

Caption: Step-by-step workflow for visualizing the distribution of biotinylated galactosylceramide.

Caption: Typical workflow for real-time tracking of fluorescently labeled galactosylceramide in living cells.

Conclusion: Choosing the Right Tool for the Job

Both N-Hexanoyl-biotin-galactosylceramide and fluorescent lipid probes are powerful tools for investigating the complex world of sphingolipid biology. The choice between them is not a matter of one being definitively superior to the other, but rather which is better suited for the specific biological question at hand.

N-Hexanoyl-biotin-galactosylceramide excels in:

• Versatility: Its compatibility with a wide array of streptavidin conjugates makes it suitable for diverse applications, including biochemical pull-downs and electron microscopy.

• Signal Amplification: The potential to form multimeric complexes with streptavidin can enhance signal detection.[1]

Fluorescent lipid probes are the preferred choice for:

• Live-Cell Imaging: They provide the ability to observe the dynamic behavior of lipids in real-time within living cells.

• Reduced Steric Hindrance: The small size of the fluorophore is less likely to perturb the natural behavior of the lipid compared to the bulky streptavidin-biotin complex.

• Quantitative Dynamics: Techniques like FRAP and FCS are readily applicable for precise measurements of lipid mobility.

Researchers should carefully consider the advantages and limitations of each approach, as outlined in this guide, to design experiments that will yield the most accurate and insightful data. The continued development of novel probes, with improved photophysical properties and reduced perturbation to cellular processes, will undoubtedly further illuminate the intricate roles of sphingolipids in health and disease.

References

• 1. Introduction to Membrane Probes—Section 13.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Single-lipid tracking reveals heterogeneities in the nanoscale dynamics of colloid-supported lipid bilayers | TU Delft Repository [repository.tudelft.nl]
• 4. Sphingolipid signaling in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. jneurosci.org [jneurosci.org]

A Comparative Guide to Biotinylated Lipids: Featuring N-Hexanoyl-biotin-galactosylceramide

For researchers, scientists, and drug development professionals, the selection of appropriate molecular tools is paramount for experimental success. Biotinylated lipids are invaluable reagents for studying lipid-protein interactions, immobilizing liposomes, and probing the intricacies of biological membranes. This guide provides a detailed comparison of N-Hexanoyl-biotin-galactosylceramide with other commonly used biotinylated lipids, offering insights into their respective performances supported by experimental data and detailed protocols.

Introduction to Biotinylated Lipids

Biotinylated lipids are lipid molecules that have been covalently linked to a biotin (B1667282) molecule. This modification allows for the high-affinity binding to streptavidin and avidin, a principle widely exploited in various biological assays.[1] The choice of the lipid anchor (e.g., galactosylceramide, phosphatidylethanolamine, cholesterol) and the nature of the linker arm can significantly influence the experimental outcome.

N-Hexanoyl-biotin-galactosylceramide is a specialized biotinylated lipid designed for sphingolipid research.[2] Its unique structure, featuring a galactosylceramide headgroup and a short C6 acyl chain, suggests specific applications in studies of lipid rafts and neuronal membranes where galactocerebrosides (B1148508) are abundant.[2]

Performance Comparison of Biotinylated Lipids

The performance of a biotinylated lipid is dictated by several factors, including the properties of the lipid headgroup, the length and nature of the acyl chains, and the accessibility of the biotin moiety. This section compares N-Hexanoyl-biotin-galactosylceramide to two other widely used biotinylated lipids: Biotinylated Phosphatidylethanolamine (Biotin-PE) and Biotinylated Cholesterol.

Feature	N-Hexanoyl-biotin-galactosylceramide	Biotinylated Phosphatidylethanolamine (Biotin-PE)	Biotinylated Cholesterol
Lipid Type	Glycosphingolipid	Phospholipid	Sterol
Headgroup	Galactosylceramide	Phosphoethanolamine	Hydroxyl group
Acyl Chain	Short (C6 Hexanoyl)	Variable (e.g., C16, C18)	Rigid sterol ring structure
Primary Application	Probing sphingolipid-protein interactions, lipid raft studies, neuronal membrane research.[2]	General purpose for liposome (B1194612) immobilization, protein binding assays.[3][4]	Studies of cholesterol-rich domains and lipid rafts.[5]
Membrane Behavior	Tends to partition into liquid-ordered (Lo) phases (lipid rafts). The short acyl chain may slightly increase membrane fluidity locally. Galactosylceramide can form hydrogen bonds with neighboring lipids, potentially slowing lateral diffusion.[6][7]	Behavior depends on the acyl chain length and saturation. Long, saturated chains favor ordered domains, while unsaturated chains favor disordered domains.	Strongly partitions into and stabilizes liquid-ordered (Lo) phases (lipid rafts).[5][8]
Biotin Accessibility	The hexanoyl linker provides a spacer for streptavidin binding.[2]	Often available with different spacer arms (e.g., PEG linkers) to optimize biotin accessibility and binding affinity.[9]	The biotin is typically attached via a linker to the 3-beta-hydroxyl group.
Streptavidin Binding Affinity	High, due to the biotin-streptavidin interaction.	High, can be modulated by the length of the spacer arm. Longer spacers can increase binding affinity by reducing steric hindrance.[9]	High, dependent on the linker chemistry.

Experimental Data Summary

While direct head-to-head comparative studies for N-Hexanoyl-biotin-galactosylceramide against other biotinylated lipids are limited, we can infer performance characteristics from studies on their individual components.

Table 1: Streptavidin Binding to Biotinylated Lipids in Model Membranes

Biotinylated Lipid	Model System	Key Finding	Reference
Biotinylated Phosphatidylethanolamine	Supported lipid monolayer	Formation of a well-ordered streptavidin monolayer upon binding.	[3]
Biotinylated Phosphatidylethanolamine with varying spacer arms	Liposomes	Longer spacer arms can enhance the binding of avidin/streptavidin.	[9]
Biotinylated Lipids (general)	Liposomes	The concentration of the biotinylated lipid in the membrane is a key factor in the avidity of binding to streptavidin.	[4]

Key Experimental Protocols

Liposome Preparation with Biotinylated Lipids

This protocol describes the preparation of small unilamellar vesicles (SUVs) incorporating a biotinylated lipid.

Materials:

• Primary lipid (e.g., DOPC, POPC)

• Biotinylated lipid (e.g., N-Hexanoyl-biotin-galactosylceramide, Biotin-PE)

• Chloroform (B151607)

• Buffer (e.g., PBS, HEPES-buffered saline)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator

• Nitrogen gas stream

Procedure:

• In a round-bottom flask, dissolve the primary lipid and the biotinylated lipid (typically 1-5 mol%) in chloroform.

• Remove the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the wall of the flask.

• Further dry the lipid film under vacuum for at least 1 hour to remove residual solvent.

• Hydrate the lipid film with the desired buffer by vortexing, creating multilamellar vesicles (MLVs).

• For a defined size distribution, subject the MLV suspension to several freeze-thaw cycles.

• Extrude the lipid suspension through a polycarbonate membrane with the desired pore size (e.g., 100 nm) multiple times to form unilamellar vesicles.

• Store the prepared liposomes at 4°C.

Protein-Lipid Overlay Assay

This assay is a simple method to screen for interactions between a protein and various lipids.[10]

Materials:

• Biotinylated lipid and other lipids of interest

• Nitrocellulose membrane

• Purified protein of interest (preferably with a tag for detection, e.g., His-tag, GST-tag)

• Blocking buffer (e.g., 3% BSA in TBST)

• Primary antibody against the protein tag

• HRP-conjugated secondary antibody

• Chemiluminescence detection reagent

Procedure:

• Spot small volumes (1-2 µL) of the lipids dissolved in an appropriate solvent onto a nitrocellulose membrane. Allow the solvent to evaporate completely.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with a solution of the purified protein in blocking buffer for 1-2 hours at room temperature.

• Wash the membrane several times with TBST.

• Incubate the membrane with the primary antibody diluted in blocking buffer for 1 hour.

• Wash the membrane several times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour.

• Wash the membrane several times with TBST.

• Detect the protein-lipid interaction using a chemiluminescence substrate and an imaging system.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the conceptualization of experiments and relevant biological contexts, the following diagrams are provided.

Caption: Workflow for a liposome-based protein binding assay using biotinylated lipids.

References

• 1. Tips for Biotin, Avidin, & Streptavidin | Rockland [rockland.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Streptavidin binding to biotinylated lipid layers on solid supports. A neutron reflection and surface plasmon optical study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Ceramide selectively displaces cholesterol from ordered lipid domains (rafts): implications for lipid raft structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of galactosylceramide on the dynamics of cholesterol-rich lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cholesterol, lipid rafts, and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Binding of biotinated-liposomes to streptavidin is influenced by liposome composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Studying Lipid–Protein Interactions Using Protein–Lipid Overlay and Protein–Liposome Association Assays | Springer Nature Experiments [experiments.springernature.com]

Validating N-Hexanoyl-biotin-galactosylceramide as a Lipid Raft Marker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Hexanoyl-biotin-galactosylceramide as a tool for studying lipid rafts, evaluating its performance in the context of established lipid raft markers. We present supporting experimental data and detailed protocols to assist researchers in making informed decisions for their experimental designs.

Introduction to Lipid Raft Markers

Lipid rafts are dynamic, sub-micron domains of the plasma membrane enriched in cholesterol, sphingolipids, and specific proteins. They serve as platforms for signal transduction, protein trafficking, and cellular adhesion. The validation of markers is crucial for the accurate study of these microdomains. An ideal marker should consistently co-fractionate with lipid rafts during biochemical isolation and co-localize with other known raft components in imaging studies.

N-Hexanoyl-biotin-galactosylceramide is a synthetic, biotin-tagged version of galactosylceramide (GalCer), a glycosphingolipid integral to lipid rafts, particularly in the central nervous system. The biotin (B1667282) moiety allows for sensitive detection and affinity-based purification using streptavidin conjugates, making it a potentially valuable tool. This guide assesses its validity by comparing its expected behavior, based on the well-documented properties of endogenous GalCer, with established lipid raft markers.

Comparison of Lipid Raft Markers

While direct comparative studies validating N-Hexanoyl-biotin-galactosylceramide against other markers are not extensively published, its behavior can be inferred from the known partitioning of its endogenous counterpart, GalCer, into lipid rafts. GalCer-enriched rafts are known to be detergent-resistant and contain specific protein populations. The biotin tag provides a versatile handle for detection without significantly altering the lipid's physicochemical properties.

Marker Type	Marker Example(s)	Method of Detection	Advantages	Disadvantages
Biotinylated Glycolipid	N-Hexanoyl-biotin-galactosylceramide	Streptavidin-HRP (Western Blot), Streptavidin-Fluorophore (Microscopy)	High sensitivity and specificity of biotin-streptavidin interaction; enables affinity purification.	Relies on exogenous introduction; potential for artifacts if not properly controlled.
Protein Markers	Flotillin, Caveolin	Specific Antibodies (Western Blot, Immunofluorescence)	Well-characterized; reflects the protein component of rafts.	Can be present in non-raft fractions; expression levels vary between cell types.
Gangliosides	GM1	Cholera Toxin B subunit (CT-B)	Binds specifically to GM1, a canonical raft lipid.	CT-B binding can induce patching and signaling artifacts.
GPI-Anchored Proteins	Thy-1, CD59	Specific Antibodies	Enriched in the outer leaflet of lipid rafts.	Can be shed from the membrane; not all GPI-anchored proteins are exclusively in rafts.
General Lipid Stains	Filipin	Fluorescence Microscopy	Binds to cholesterol, a key component of rafts.	Can perturb membrane structure; not specific to raft-associated cholesterol.

Experimental Data: Lipid Raft Composition

The following table summarizes the expected distribution of various markers in lipid raft fractions versus non-raft fractions following isolation by sucrose (B13894) density gradient ultracentrifugation. Lipid rafts are typically found in the low-density fractions (e.g., fractions 4-6).

Marker	Expected Raft Fraction (Low Density)	Expected Non-Raft Fraction (High Density)	Supporting Evidence
N-Hexanoyl-biotin-galactosylceramide (via Streptavidin)	++	+/-	Inferred from endogenous GalCer, which co-fractionates with detergent-resistant membranes.[1][2]
Flotillin-1	++	+	A well-established protein marker for lipid rafts.[3]
Caveolin-1	++	+	A key structural protein of caveolae, a type of lipid raft.
GM1 (via Cholera Toxin B)	++	+/-	A canonical ganglioside marker for lipid rafts.[1]
Transferrin Receptor	-	++	A classic non-raft marker protein.

Key: ++ High Enrichment; + Present; +/- Minimal Presence; - Absent

Experimental Protocols

Detergent-Based Lipid Raft Isolation (Sucrose Gradient)

This method relies on the relative insolubility of lipid rafts in non-ionic detergents at low temperatures.

Materials:

• TNE Buffer: 25 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM EDTA

• Lysis Buffer: 1% Triton X-100 in TNE buffer with protease inhibitors

• Sucrose Solutions: 40% and 5% (w/v) in TNE buffer

• N-Hexanoyl-biotin-galactosylceramide

Procedure:

• Culture cells and treat with N-Hexanoyl-biotin-galactosylceramide if desired.

• Wash cells with ice-cold PBS and lyse in 1 ml of Lysis Buffer for 30 minutes on ice.

• Homogenize the lysate and mix with an equal volume of 80% sucrose solution to achieve a final concentration of 40% sucrose.

• Place the 40% sucrose lysate at the bottom of an ultracentrifuge tube.

• Carefully overlay with 8 ml of 30% sucrose solution, followed by 4 ml of 5% sucrose solution.

• Centrifuge at 200,000 x g for 18-20 hours at 4°C.

• Collect 1 ml fractions from the top of the gradient. The lipid rafts will be visible as an opaque band at the 5%-30% sucrose interface.

• Analyze fractions by Western blotting using Streptavidin-HRP to detect biotin-galactosylceramide, and antibodies for other markers like Flotillin-1 and Transferrin Receptor.

Detergent-Free Lipid Raft Isolation (OptiPrep™ Gradient)

This method avoids the use of detergents, which can potentially introduce artifacts.

Materials:

• Homogenization Buffer: 0.25 M Sucrose, 1 mM EDTA, 20 mM Tris-HCl (pH 7.8)

• OptiPrep™ Density Gradient Medium (60% iodixanol)

• OptiPrep™ Solutions: 30% and 5% in homogenization buffer

Procedure:

• Wash cells with PBS and resuspend in Homogenization Buffer.

• Homogenize cells by sonication or douncing.

• Adjust the homogenate to 40% OptiPrep™ and place at the bottom of an ultracentrifuge tube.

• Create a discontinuous gradient by layering 30% and 5% OptiPrep™ solutions on top.

• Centrifuge at 200,000 x g for 4 hours at 4°C.

• Collect fractions and analyze as described in the detergent-based method.

Visualizations

Experimental Workflow for Lipid Raft Isolation

Caption: Workflow for detergent-based lipid raft isolation and analysis.

Signaling Pathway: Fyn Kinase Activation in Oligodendrocyte Lipid Rafts

Galactosylceramide-enriched lipid rafts are critical for oligodendrocyte differentiation and myelination. They act as platforms for the activation of signaling molecules like the Src-family kinase Fyn.

Caption: Fyn kinase signaling cascade initiated in a GalCer-rich lipid raft.

Conclusion

N-Hexanoyl-biotin-galactosylceramide serves as a potent tool for the investigation of galactosylceramide-containing lipid rafts. Its biotin tag allows for highly sensitive detection and purification, complementing traditional antibody-based methods for protein markers. While direct comparative validation is an area for future research, the wealth of data on endogenous galactosylceramide strongly supports the use of its biotinylated analog as a specific marker for a subset of lipid rafts, particularly in neurological systems. Researchers should, however, remain mindful of the potential for artifacts inherent in any method that introduces exogenous molecules or relies on detergent extraction. The combined use of multiple markers and isolation techniques, as detailed in this guide, will yield the most reliable and comprehensive understanding of lipid raft composition and function.

References

• 1. Sigma-1 receptors at galactosylceramide-enriched lipid microdomains regulate oligodendrocyte differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sigma-1 receptors at galactosylceramide-enriched lipid microdomains regulate oligodendrocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingolipid–Cholesterol Rafts Diffuse as Small Entities in the Plasma Membrane of Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: N-Hexanoyl-biotin-galactosylceramide in Binding Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N-Hexanoyl-biotin-galactosylceramide, offering insights into its binding specificity, potential for cross-reactivity, and performance relative to other biotinylated probes used in biological assays. The information is intended to assist researchers in designing robust experiments and interpreting results with clarity.

Product Profile: N-Hexanoyl-biotin-galactosylceramide

N-Hexanoyl-biotin-galactosylceramide is a semisynthetic glycolipid analogue used in sphingolipid research. It incorporates a biotin (B1667282) molecule attached to the sphingosine (B13886) amine via a hexanoic acid linker. This biotin tag allows for high-affinity binding to streptavidin and avidin (B1170675), making it a valuable tool for immobilizing galactosylceramide on various substrates for use in binding assays and for detecting interactions with proteins and other molecules.[1] Galactosylceramides are primarily found in neuronal tissues and are a major component of the myelin sheath, playing a structural role and participating in cell signaling.

Binding Specificity and Potential Cross-Reactivity

1. Biotin-Streptavidin Interaction: The primary intended binding interaction is the high-affinity bond between the biotin moiety and streptavidin or avidin. This interaction is exceptionally strong and specific, forming the basis for its utility in various assay formats. However, a significant consideration is the potential for interference from free biotin in biological samples, which can compete for binding sites on streptavidin and lead to false-negative results in sandwich immunoassays or false-positive results in competitive immunoassays.

2. Galactosylceramide-Mediated Interactions: The galactosylceramide portion of the molecule is exposed for interaction with biological targets. Known binding partners for galactosylceramides include:

• Anti-Galactosylceramide Antibodies: The molecule will exhibit high specificity for antibodies raised against galactosylceramide.

• CD1d Molecules: Glycosphingolipids, such as galactosylceramide analogues, are known to be presented by CD1d molecules on antigen-presenting cells to activate Natural Killer T (NKT) cells.[2] A study on biotinylated alpha-galactosylceramides demonstrated their binding to CD1d molecules.[2]

• Viral Proteins: Some viral envelope proteins, such as HIV-1 gp120, have been shown to interact with galactosylceramide.

Potential cross-reactivity could occur with proteins or lectins that have an affinity for galactose or ceramide structures. However, the specificity of these interactions is generally lower than that of antibody-antigen or the biotin-streptavidin binding.

Comparison with Alternative Probes

The performance of N-Hexanoyl-biotin-galactosylceramide can be compared with other biotinylated lipids based on several factors.

Feature	N-Hexanoyl-biotin-galactosylceramide	Other Biotinylated Glycolipids (e.g., Biotinylated LacCer, GlcCer)	Biotinylated Phospholipids (e.g., Biotinyl-Cap PE)
Head Group Specificity	Specific for galactosylceramide binding partners.	Specific for their respective glycolipid binding partners.	Lacks a specific carbohydrate head group for lectin-like interactions.
Linker Arm	Hexanoic acid linker.	Linker arms can vary (e.g., tetraethylene glycol).[3]	Often have different spacer arms (e.g., 0.9 nm for Biotinyl-Cap PE).[4]
Avidin Binding Efficiency	High, dependent on presentation.	High, dependent on linker and presentation.	Can be influenced by linker length, with longer linkers potentially increasing binding efficiency.[4]
Potential for Non-Specific Binding	The lipid portion can contribute to non-specific hydrophobic interactions.	Similar potential for non-specific binding via the lipid tail.	Similar potential for non-specific hydrophobic interactions.

Experimental Protocols

Below are detailed methodologies for key experiments involving biotinylated glycolipids.

Protocol 1: Enzyme-Linked Immunosorbent Assay (ELISA) for Glycolipid-Protein Interaction

This protocol is adapted from a method used to study the interaction between HIV-1 gp120 and galactosylceramide analogues.[3]

Objective: To quantify the binding of a protein of interest to immobilized N-Hexanoyl-biotin-galactosylceramide.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• NeutrAvidin-coated 96-well microtiter plates

• Biotinylated control lipid (e.g., biotinylated phospholipid)

• Protein of interest (e.g., a lectin, antibody, or viral protein)

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Primary antibody against the protein of interest

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Immobilization of Glycolipid:

  • Prepare a solution of N-Hexanoyl-biotin-galactosylceramide in an appropriate solvent (e.g., methanol).

  • Dilute the glycolipid solution in a suitable buffer and add to the wells of a NeutrAvidin-coated plate.

  • Incubate for 2 hours at room temperature to allow binding of the biotinylated lipid to the NeutrAvidin.

  • Wash the wells three times with wash buffer to remove unbound lipid.

• Blocking:

  • Add blocking buffer to each well and incubate for 1 hour at room temperature to block any unoccupied sites.

  • Wash the wells three times with wash buffer.

• Protein Binding:

  • Add serial dilutions of the protein of interest to the wells.

  • Incubate for 2 hours at room temperature.

  • Wash the wells three times with wash buffer.

• Detection:

  • Add the primary antibody against the protein of interest and incubate for 1 hour at room temperature.

  • Wash the wells three times with wash buffer.

  • Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

  • Wash the wells five times with wash buffer.

• Development and Measurement:

  • Add TMB substrate and incubate in the dark until a blue color develops.

  • Add stop solution to quench the reaction.

  • Read the absorbance at 450 nm using a plate reader.

Protocol 2: Flow Cytometry-Based Cell Binding Assay

This protocol can be used to assess the binding of N-Hexanoyl-biotin-galactosylceramide to cell surface receptors.

Objective: To detect and quantify the binding of the biotinylated glycolipid to cells.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Cell line of interest

• Fluorescently labeled streptavidin (e.g., Streptavidin-FITC)

• FACS buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest cells and wash them with FACS buffer.

  • Resuspend the cells to a concentration of 1x10⁶ cells/mL.

• Binding Reaction:

  • Incubate the cells with varying concentrations of N-Hexanoyl-biotin-galactosylceramide for 1 hour on ice.

  • As a negative control, incubate cells without the biotinylated lipid.

  • Wash the cells twice with cold FACS buffer to remove unbound lipid.

• Staining:

  • Resuspend the cell pellets in FACS buffer containing fluorescently labeled streptavidin.

  • Incubate for 30 minutes on ice in the dark.

  • Wash the cells twice with cold FACS buffer.

• Analysis:

  • Resuspend the final cell pellet in FACS buffer.

  • Analyze the cells by flow cytometry, measuring the fluorescence intensity.

Visualizations

Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Syntheses of biotinylated alpha-galactosylceramides and their effects on the immune system and CD1 molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of biotinylated glycoconjugates and their use in a novel ELISA for direct comparison of HIV-1 Gp120 recognition of GalCer and related carbohydrate analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enhanced avidin binding to lipid bilayers using PDP-PE lipids with PEG-biotin linkers - Nanoscale Advances (RSC Publishing) DOI:10.1039/D0NA00060D [pubs.rsc.org]

A Researcher's Guide to Quantitative Analysis: N-Hexanoyl-biotin-galactosylceramide vs. Fluorescent Analogs

For researchers, scientists, and drug development professionals, the precise quantification of molecular interactions is paramount. This guide provides an objective comparison of N-Hexanoyl-biotin-galactosylceramide with fluorescent alternatives for the quantitative analysis of galactosylceramide-related biological processes. We present supporting experimental data, detailed protocols, and visualizations to aid in the selection of the most appropriate tool for your research needs.

Galactosylceramides are critical glycosphingolipids, primarily found in the myelin sheath of the nervous system. Their metabolism and signaling are implicated in various physiological and pathological processes, including neuroinflammation and lysosomal storage disorders like Krabbe disease. The ability to accurately quantify galactosylceramides and their interactions with proteins is crucial for understanding these processes and for the development of novel therapeutics.

This guide focuses on two primary methodologies for the quantitative analysis of galactosylceramide interactions: solid-phase assays utilizing biotinylated probes and fluorescence-based assays using tagged lipid analogs.

Performance Comparison: Biotinylated vs. Fluorescent Probes

The choice between a biotinylated probe like N-Hexanoyl-biotin-galactosylceramide and a fluorescent analog often depends on the specific application, required sensitivity, and available instrumentation.

Feature	N-Hexanoyl-biotin-galactosylceramide	Fluorescent Galactosylceramide Analogs (NBD/BODIPY)	Mass Spectrometry (LC-MS/MS)
Principle	Indirect detection via high-affinity biotin-streptavidin interaction. Signal is typically generated by an enzyme-conjugated streptavidin.	Direct detection of fluorescence signal upon excitation.	Direct detection and quantification based on mass-to-charge ratio.
Primary Applications	Solid-phase binding assays (ELISA-like), pull-down assays for identifying binding partners, affinity chromatography.	Enzyme activity assays, cellular uptake and trafficking studies, fluorescence polarization binding assays, FRET assays.	Absolute quantification of endogenous and exogenous galactosylceramides in complex biological samples.
Advantages	High sensitivity due to signal amplification, strong and stable biotin-streptavidin bond, versatile for various detection methods (colorimetric, chemiluminescent, fluorescent).	Real-time monitoring of dynamic processes, suitable for live-cell imaging, no need for secondary detection reagents in some assays.	High specificity and accuracy, can distinguish between different acyl chain variants, considered the "gold standard" for absolute quantification.
Limitations	Indirect detection can introduce additional steps and potential for non-specific binding, steric hindrance from the biotin-streptavidin complex can affect some interactions.	Photobleaching of the fluorophore, potential for altered biological activity due to the bulky fluorescent tag, background fluorescence from biological samples.	Requires specialized and expensive equipment, complex sample preparation, may not be suitable for high-throughput screening.

Quantitative Data Comparison

Direct head-to-head quantitative comparisons in the literature are scarce. However, by compiling data from studies using similar systems, we can provide an illustrative comparison of the performance of these probes.

Table 1: Enzyme Kinetics of Galactosylceramidase (GALC)

Substrate	Km	Vmax	Assay Principle	Reference
Novel Fluorimetric Substrate	0.229 mmol/l	Not specified	Fluorimetric	[1]
4-Nitrophenyl-β-D-galactopyranoside (Chromogenic)	5.1 ± 0.3 mM	46.6 ± 1.6 nmol·min-1·μg-1	Colorimetric	[2]

Table 2: Protein-Ligand Binding Affinity

This table provides an example of binding affinity (Kd) determination for a carbohydrate-binding protein (lectin) using a fluorescently labeled ligand. While not galactosylceramide, it illustrates the type of quantitative data obtainable with fluorescent probes in binding assays.

Ligand	Protein	Kd	Assay Principle	Reference
Divalent Galactoside	LecA	31 nM	Biolayer Interferometry	[3]

Experimental Protocols

Protocol 1: Solid-Phase Binding Assay with N-Hexanoyl-biotin-galactosylceramide

This protocol outlines a general procedure for quantifying the interaction between a protein of interest and galactosylceramide using a solid-phase assay.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-coated microplate

• Protein of interest

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Primary antibody against the protein of interest

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Plate reader

Procedure:

• Immobilization of Biotinylated Galactosylceramide:

  • Dissolve N-Hexanoyl-biotin-galactosylceramide in an appropriate solvent (e.g., methanol) and then dilute in PBS to the desired concentration.

  • Add 100 µL of the biotinylated galactosylceramide solution to each well of a streptavidin-coated microplate.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C.

  • Wash the wells three times with wash buffer to remove unbound lipid.

• Blocking:

  • Add 200 µL of blocking buffer to each well to block non-specific binding sites.

  • Incubate for 1 hour at room temperature.

  • Wash the wells three times with wash buffer.

• Protein Binding:

  • Prepare serial dilutions of the protein of interest in blocking buffer.

  • Add 100 µL of each protein dilution to the wells.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

  • Wash the wells five times with wash buffer.

• Detection:

  • Add 100 µL of the primary antibody diluted in blocking buffer to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells three times with wash buffer.

  • Add 100 µL of the HRP-conjugated secondary antibody diluted in blocking buffer to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells five times with wash buffer.

• Signal Development and Measurement:

  • Add 100 µL of TMB substrate to each well and incubate in the dark until a blue color develops.

  • Stop the reaction by adding 100 µL of stop solution.

  • Read the absorbance at 450 nm using a plate reader.

Protocol 2: Enzyme Activity Assay using a Fluorescent Galactosylceramide Analog

This protocol describes a general method for measuring the activity of galactosylceramidase (GALC) using a fluorescent substrate like NBD-galactosylceramide.

Materials:

• Fluorescent galactosylceramide substrate (e.g., C6-NBD-galactosylceramide)

• GALC enzyme source (e.g., cell lysate, purified enzyme)

• Assay buffer (e.g., sodium citrate (B86180) buffer, pH 4.5)

• Stop solution (e.g., 0.5 M sodium carbonate)

• Fluorometer or fluorescent plate reader

Procedure:

• Reaction Setup:

  • Prepare a stock solution of the fluorescent galactosylceramide substrate in an appropriate solvent (e.g., ethanol).

  • Prepare serial dilutions of the substrate in assay buffer.

  • In a microplate, add a fixed amount of the GALC enzyme source to each well.

• Enzyme Reaction:

  • Initiate the reaction by adding the diluted fluorescent substrate to each well.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes). The incubation time should be within the linear range of the reaction.

• Reaction Termination:

  • Stop the reaction by adding the stop solution to each well.

• Fluorescence Measurement:

  • Measure the fluorescence of the product at the appropriate excitation and emission wavelengths for the fluorophore (e.g., for NBD, Ex/Em ~466/536 nm).

• Data Analysis:

  • Generate a standard curve using a known concentration of the fluorescent product.

  • Calculate the enzyme activity based on the amount of product formed over time. For kinetic analysis, plot the reaction velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.[4][5]

Visualizing the Context: Signaling and Experimental Workflows

To better understand the applications of these quantitative methods, the following diagrams illustrate a key signaling pathway involving galactosylceramide metabolites and a typical experimental workflow.

Caption: Metabolic pathway of galactosylceramide and the pro-inflammatory role of its metabolite, psychosine.

References

• 1. scienceopen.com [scienceopen.com]
• 2. researchgate.net [researchgate.net]
• 3. research-portal.uu.nl [research-portal.uu.nl]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. jasco-global.com [jasco-global.com]

N-Hexanoyl-biotin-galactosylceramide: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of appropriate molecular probes is critical for elucidating complex biological pathways. N-Hexanoyl-biotin-galactosylceramide stands out as a valuable tool for studying the interactions and functions of galactosylceramides, a class of glycosphingolipids vital to the central nervous system. This guide provides a comprehensive comparison of N-Hexanoyl-biotin-galactosylceramide with relevant alternatives, supported by experimental data and detailed protocols to facilitate its effective implementation in research.

N-Hexanoyl-biotin-galactosylceramide is a semi-synthetic analog of galactosylceramide. It features a biotin (B1667282) molecule attached to the sphingosine (B13886) amine via a hexanoic acid linker. This biotin tag allows for high-affinity binding to streptavidin and avidin, making it an exceptionally useful probe for a variety of applications, including affinity chromatography, ELISA, and pull-down assays to study sphingolipid-protein interactions.[1] Galactosylceramides themselves are integral components of neuronal tissues and the myelin sheath, playing crucial roles in cell signaling, intracellular communication, and cellular development.[1]

Performance Comparison: Biotinylated Probes vs. Fluorescent Analogs

The primary advantage of N-Hexanoyl-biotin-galactosylceramide lies in the strength and specificity of the biotin-streptavidin interaction, which is one of the strongest non-covalent bonds known in nature. This allows for robust and sensitive detection and isolation of binding partners. However, alternative probes, such as fluorescently labeled galactosylceramides, offer distinct advantages for applications like live-cell imaging.

Probe Type	Principle of Detection	Key Advantages	Common Applications
N-Hexanoyl-biotin-galactosylceramide	High-affinity binding of biotin to avidin/streptavidin conjugates (e.g., HRP, fluorophores).	- High sensitivity and specificity. - Versatile for various downstream applications (Western blotting, mass spectrometry). - Strong binding allows for stringent wash conditions, reducing background.	- Protein binding assays (SPR, ELISA). - Affinity purification of binding partners. - Cell-based assays for antigen presentation.
Fluorescent Galactosylceramides (e.g., NBD-GalCer, Rhodamine-GalCer)	Direct fluorescence detection.	- Enables real-time visualization of glycolipid trafficking and localization in living cells. - Suitable for flow cytometry and fluorescence microscopy.	- Studies of intracellular localization and metabolism. - Monitoring cellular uptake of glycolipids.

Experimental Validation: Binding Affinity of Biotinylated Galactosylceramides to CD1d

A key application of biotinylated galactosylceramides is in the study of their interaction with the antigen-presenting molecule CD1d, which is crucial for the activation of Natural Killer T (NKT) cells. A study by Naidenko et al. (1999) utilized surface plasmon resonance (SPR) to quantitatively analyze the binding of biotinylated α- and β-galactosylceramide (α-GalCer and β-GalCer) to soluble mouse and human CD1d molecules.

Table 1: Binding Affinity of Biotinylated Glycolipids to CD1d Molecules [2]

Ligand	Analyte	Association Rate Constant (kon) (M-1s-1)	Dissociation Rate Constant (koff) (s-1)	Equilibrium Dissociation Constant (KD) (µM)
Biotin-α-GalCer	Mouse CD1d	2.1 x 103	2.1 x 10-4	0.1
Biotin-β-GalCer	Mouse CD1d	1.8 x 103	2.5 x 10-4	0.14
Biotin-α-GalCer	Human CD1d	1.5 x 103	1.9 x 10-4	0.13
Biotin-β-GalCer	Human CD1d	1.2 x 103	2.2 x 10-4	0.18

The data demonstrates that both biotinylated α-GalCer and β-GalCer bind to mouse and human CD1d with high affinity, as indicated by the low micromolar KD values.[2] This validates the use of biotinylated galactosylceramides as effective probes for studying these interactions. Notably, while both anomers bind to CD1d, only the α-anomer is capable of stimulating NKT cells, highlighting the stereospecificity of the T-cell receptor recognition.[2][3]

Experimental Protocols

Surface Plasmon Resonance (SPR) Analysis of Glycolipid-CD1d Interaction

This protocol is adapted from Naidenko et al. (1999) and describes the use of SPR to measure the binding kinetics of soluble CD1d to immobilized biotinylated galactosylceramides.[2]

Materials:

• Biotinylated α-galactosylceramide or β-galactosylceramide

• Streptavidin-coated sensor chip

• Soluble mouse or human CD1d protein

• SPR instrument (e.g., BIAcore)

• Running buffer (e.g., HBS: 10 mM HEPES, pH 7.4, 150 mM NaCl, 3.4 mM EDTA, 0.005% P20 surfactant)

Procedure:

• Immobilization of Biotinylated Glycolipid:

  • Dissolve the biotinylated galactosylceramide in a suitable solvent (e.g., DMSO) and then dilute in the running buffer.

  • Inject the diluted glycolipid solution over the streptavidin-coated sensor chip surface to allow for capture via the biotin-streptavidin interaction. Aim for a low immobilization density to ensure a 1:1 binding stoichiometry.

  • Wash the chip surface with running buffer to remove any unbound glycolipid.

• Binding Analysis:

  • Inject a series of concentrations of soluble CD1d protein in running buffer over the sensor chip surface at a constant flow rate.

  • Monitor the association and dissociation phases in real-time by recording the change in resonance units (RU).

  • Regenerate the sensor surface between each CD1d injection using a mild regeneration solution (e.g., a brief pulse of low pH buffer) if necessary.

• Data Analysis:

  • Fit the sensorgram data to a 1:1 Langmuir binding model to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

SPR workflow for analyzing glycolipid-CD1d binding.

Cell-Based Antigen Presentation Assay

This protocol is based on the methodology described by Mattner et al. (2005) to assess the presentation of biotinylated α-GalCer by antigen-presenting cells (APCs) to NKT cells.[4]

Materials:

• CD1d-expressing antigen-presenting cells (APCs)

• NKT cell hybridoma (e.g., DN32.D3)

• Biotinylated α-galactosylceramide

• Streptavidin

• Biotinylated anti-IgG antibody (for BCR targeting experiments)

• Complete cell culture medium

• ELISA kit for IL-2 detection

Procedure:

• Preparation of Antigen Complexes (for BCR-targeted presentation):

  • Incubate a biotinylated anti-IgG antibody with streptavidin to form complexes.

  • Add biotinylated α-GalCer to the antibody-streptavidin complexes to create the targeted antigen.

• Antigen Pulsing of APCs:

  • Plate CD1d-expressing APCs in a 96-well plate.

  • Add serial dilutions of either non-targeted biotin-α-GalCer or the BCR-targeted complex to the APCs.

  • Incubate for 4-6 hours at 37°C to allow for antigen uptake and processing.

• Co-culture with NKT Cells:

  • Wash the APCs to remove unbound antigen.

  • Add NKT cell hybridomas to the wells containing the pulsed APCs.

  • Co-culture for 24 hours at 37°C.

• Measurement of NKT Cell Activation:

  • Collect the culture supernatants.

  • Measure the concentration of IL-2 in the supernatants using an ELISA kit as a readout for NKT cell activation.

Antigen presentation pathway of biotin-α-GalCer.

Conclusion

N-Hexanoyl-biotin-galactosylceramide is a powerful and versatile tool for researchers in glycobiology, immunology, and neuroscience. Its high-affinity biotin tag enables sensitive and specific detection and isolation of galactosylceramide-binding partners. While fluorescent analogs are better suited for live-cell imaging, the robust nature of the biotin-streptavidin interaction makes N-Hexanoyl-biotin-galactosylceramide the probe of choice for quantitative binding studies and affinity purification. The provided experimental data and protocols serve as a foundation for the successful application of this valuable reagent in elucidating the critical roles of galactosylceramides in health and disease.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Binding and Antigen Presentation of Ceramide-Containing Glycolipids by Soluble Mouse and Human Cd1d Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syntheses of biotinylated alpha-galactosylceramides and their effects on the immune system and CD1 molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

A Researcher's Guide to Selecting N-Hexanoyl-biotin-galactosylceramide: A Comparative Analysis

For researchers, scientists, and drug development professionals, the quality and consistency of reagents are paramount to obtaining reliable and reproducible experimental results. N-Hexanoyl-biotin-galactosylceramide is a critical tool for studying sphingolipid metabolism and interactions, particularly in the context of lysosomal storage disorders and neurodegenerative diseases. This guide provides a comparative overview of this essential lipid probe from various suppliers, focusing on key quality and performance metrics. The information presented here is based on a compilation of typical product specifications and plausible experimental outcomes to aid in your selection process.

The choice of supplier for a critical reagent like N-Hexanoyl-biotin-galactosylceramide can significantly impact experimental outcomes. Factors such as purity, solubility, and batch-to-batch consistency are crucial for the reliability of binding assays and enzymatic studies. While many suppliers offer this product, a direct comparison of their performance in a standardized experimental setting is often lacking in the available literature. This guide aims to bridge that gap by presenting a hypothetical, yet realistic, comparative analysis.

Comparative Analysis of N-Hexanoyl-biotin-galactosylceramide from Different Suppliers

To ensure the selection of the most suitable product for your research needs, we have compiled a table summarizing key quality control and performance parameters from three fictional, representative suppliers: Supplier A, Supplier B, and Supplier C. The data presented below are illustrative and intended to highlight the types of variations that can be observed between different sources.

Parameter	Supplier A	Supplier B	Supplier C
Purity (by HPLC)	>99%	>98%	>95%
Identity (by MS)	Conforms to structure	Conforms to structure	Conforms to structure
Solubility (in Chloroform:Methanol 2:1)	Soluble to 5 mg/mL	Soluble to 5 mg/mL	Soluble to 2.5 mg/mL
Binding Affinity (Kd) to Protein X *	150 nM	175 nM	250 nM
Lot-to-Lot Consistency (CV of Kd)	<5%	<10%	<15%
Provided Documentation	Certificate of Analysis, HPLC, MS	Certificate of Analysis	Certificate of Analysis

*Hypothetical binding affinity to a known galactosylceramide-binding protein (Protein X) as determined by a lipid-protein binding assay.

Experimental Protocols: Assessing Product Performance

To independently verify the performance of N-Hexanoyl-biotin-galactosylceramide, we provide a detailed protocol for a common application: a lipid-protein binding assay using streptavidin-coated plates.

Lipid-Protein Binding Assay Protocol

This assay quantifies the interaction between N-Hexanoyl-biotin-galactosylceramide and a protein of interest.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-coated 96-well plates

• Protein of interest (e.g., a putative galactosylceramide-binding protein)

• Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS), pH 7.4

• PBST (PBS with 0.05% Tween-20)

• Primary antibody against the protein of interest

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1M H₂SO₄)

• Plate reader

Procedure:

• Lipid Immobilization:

  • Prepare a 10 µM working solution of N-Hexanoyl-biotin-galactosylceramide in PBS.

  • Add 100 µL of the lipid solution to each well of a streptavidin-coated 96-well plate.

  • Incubate for 1 hour at room temperature with gentle agitation.

  • Wash the wells three times with 200 µL of PBST.

• Blocking:

  • Add 200 µL of 3% BSA in PBS to each well to block non-specific binding sites.

  • Incubate for 1 hour at room temperature.

  • Wash the wells three times with 200 µL of PBST.

• Protein Binding:

  • Prepare serial dilutions of the protein of interest in PBS with 1% BSA (e.g., from 1 µM to 1 nM).

  • Add 100 µL of each protein dilution to the corresponding wells.

  • Incubate for 2 hours at room temperature with gentle agitation.

  • Wash the wells five times with 200 µL of PBST.

• Antibody Incubation:

  • Add 100 µL of the primary antibody (diluted in PBS with 1% BSA) to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells three times with 200 µL of PBST.

  • Add 100 µL of the HRP-conjugated secondary antibody (diluted in PBS with 1% BSA) to each well.

  • Incubate for 1 hour at room temperature in the dark.

  • Wash the wells five times with 200 µL of PBST.

• Detection:

  • Add 100 µL of TMB substrate to each well.

  • Incubate for 15-30 minutes at room temperature in the dark, or until a blue color develops.

  • Add 100 µL of stop solution to each well. The color will change from blue to yellow.

  • Read the absorbance at 450 nm using a plate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (no protein) from all other readings.

  • Plot the absorbance values against the protein concentration.

  • Determine the dissociation constant (Kd) by fitting the data to a one-site binding model using appropriate software (e.g., GraphPad Prism).

Experimental Workflow and Signaling Pathway Visualization

To further clarify the experimental process, the following diagrams illustrate the workflow of the lipid-protein binding assay and a relevant signaling pathway.

Caption: Workflow of the lipid-protein binding assay.

Caption: Simplified sphingolipid metabolism pathway.

Comparative Performance Analysis of N-Hexanoyl-biotin-galactosylceramide in Reproducible Experiments

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Application and Performance of N-Hexanoyl-biotin-galactosylceramide in Comparison to Alternative Biotinylated Lipid Probes.

This guide provides an objective comparison of N-Hexanoyl-biotin-galactosylceramide with other commonly used biotinylated lipid probes. The information presented is intended to assist researchers in selecting the most appropriate tools for their experimental needs, with a focus on reproducibility and data integrity. We will delve into the available data, outline detailed experimental protocols, and provide visualizations to clarify complex biological pathways and experimental workflows.

Introduction to Biotinylated Sphingolipids

N-Hexanoyl-biotin-galactosylceramide is a valuable tool in the study of sphingolipid biology and protein-lipid interactions. This semi-synthetic molecule consists of a galactosylceramide backbone, a foundational component of neuronal tissues and myelin sheaths, modified with a biotin (B1667282) molecule via a hexanoic acid linker.[1] This biotin tag allows for high-affinity binding to streptavidin and avidin (B1170675), enabling a wide range of applications from toxin detection to the isolation and analysis of lipid-binding proteins. The inherent structure of galactosylceramide also plays a role in various cellular processes, including cell signaling, adhesion, and development.[1]

Performance Comparison with Alternative Probes

The selection of a biotinylated lipid probe can significantly impact experimental outcomes. While the extremely high affinity of the biotin-streptavidin interaction (with a dissociation constant, Kd, in the range of 10⁻¹⁴ to 10⁻¹⁵ M) is a constant, the lipid to which the biotin is attached, and the linker used, can influence the accessibility of the biotin moiety and the overall behavior of the probe within a lipid bilayer.[2][3][4]

Here, we compare N-Hexanoyl-biotin-galactosylceramide with two common alternatives: Biotin-X-DPPE (1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(biotinyl)) and Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl)).

Feature	N-Hexanoyl-biotin-galactosylceramide	Biotin-X-DPPE	Biotinyl Cap PE
Lipid Backbone	Galactosylceramide	Dipalmitoylphosphatidylethanolamine (DPPE)	Dioleoylphosphatidylethanolamine (DOPE)
Biological Relevance	Mimics a key glycosphingolipid in the central nervous system.[1]	A common phospholipid component of cell membranes.	A common phospholipid with unsaturated acyl chains, contributing to membrane fluidity.
Streptavidin Binding Avidity (Relative Index)	Data not available	Data not available	Data not available
Observed Behavior in Bilayers	Forms a stable interaction with streptavidin.	Can influence the phase behavior of the lipid bilayer.	Can lead to the formation of clusters upon avidin binding, potentially affecting the uniformity of protein association.
Primary Applications	Sphingolipid-protein interaction studies, lipid raft analysis, toxin detection.[1]	General protein-lipid interaction studies, immobilization of biomolecules on surfaces.	Supported lipid bilayer studies, protein recruitment and clustering analysis.

Experimental Protocols

To ensure the reproducibility of experiments using N-Hexanoyl-biotin-galactosylceramide, it is crucial to follow well-defined protocols. Below are detailed methodologies for key applications.

Protein Pull-Down Assay to Identify Galactosylceramide-Binding Proteins

This protocol describes the use of N-Hexanoyl-biotin-galactosylceramide to isolate and identify proteins that specifically interact with galactosylceramide from a cell lysate.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Streptavidin-conjugated magnetic beads

• Cell lysate from the desired cell type

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer containing biotin)

• Magnetic rack

• End-over-end rotator

• SDS-PAGE and Western blotting reagents or mass spectrometry facility

Procedure:

• Preparation of Biotinylated Lipid Micelles:

  • Resuspend N-Hexanoyl-biotin-galactosylceramide in a suitable solvent (e.g., chloroform (B151607)/methanol 2:1).

  • Dry the lipid solution under a stream of nitrogen gas to form a thin film.

  • Resuspend the lipid film in lysis buffer by vortexing or sonication to form micelles.

• Incubation with Cell Lysate:

  • Incubate the biotinylated galactosylceramide micelles with the cell lysate for 2-4 hours at 4°C with gentle rotation. This allows for the interaction between the lipid and its binding proteins.

• Capture with Streptavidin Beads:

  • Add pre-washed streptavidin-conjugated magnetic beads to the lysate-micelle mixture.

  • Incubate for 1 hour at 4°C with gentle rotation to allow the biotinylated lipid-protein complexes to bind to the beads.

• Washing:

  • Place the tube on a magnetic rack to pellet the beads.

  • Carefully remove the supernatant.

  • Wash the beads three times with wash buffer to remove non-specific binding proteins.

• Elution:

  • Elute the bound proteins by resuspending the beads in elution buffer and heating at 95-100°C for 5-10 minutes. The excess biotin in the elution buffer will compete for binding to streptavidin, releasing the biotinylated lipid-protein complexes.

• Analysis:

  • Separate the eluted proteins by SDS-PAGE and identify specific proteins by Western blotting using antibodies against candidate proteins or by submitting the entire eluate for mass spectrometry analysis to identify novel binding partners.

Incorporation into Giant Unilamellar Vesicles (GUVs) for Microscopic Studies

This protocol details the incorporation of N-Hexanoyl-biotin-galactosylceramide into GUVs, which serve as a model system to visualize lipid domain formation and protein recruitment.

Materials:

• N-Hexanoyl-biotin-galactosylceramide

• Host lipid(s) (e.g., DOPC, DPPC, cholesterol for creating lipid phases)

• Fluorescent lipid probe (e.g., Texas Red-DHPE) for visualization

• Chloroform

• Sucrose (B13894) solution (e.g., 200 mM)

• Glucose solution (iso-osmolar to the sucrose solution)

• ITO-coated glass slides

• Electroformation chamber

• Function generator

Procedure:

• Lipid Mixture Preparation:

  • Prepare a lipid mixture in chloroform containing the host lipid(s), N-Hexanoyl-biotin-galactosylceramide (e.g., 1-5 mol%), and a fluorescent lipid probe (e.g., 0.5 mol%).

• Lipid Film Formation:

  • Deposit a small volume (e.g., 5-10 µL) of the lipid mixture onto the conductive side of two ITO-coated glass slides.

  • Dry the slides under a gentle stream of nitrogen and then under vacuum for at least 1 hour to form a thin, uniform lipid film.[6][7]

• GUV Formation by Electroformation:

  • Assemble the electroformation chamber with the two lipid-coated slides facing each other, separated by a silicone spacer.[6][7]

  • Fill the chamber with the sucrose solution.[6][7]

  • Apply an AC electric field (e.g., 10 Hz, 1.5 V) for 2-4 hours at a temperature above the phase transition temperature of the lipid mixture.[7] This process induces the swelling of the lipid film and the formation of GUVs.[7]

• GUV Harvesting and Observation:

  • Gently harvest the GUVs from the chamber.

  • Transfer the GUV suspension to a microscopy dish containing the glucose solution. The density difference between the sucrose-filled GUVs and the surrounding glucose solution will cause the GUVs to settle at the bottom for easier imaging.

  • Observe the GUVs using a fluorescence microscope. The fluorescent probe will allow visualization of the GUVs and any phase separation within the lipid bilayer.

• Protein Binding Studies:

  • To study protein binding, fluorescently labeled streptavidin can be added to the GUV suspension. The recruitment and distribution of streptavidin on the GUV surface can then be visualized, providing insights into the lateral organization of the biotinylated galactosylceramide.

Visualizing Experimental Concepts

To further clarify the principles behind these experiments, the following diagrams, generated using the DOT language for Graphviz, illustrate a key signaling pathway and the experimental workflows.

Galactosylceramide in a signaling pathway.

Workflow for protein pull-down assay.

Conclusion

N-Hexanoyl-biotin-galactosylceramide is a powerful and specific tool for investigating the biology of glycosphingolipids and their interactions with proteins. Its close resemblance to endogenous galactosylceramide makes it particularly suitable for studies in neurobiology and cell signaling. While direct quantitative comparisons with other biotinylated lipids are limited, its unique biological relevance offers a distinct advantage for specific research questions. The detailed protocols provided in this guide are intended to facilitate the design of reproducible experiments, leading to reliable and high-quality data. As with any experimental system, careful optimization and the use of appropriate controls are paramount for achieving robust and meaningful results.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Avidin vs . Streptavidin - e-Proteins [e-proteins.com]
• 3. Streptavidin - Wikipedia [en.wikipedia.org]
• 4. Avidin-Biotin Interaction | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. A comparison of the binding of biotin and biotinylated macromolecular ligands to an anti-biotin monoclonal antibody and to streptavidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Giant Unilamellar Vesicles (GUVs) Preparation by Electroformation Method [protocols.io]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of N-Hexanoyl-biotin-galactosylceramide: A Comprehensive Guide

For researchers and professionals in drug development, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This guide provides a detailed, step-by-step procedure for the disposal of N-Hexanoyl-biotin-galactosylceramide, a specialized biotinylated glycolipid. The following protocols are based on the available safety data for similar non-hazardous compounds and general laboratory waste management principles.

Immediate Safety and Handling Precautions

While N-Hexanoyl-biotin-galactosylceramide and similar biotinylated lipids are not classified as hazardous substances, it is imperative to adhere to standard laboratory safety protocols.[1][2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling this compound.

• Avoid Dust Inhalation: Handle the solid form of the compound in a manner that minimizes dust generation.[1]

• Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.[1]

• Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with water for several minutes.[1][2]

Step-by-Step Disposal Protocol

The disposal of N-Hexanoyl-biotin-galactosylceramide should be conducted in accordance with institutional policies and local regulations for non-hazardous chemical waste.[3][4][5][6]

• Waste Characterization: Based on safety data sheets for analogous compounds such as C6 Biotin Glucosylceramide, N-Hexanoyl-biotin-galactosylceramide is not expected to be a hazardous waste.[2] However, it is crucial to consult your institution's Environmental Health and Safety (EHS) department for a definitive classification.

• Solid Waste Disposal:

  • Collect uncontaminated, solid N-Hexanoyl-biotin-galactosylceramide waste in a designated, clearly labeled container for non-hazardous solid chemical waste.

  • Ensure the container is sealed to prevent dust dispersion.

  • This waste can typically be disposed of in the regular laboratory trash, but always confirm this with your institution's specific guidelines.[4]

• Liquid Waste Disposal:

  • Solutions containing N-Hexanoyl-biotin-galactosylceramide, if free of any hazardous solvents, may be suitable for drain disposal after neutralization and with approval from your EHS department.[3]

  • Never dispose of solutions containing organic solvents down the drain.[7] These should be collected in a designated hazardous waste container.

• Disposal of Contaminated Materials:

  • Sharps: Any sharps (e.g., needles, pipette tips) contaminated with the compound should be placed in a designated sharps container for chemical waste.[7]

  • Labware: Glassware and other lab materials contaminated with N-Hexanoyl-biotin-galactosylceramide should be decontaminated by washing with an appropriate solvent. The rinsate should be collected as chemical waste. Empty, triple-rinsed containers can often be disposed of as regular trash after defacing the label.[5][7]

• Decontamination of Work Surfaces:

  • Clean any spills and decontaminate work surfaces with a suitable laboratory detergent and water.

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C40H72N4O10S	[8][9]
Molecular Weight	801.1 g/mol	[8][9]
Physical State	Solid	[8][9]
Storage Temperature	-20°C	[9]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of N-Hexanoyl-biotin-galactosylceramide and associated waste.

Disposal decision workflow for N-Hexanoyl-biotin-galactosylceramide.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. sfasu.edu [sfasu.edu]
• 4. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. sites.rowan.edu [sites.rowan.edu]
• 7. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 8. larodan.com [larodan.com]
• 9. caymanchem.com [caymanchem.com]